6-(Dimethylamino)-2-methylnicotinic acid

Core Science & Biosynthesis

Investigational Roadmap for Determining the In Vitro Mechanism of Action of 6-(Dimethylamino)-2-methylnicotinic acid

An In-Depth Technical Guide

Preamble: Charting a Course for a Novel Nicotinic Acid Analog

6-(Dimethylamino)-2-methylnicotinic acid is a synthetic organic compound belonging to the class of nicotinic acid derivatives. While commercially available for research purposes, its biological activity and mechanism of action remain largely uncharacterized in peer-reviewed literature.[1][2] This guide, therefore, serves as a comprehensive investigational roadmap for researchers, scientists, and drug development professionals. It is designed not to report established findings, but to provide a rigorous, step-by-step strategic framework for elucidating the compound's in vitro mechanism of action from first principles.

Drawing from extensive experience in characterizing novel chemical entities, this document outlines a logical, multi-tiered approach. We will leverage established methodologies for analogous compounds—namely nicotinic acetylcholine receptor (nAChR) ligands and other nicotinic acid derivatives—to build a robust investigational cascade.[3][4] Our strategy is founded on a primary hypothesis that the compound's core structure predisposes it to interact with cholinergic systems or receptors for nicotinic acid. Subsequent stages will explore potential secondary targets and broader cellular effects.

This guide is structured to provide not just protocols, but the scientific rationale behind each experimental choice, ensuring a self-validating and scientifically sound investigation.

Part 1: Primary Target Deconvolution: Receptor Interaction Profiling

The initial and most critical phase of the investigation is to determine if 6-(Dimethylamino)-2-methylnicotinic acid directly interacts with high-probability biological targets based on its chemical structure. The "nicotinic acid" scaffold points toward two primary, distinct receptor families: the ionotropic nicotinic acetylcholine receptors (nAChRs) and the G-protein coupled nicotinic acid receptor, GPR109A.

Interrogation of Nicotinic Acetylcholine Receptors (nAChRs)

The structural similarity to nicotine and its analogs, such as 6-methylnicotine, makes nAChRs a primary hypothetical target.[5] The initial goal is to ascertain if the compound binds to any nAChR subtypes and, if so, to characterize the functional consequence of this binding (i.e., agonist, antagonist, or allosteric modulator).

Causality and Rationale: A binding assay is the foundational experiment to confirm a direct physical interaction between the compound and the receptor. A competitive binding assay is highly efficient for determining the affinity of an unlabeled compound (the "competitor") by measuring its ability to displace a labeled ligand with known high affinity. We will utilize a classic radioligand binding assay, a robust and well-established method.[6]

Protocol: [³H]-Epibatidine Competitive Radioligand Binding Assay

• Preparation of Membranes:

  • Culture human embryonic kidney (HEK293) cells stably expressing the nAChR subtype of interest (e.g., α7, α4β2, α3β4).

  • Harvest cells and homogenize in ice-cold binding buffer (e.g., 120 mM NaCl, 5 mM KCl, 2 mM MgCl₂, 2 mM CaCl₂, 50 mM Tris-HCl, pH 7.4).

  • Centrifuge the homogenate at low speed (e.g., 1,000 x g) to remove nuclei and debris.

  • Centrifuge the supernatant at high speed (e.g., 40,000 x g) to pellet the membranes.

  • Wash the membrane pellet by resuspending in fresh binding buffer and repeating the high-speed centrifugation.

  • Resuspend the final pellet in binding buffer and determine the protein concentration using a Bradford or BCA assay. Store aliquots at -80°C.

• Assay Execution:

  • In a 96-well plate, add 50 µL of binding buffer to each well.

  • Add 25 µL of a serial dilution of 6-(Dimethylamino)-2-methylnicotinic acid (e.g., from 1 nM to 1 mM). For control wells, add buffer only.

  • Add 25 µL of the radioligand, [³H]-Epibatidine, at a final concentration equal to its Kd for the specific receptor subtype.

  • Initiate the binding reaction by adding 100 µL of the prepared cell membrane suspension (containing ~10-50 µg of protein).

  • Non-specific binding control: A set of wells should contain a high concentration of a known nAChR agonist like (S)-nicotine (e.g., 300 µM) to saturate the receptors.

  • Incubate the plate at room temperature for 2-4 hours to reach equilibrium.

• Separation and Detection:

  • Rapidly harvest the contents of each well onto a glass fiber filter plate using a cell harvester. This separates the membrane-bound radioligand from the unbound.

  • Wash the filters multiple times with ice-cold wash buffer to remove non-specifically bound radioligand.

  • Allow the filters to dry completely.

  • Add scintillation cocktail to each well and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Subtract the non-specific binding counts from all other counts to get specific binding.

  • Plot the percentage of specific binding against the logarithm of the competitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value (the concentration of the compound that inhibits 50% of specific radioligand binding).

  • Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Workflow: nAChR Binding Assay

Caption: Workflow for nAChR competitive binding assay.

Causality and Rationale: Binding does not equate to function. A functional assay is essential to determine whether the compound activates the receptor (agonist), blocks activation (antagonist), or modulates its activity in other ways. Since nAChRs are ligand-gated ion channels, their activation leads to a rapid influx of cations, primarily Na⁺ and Ca²⁺. Measuring changes in intracellular calcium ([Ca²⁺]i) is a direct and high-throughput method to assess functional activity.[7]

Protocol: Calcium Imaging Functional Assay

• Cell Preparation:

  • Plate cells expressing the nAChR subtype of interest (e.g., SH-SY5Y for endogenous α3β4/α7 or transfected HEK293 cells) in a 96-well black, clear-bottom plate.

  • Allow cells to adhere and grow for 24-48 hours.

• Dye Loading:

  • Prepare a loading buffer containing a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) and Pluronic F-127 (to aid dye dispersal) in a suitable assay buffer (e.g., Hanks' Balanced Salt Solution with HEPES).

  • Aspirate the culture medium from the cells and add the dye-loading buffer.

  • Incubate the plate at 37°C for 30-60 minutes to allow the cells to take up the dye.

  • Wash the cells gently with assay buffer to remove excess extracellular dye.

• Assay Execution (using a fluorescence plate reader, e.g., FLIPR or FlexStation):

  • Place the cell plate into the instrument, which maintains the temperature at 37°C.

  • Agonist Mode:

    • Establish a baseline fluorescence reading for several seconds.

    • The instrument automatically injects a solution of 6-(Dimethylamino)-2-methylnicotinic acid at various concentrations into the wells.

    • Continue to record fluorescence intensity for 1-3 minutes. An increase in fluorescence indicates a rise in [Ca²⁺]i, signifying channel opening.

  • Antagonist Mode:

    • Pre-incubate the cells with various concentrations of 6-(Dimethylamino)-2-methylnicotinic acid for 5-15 minutes.

    • Establish a baseline fluorescence reading.

    • The instrument injects a known nAChR agonist (e.g., acetylcholine or nicotine) at a concentration that elicits ~80% of the maximal response (EC₈₀).

    • Record the fluorescence response. A reduction in the agonist-induced signal indicates antagonist activity.

• Data Analysis:

  • Quantify the fluorescence response as the peak fluorescence intensity minus the baseline fluorescence.

  • Agonist Mode: Plot the response against the logarithm of the compound concentration and fit to a sigmoidal curve to determine the EC₅₀ (effective concentration for 50% maximal response) and Emax (maximal effect).

  • Antagonist Mode: Plot the inhibition of the agonist response against the logarithm of the compound concentration to determine the IC₅₀ (inhibitory concentration for 50% response).

Signaling Pathway: nAChR Activation

Caption: Agonist activation of nAChR leads to ion influx and signaling.

Interrogation of the Nicotinic Acid Receptor (GPR109A)

Causality and Rationale: As the endogenous receptor for nicotinic acid (niacin), GPR109A is a logical target.[4][8] It is a Gi/o-coupled GPCR, and its activation leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP). Measuring changes in cAMP is a direct readout of receptor activation.

Protocol: cAMP Inhibition Assay

• Cell Culture: Use a cell line endogenously expressing GPR109A (e.g., human adipocytes) or a recombinant cell line (e.g., CHO-K1) stably expressing human GPR109A.

• Assay Execution:

  • Seed cells in a 96-well plate and allow them to grow to near confluency.

  • Treat cells with a phosphodiesterase (PDE) inhibitor like IBMX for 15-30 minutes to prevent cAMP degradation.

  • Add various concentrations of 6-(Dimethylamino)-2-methylnicotinic acid to the cells.

  • Stimulate the cells with Forskolin, a direct activator of adenylyl cyclase, to induce a high level of cAMP production.

  • Incubate for 15-30 minutes at 37°C.

• Detection:

  • Lyse the cells and measure the intracellular cAMP levels using a commercially available kit, such as a competitive immunoassay based on HTRF (Homogeneous Time-Resolved Fluorescence) or ELISA.

• Data Analysis:

  • A GPR109A agonist will inhibit Forskolin-stimulated cAMP production.

  • Calculate the percentage of inhibition relative to the Forskolin-only control.

  • Plot the percentage of inhibition against the logarithm of the compound concentration and fit to a sigmoidal curve to determine the EC₅₀.

Part 2: Secondary Target Screening and Cellular Effects

If primary screening yields negative or ambiguous results, or to build a more complete profile, we must investigate other potential mechanisms. The compound's structure suggests possibilities for enzyme inhibition and general cellular effects like cytotoxicity.

Experiment: Acetylcholinesterase (AChE) Inhibition

Causality and Rationale: Some cholinergic compounds inhibit acetylcholinesterase, the enzyme that degrades acetylcholine. Molecular modeling of the related compound, methyl 6-methylnicotinate, has suggested a high binding affinity to the active site of AChE.[9] This hypothesis is testable with a simple and robust colorimetric assay.

Protocol: Ellman's Reagent-Based AChE Inhibition Assay

• Reagent Preparation:

  • Prepare solutions of AChE enzyme, the substrate acetylthiocholine (ATCh), and Ellman's reagent (DTNB) in a phosphate buffer (pH 8.0).

• Assay Execution (96-well plate):

  • Add buffer, DTNB, and various concentrations of 6-(Dimethylamino)-2-methylnicotinic acid to the wells.

  • Add the AChE enzyme solution to all wells except for a substrate blank. Incubate for 10-15 minutes.

  • Initiate the reaction by adding the ATCh substrate.

• Detection:

  • The enzyme hydrolyzes ATCh to thiocholine.

  • Thiocholine reacts with DTNB to produce a yellow-colored product (TNB), which absorbs light at 412 nm.

  • Measure the change in absorbance over time using a plate reader. The rate of color change is proportional to AChE activity.

• Data Analysis:

  • Calculate the rate of reaction for each concentration of the test compound.

  • Determine the percentage of inhibition relative to the no-inhibitor control.

  • Plot the percentage of inhibition against the logarithm of the compound concentration to determine the IC₅₀ value.

Experiment: General Cytotoxicity Profiling

Causality and Rationale: Before proceeding to more complex cellular assays, it is crucial to determine the concentration range at which the compound exhibits cytotoxic effects. This ensures that any observed functional effects are not simply artifacts of cell death. An MTS assay, which measures mitochondrial activity in living cells, is a standard method for this purpose.

Protocol: MTS Cytotoxicity Assay

• Cell Plating: Seed a panel of relevant cell lines (e.g., SH-SY5Y, PC-12, HEK293) in 96-well plates and allow them to adhere overnight.

• Compound Treatment: Replace the medium with fresh medium containing serial dilutions of 6-(Dimethylamino)-2-methylnicotinic acid (e.g., from 0.1 µM to 200 µM). Include untreated and vehicle-only controls.

• Incubation: Incubate the cells for a standard duration (e.g., 24, 48, or 72 hours) at 37°C.

• Detection:

  • Add a combined MTS/PES reagent solution to each well.

  • Incubate for 1-4 hours. Viable cells with active mitochondrial dehydrogenases will convert the MTS tetrazolium salt into a colored formazan product.

  • Measure the absorbance of the formazan product at 490 nm using a plate reader.

• Data Analysis:

  • Express the absorbance data as a percentage of the vehicle-treated control cells.

  • Plot the percentage of cell viability against the logarithm of the compound concentration to determine the CC₅₀ (cytotoxic concentration 50%).

Table 1: Template for Summarizing Primary and Secondary Screening Data

Assay Type	Target / Cell Line	Parameter	Result (Hypothetical)
Binding Assay	α7 nAChR	Ki	1.2 µM
α4β2 nAChR	Ki	> 50 µM
α3β4 nAChR	Ki	8.7 µM
Functional Assay	α7 nAChR (Agonist)	EC₅₀	5.8 µM
α7 nAChR (Agonist)	Emax	75% (vs. ACh)
α3β4 nAChR (Antagonist)	IC₅₀	15.2 µM
GPCR Assay	GPR109A	EC₅₀	> 100 µM
Enzyme Assay	Acetylcholinesterase	IC₅₀	> 100 µM
Cytotoxicity	SH-SY5Y (48h)	CC₅₀	89.5 µM
HEK293 (48h)	CC₅₀	> 200 µM

Part 3: In Vitro Metabolic Stability Assessment

Causality and Rationale: Understanding a compound's metabolic fate is crucial for interpreting in vitro data and predicting its in vivo behavior. The dimethylamino group and the aromatic ring are potential sites of metabolism by liver enzymes. A microsomal stability assay provides a preliminary assessment of metabolic liability. The metabolism of the related 6-methylnicotine is known to be mediated by Cytochrome P450 (CYP) and Flavin-containing monooxygenase 3 (FMO3) enzymes.[10]

Protocol: Liver Microsomal Stability Assay

• Reaction Mixture Preparation:

  • In a microcentrifuge tube, prepare a reaction mixture containing liver microsomes (human or rat) and phosphate buffer.

  • Pre-warm the mixture to 37°C.

• Reaction Initiation:

  • Add the test compound (at a low concentration, e.g., 1 µM) to the microsomal suspension.

  • Split the mixture into two aliquots: one for the "+NADPH" reaction and one for the "-NADPH" control (to assess non-enzymatic degradation).

  • Initiate the enzymatic reaction by adding an NADPH-regenerating system to the "+NADPH" tube.

• Time-Course Sampling:

  • Incubate both tubes at 37°C.

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot from each reaction and add it to a quenching solution (e.g., ice-cold acetonitrile containing an internal standard) to stop the reaction.

• Sample Analysis:

  • Centrifuge the quenched samples to precipitate proteins.

  • Analyze the supernatant using Liquid Chromatography-Mass Spectrometry (LC-MS) to quantify the remaining concentration of the parent compound.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • The slope of this line corresponds to the rate of degradation (k).

  • Calculate the in vitro half-life (t½) as 0.693 / k.

Hypothetical Metabolic Pathway

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An In-depth Technical Guide to 6-(Dimethylamino)-2-methylnicotinic Acid: Molecular Weight and Physicochemical Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nicotinic acid, a form of vitamin B3, and its derivatives are fundamental scaffolds in medicinal chemistry and drug discovery. These compounds have garnered significant attention for their diverse pharmacological activities. The strategic modification of the pyridine ring allows for the fine-tuning of physicochemical properties, which in turn influences the pharmacokinetic and pharmacodynamic profiles of the molecule. This guide focuses on a specific, novel derivative, 6-(Dimethylamino)-2-methylnicotinic acid, providing a comprehensive analysis of its molecular weight and predicted physicochemical properties.

While publicly available experimental data for this specific compound is limited, this guide will leverage data from structurally related analogs to provide scientifically grounded predictions. This approach, rooted in the principles of medicinal chemistry, offers valuable insights for researchers working on the synthesis and characterization of novel nicotinic acid derivatives.

Molecular Structure and Analog Analysis

To understand the properties of 6-(Dimethylamino)-2-methylnicotinic acid, we will first deconstruct its structure and examine the influence of its key functional groups by comparing it to well-characterized analogs: nicotinic acid, 2-methylnicotinic acid, and 6-methylnicotinic acid. The dimethylamino group at the 6-position and the methyl group at the 2-position are expected to significantly modulate the electronic and steric properties of the parent nicotinic acid molecule.

Molecular Formula of 6-(Dimethylamino)-2-methylnicotinic acid: C₉H₁₂N₂O₂

Chemical Structures of 6-(Dimethylamino)-2-methylnicotinic Acid and Related Analogs

Caption: Chemical structures of the target compound and its analogs.

Molecular Weight and Physicochemical Properties

The physicochemical properties of a drug candidate are critical determinants of its absorption, distribution, metabolism, and excretion (ADME) profile. Key parameters include molecular weight, lipophilicity (LogP), acidity (pKa), and aqueous solubility.

Data Summary of Nicotinic Acid and Its Analogs

Property	Nicotinic Acid	2-Methylnicotinic Acid	6-Methylnicotinic Acid	6-(Dimethylamino)nicotinic acid	6-(Dimethylamino)-2-methylnicotinic acid (Predicted)
Molecular Formula	C₆H₅NO₂[1]	C₇H₇NO₂[2]	C₇H₇NO₂[3]	C₈H₁₀N₂O₂[4]	C₉H₁₂N₂O₂
Molecular Weight ( g/mol )	123.11[5]	137.14[3][6]	137.14[3]	166.18[4]	180.21
Melting Point (°C)	236-239[7]	228-230[8]	210-213[3][9]	Not Available	Predicted to be lower than analogs due to substitution pattern
Aqueous Solubility	Slightly soluble[7]	Soluble in water[2]	Sparingly soluble in water[9]	Not Available	Predicted to have moderate solubility
LogP	0.147[5]	0.8[6]	0.8[10]	Not Available	Predicted to be between 0.5 and 1.5
pKa (Strongest Acidic)	2.79[11]	Not Available	Not Available	Not Available	Predicted to be between 3 and 4
pKa (Strongest Basic)	4.19[11]	Not Available	Not Available	Not Available	Predicted to be between 4 and 5

Expert Insights into the Predicted Physicochemical Properties

• Molecular Weight : The calculated molecular weight of 6-(Dimethylamino)-2-methylnicotinic acid is 180.21 g/mol . This value is well within the range for small molecule drugs, suggesting a good potential for oral bioavailability.

• Lipophilicity (LogP) : The addition of a methyl group increases the LogP from 0.147 (nicotinic acid) to 0.8 (2-methyl and 6-methylnicotinic acid)[5][6][10]. The dimethylamino group is also expected to increase lipophilicity. Therefore, the LogP of 6-(Dimethylamino)-2-methylnicotinic acid is predicted to be higher than that of the methyl analogs, likely in the range of 0.5 to 1.5. This moderate lipophilicity is often favorable for drug candidates, as it can facilitate membrane permeability without causing significant issues with aqueous solubility.

• Acidity (pKa) : The carboxylic acid group on the pyridine ring is the primary acidic functional group. The pKa of nicotinic acid's carboxylic group is approximately 2.79[11]. The electron-donating methyl and dimethylamino groups are expected to slightly increase the pKa of the carboxylic acid, making it a weaker acid. The nitrogen on the pyridine ring and the dimethylamino group are basic centers. The pKa of the pyridine nitrogen in nicotinic acid is around 4.19[11]. The presence of electron-donating groups will likely increase the basicity of the pyridine nitrogen and the dimethylamino group.

• Aqueous Solubility : Nicotinic acid is slightly soluble in water[7]. While the addition of methyl groups tends to decrease aqueous solubility, the presence of the ionizable dimethylamino group may enhance solubility at acidic pH. The overall solubility will be pH-dependent. At physiological pH (around 7.4), the carboxylic acid will be deprotonated (negatively charged), and the dimethylamino group and pyridine nitrogen will be partially protonated (positively charged), potentially forming a zwitterion which could influence its solubility and permeability.

Experimental Determination of Physicochemical Properties

Accurate experimental determination of physicochemical properties is crucial for drug development. Standardized protocols for determining aqueous solubility, pKa, and LogP are outlined below.

Protocol for Determining Aqueous Solubility (Shake-Flask Method)

The shake-flask method is a widely accepted technique for determining the equilibrium solubility of a compound.[12]

Principle : An excess amount of the solid compound is equilibrated with a specific volume of aqueous buffer at a constant temperature. The concentration of the dissolved compound in the saturated solution is then determined.

Methodology :

• Preparation of Saturated Solution : Add an excess amount of 6-(Dimethylamino)-2-methylnicotinic acid to a known volume of a suitable aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) in a sealed glass vial.[12]

• Equilibration : Agitate the vial at a constant temperature (e.g., 25°C or 37°C) for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached.[12]

• Phase Separation : Separate the undissolved solid from the saturated solution by centrifugation, followed by filtration through a chemically inert filter (e.g., 0.22 µm PTFE syringe filter).[12]

• Quantification : Analyze the concentration of the compound in the filtrate using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection. A calibration curve with standard solutions of known concentrations must be used for accurate quantification.[12]

• Data Reporting : Report the solubility in mg/mL or mol/L at the specified temperature and pH.[12]

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The Architectural Blueprint of a Bioactive Scaffold: A Technical Guide to the Crystal Structure and X-ray Diffraction Analysis of 6-Methylnicotinic Acid

This guide provides an in-depth exploration of the three-dimensional structure of 6-methylnicotinic acid, a key heterocyclic scaffold in medicinal chemistry. While the specific crystal structure for 6-(Dimethylamino)-2-methylnicotinic acid is not publicly available, this document will focus on the closely related and structurally significant analogue, 6-methylnicotinic acid. Understanding the precise atomic arrangement of this molecule is paramount for researchers and scientists engaged in rational drug design and the development of novel therapeutic agents. Nicotinic acid and its derivatives are fundamental components in a vast array of pharmaceuticals, and a detailed comprehension of their solid-state architecture provides invaluable insights into their physicochemical properties and biological activity.[1]

This technical paper will elucidate the experimental methodologies employed in single-crystal X-ray diffraction, from crystal growth to data analysis and structure refinement. We will delve into the causality behind experimental choices, ensuring a robust and self-validating approach to the presented data. The structural features of 6-methylnicotinic acid will be meticulously examined, with a focus on intermolecular interactions that govern the crystal packing. All data will be presented in a clear and accessible format, supplemented by diagrams to visualize complex workflows and molecular arrangements.

Synthesis and Crystallization: From Precursor to Diffraction-Quality Crystal

The journey to elucidating a crystal structure begins with the synthesis of the target compound and the subsequent growth of high-quality single crystals. 6-Methylnicotinic acid can be synthesized through various established routes, often involving the oxidation of a precursor like 2-methyl-5-ethylpyridine.

A common method for obtaining single crystals suitable for X-ray diffraction is through slow evaporation of a saturated solution. For 6-methylnicotinic acid, crystals have been successfully grown from a methanol solution.[2][3] The choice of solvent is critical; it must be one in which the compound has moderate solubility, allowing for a slow and controlled crystallization process as the solvent evaporates. This gradual process is essential for the formation of a well-ordered crystal lattice, which is a prerequisite for obtaining high-resolution diffraction data.

Caption: A generalized workflow for the synthesis and crystallization of 6-methylnicotinic acid.

X-ray Diffraction Analysis: Unveiling the Molecular Architecture

Single-crystal X-ray diffraction is a powerful analytical technique that allows for the precise determination of the arrangement of atoms within a crystal. The process involves irradiating a single crystal with a focused beam of X-rays and analyzing the resulting diffraction pattern.

Data Collection: Capturing the Diffraction Pattern

A suitable single crystal of 6-methylnicotinic acid, approximately 0.20 x 0.20 x 0.20 mm in size, was mounted on a diffractometer.[2][3] The data for the known structure of 6-methylnicotinic acid was collected at a temperature of 293 K using Molybdenum Kα radiation (λ = 0.71073 Å).[2] The use of a low temperature, while not employed in this specific published structure, is a common practice to reduce thermal vibrations of the atoms, leading to a more precise determination of their positions. The diffractometer collects a series of diffraction images as the crystal is rotated, capturing the full three-dimensional diffraction pattern.

Structure Solution and Refinement: From Diffraction Spots to a Molecular Model

The collected diffraction data, consisting of the positions and intensities of thousands of reflections, is then processed to determine the crystal structure. The structure of 6-methylnicotinic acid was solved using direct methods with software such as SHELXS97 and refined using SHELXL97.[2]

The initial step, structure solution, provides a rough model of the electron density distribution in the unit cell. This model is then refined against the experimental data. The refinement process involves adjusting the atomic positions, and thermal displacement parameters to achieve the best possible agreement between the calculated and observed diffraction patterns. The quality of the final structure is assessed by the R-factor, with a lower value indicating a better fit. For 6-methylnicotinic acid, the final R-factor was 0.049, indicating a high-quality structure determination.[2][3]

Caption: The experimental workflow for single-crystal X-ray diffraction analysis.

The Crystal Structure of 6-Methylnicotinic Acid: A Detailed Analysis

The crystallographic analysis reveals that 6-methylnicotinic acid crystallizes in the monoclinic space group P2₁/c.[2][3] The key crystallographic data are summarized in the table below.

Parameter	Value	Reference
Empirical Formula	C₇H₇NO₂	[2][3]
Formula Weight	137.14	[2][3]
Crystal System	Monoclinic	[2][3]
Space Group	P2₁/c	[2][3]
a (Å)	3.8788 (8)	[2][3]
b (Å)	13.634 (3)	[2][3]
c (Å)	6.1094 (12)	[2][3]
β (°)	90.51 (3)	[2][3]
Volume (ų)	323.07 (12)	[2][3]
Z	2	[2][3]
Temperature (K)	293	[2][3]
Radiation	Mo Kα (λ = 0.71073 Å)	[2]
R-factor	0.049	[2][3]

Molecular Geometry

The molecule of 6-methylnicotinic acid is nearly planar, with the carboxylic acid group being only slightly twisted out of the plane of the pyridine ring.[2] This planarity facilitates significant intermolecular interactions within the crystal lattice.

Intermolecular Interactions and Crystal Packing

The crystal structure of 6-methylnicotinic acid is stabilized by a network of intermolecular hydrogen bonds and π-π stacking interactions.[2][3]

• Hydrogen Bonding: A significant intermolecular O—H···N hydrogen bond exists between the carboxylic acid group of one molecule and the nitrogen atom of the pyridine ring of an adjacent molecule.[2] This strong interaction links the molecules into chains.

• π-π Stacking: The planar pyridine rings of neighboring molecules are arranged in a parallel, offset fashion, indicative of π-π stacking interactions.[2][3] The face-to-face distance between these rings is approximately 3.466 Å.[2] These interactions contribute significantly to the overall stability of the crystal lattice.

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A Technical Guide to the Thermodynamic Stability of 6-(Dimethylamino)-2-methylnicotinic Acid Derivatives in Drug Development

Executive Summary

The journey of a novel chemical entity from discovery to a marketable therapeutic is fraught with challenges, chief among them being the assurance of its stability. Thermodynamic stability is not merely a physical-chemical parameter; it is a cornerstone of a drug's safety, efficacy, and shelf-life.[1] This guide provides a comprehensive framework for researchers, chemists, and drug development professionals on the principles and methodologies for assessing the thermodynamic stability of 6-(Dimethylamino)-2-methylnicotinic acid derivatives. This class of compounds, belonging to the broader family of nicotinic acid derivatives, holds potential in various therapeutic areas, including metabolic disorders and oncology.[2] We will delve into the foundational thermodynamic principles, present detailed, field-proven experimental protocols for core analytical techniques such as Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA), and explore the complementary role of computational modeling. The objective is to equip scientific teams with the expertise to make data-driven decisions, de-risk development pipelines, and ensure the selection of robust and stable drug candidates.

The Imperative of Thermodynamic Stability in Pharmaceutical Development

In the context of drug development, a thermodynamically stable compound is one that exists in its lowest possible energy state under a given set of conditions.[3] An unstable compound, by contrast, possesses excess energy that it may release by converting into a different, lower-energy form—be it a polymorph, a degradation product, or a different solvate.[4] This transformation can have catastrophic consequences for a pharmaceutical product.

• Impact on Safety & Efficacy : An unpredicted change in the solid form (polymorphism) of an active pharmaceutical ingredient (API) can alter its solubility and bioavailability, potentially rendering a drug sub-potent or even toxic.[4]

• Shelf-Life and Storage : The rate of chemical degradation is intrinsically linked to the thermodynamic properties of a molecule. A thorough understanding of thermal stability is critical for defining appropriate storage conditions and ensuring the product remains safe and effective throughout its lifecycle.[1][5]

• Manufacturing and Formulation : Processing steps such as milling, granulation, and drying introduce energy into the system, which can trigger phase transformations. Characterizing the thermodynamic landscape of a drug candidate is essential for developing a robust and reproducible manufacturing process.[6]

Nicotinic acid and its derivatives are of significant interest for their diverse biological activities.[7][8] As novel derivatives like 6-(Dimethylamino)-2-methylnicotinic acid are synthesized, a rigorous evaluation of their thermodynamic stability is a non-negotiable step in establishing their potential as viable drug candidates.

Foundational Thermodynamic Principles

The spontaneity of any chemical or physical process, including degradation or polymorphic transformation, is governed by the change in Gibbs Free Energy (ΔG).[3] The relationship between Gibbs Free Energy, Enthalpy (ΔH), and Entropy (ΔS) is described by the fundamental equation:

ΔG = ΔH - TΔS

Where:

• ΔG (Gibbs Free Energy) : Represents the energy available to do work. A negative ΔG indicates a spontaneous process, meaning the final state is more thermodynamically stable than the initial state.

• ΔH (Enthalpy) : Represents the change in heat content of a system. Exothermic processes (negative ΔH) release heat and are generally favorable for stability.

• T (Temperature) : The absolute temperature in Kelvin.

• ΔS (Entropy) : Represents the change in the disorder or randomness of a system. Processes that increase disorder (positive ΔS) are favored.

For a drug substance, the most stable form will exhibit the lowest Gibbs Free Energy. Experimental techniques are designed to measure the energetic changes (primarily enthalpy) that occur as a substance is subjected to stress, allowing us to infer its relative thermodynamic stability.

Fig 1. Gibbs Free Energy as a function of Enthalpy and Entropy.

Experimental Characterization of Thermal Stability

A multi-faceted experimental approach is necessary to fully characterize the thermodynamic stability of a compound. The combination of Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) provides a powerful, comprehensive view of a material's behavior as a function of temperature.[1][6]

Fig 3. A logic diagram for correlating thermal events between DSC and TGA.

Data Presentation and Comparative Analysis

Summarizing thermal analysis data in a structured table is essential for comparing different derivatives and selecting the most promising candidates for further development.

Derivative ID	Structure Modification	Melting Point (Tm, °C) [DSC]	Enthalpy of Fusion (ΔHf, J/g) [DSC]	Decomposition Onset (Tonset, °C) [TGA]	Mass Loss at 200°C (%) [TGA]
Parent	6-(Me2N)-2-(Me)-Nicotinic Acid	185.2	110.5	215.4	< 0.1
DERIV-01	Ethyl ester	122.5	85.3	198.7	< 0.1
DERIV-02	Amide	210.8	145.2	240.1	< 0.1
DERIV-03	Fluoro- substitution on ring	195.6	120.8	225.3	< 0.1

Table 1: Hypothetical comparative thermal data for a series of 6-(Dimethylamino)-2-methylnicotinic acid derivatives. Higher Tm and Tonset values generally indicate greater thermodynamic stability. In this example, DERIV-02 and DERIV-03 show enhanced thermal stability compared to the parent compound.

Computational Approaches to Predicting Thermodynamic Stability

While experimental methods provide definitive data, computational models are invaluable for predicting stability in the early discovery phase, saving significant time and resources. [9]

• Crystal Structure Prediction (CSP) : These computational methods can predict the likely crystal packing arrangements (polymorphs) of a molecule and rank them based on their calculated lattice energies. [4]This allows for an in-silico screening of potential stability issues related to polymorphism before synthesis.

• Molecular Dynamics (MD) Simulations : MD simulations can model the behavior of molecules at finite temperatures, providing insight into how thermal energy affects crystal structures and potentially predicting phase transitions. [4]* Quantum Mechanics (QM) : First-principles calculations can be used to compute the energies of different molecular conformations and predict the stability of a molecule with respect to chemical degradation pathways. [9] These computational tools do not replace experimental work but rather complement it, allowing for a more targeted and efficient approach to stability screening.

Conclusion: A Framework for Stability Assessment

The thermodynamic stability of 6-(Dimethylamino)-2-methylnicotinic acid derivatives is a critical quality attribute that must be thoroughly investigated to support successful drug development. A robust assessment strategy, grounded in the fundamental principles of thermodynamics, is essential. By systematically employing powerful analytical techniques like DSC and TGA, researchers can generate the high-quality data needed to understand melting behavior, polymorphism, and thermal decomposition. [5][10]Integrating these empirical results with predictive computational models provides a holistic view of a candidate's stability profile. This integrated framework empowers development teams to select compounds with optimal physical-chemical properties, leading to safer, more effective, and more stable medicines.

References

• Thermal Analysis in Pharmaceutical Research, Development, and Quality Control. (2024). Google Cloud.
• Thermogravimetric Analysis (TGA) in Drug Development. (2026). PharmaGuru.
• TGA Analysis in Pharmaceuticals. (2026).
• How Pharmaceutical Companies Use DSC in Drug Development and Stability Testing. (2026). Google Cloud.
• Thermogravimetric Analysis. (2022). Improved Pharma.
• Thermogravimetric Analysis in Pharmaceuticals. (2020). Veeprho.
• Applications of Differential Scanning Calorimetry (DSC) Analysis. (2026).
• Differential Scanning Calorimetry (DSC Analysis)
• Effects of temperature and entropy in small molecule crystal structure prediction. (n.d.). SciTechnol.
• Nicotinic acid derivatives: Application and uses, review. (2021).
• Niacin Derivatives in MASLD: Metabolic and Therapeutic Insights. (2026). MDPI.
• Novel Derivatives of Nicotinic Acid as Promising Anticancer Agents. (2021). Mini Reviews in Medicinal Chemistry.
• The role of thermodynamics in drug stability. (n.d.). Slideshare.
• Nicotinic Acid Derivatives As Novel Noncompetitive α-Amylase and α-Glucosidase Inhibitors for Type 2 Diabetes Treatment. (2024). ACS Medicinal Chemistry Letters.
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• Review of computational approaches to predict the thermodynamic stability of inorganic solids. (n.d.).

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Comprehensive Pharmacokinetic Profiling of 6-(Dimethylamino)-2-methylnicotinic Acid in Preclinical Animal Models

Executive Summary

The transition of a novel chemical entity (NCE) from discovery to Investigational New Drug (IND) status requires a rigorous, regulatory-compliant understanding of its Absorption, Distribution, Metabolism, and Excretion (ADME) properties. This whitepaper outlines the authoritative framework for the pharmacokinetic (PK) profiling of 6-(Dimethylamino)-2-methylnicotinic acid (6-DMANA) —a highly functionalized small molecule—in preclinical animal models. By integrating physicochemical causality with self-validating bioanalytical protocols, this guide provides drug development professionals with a robust roadmap aligned with ICH M3(R2) and FDA bioanalytical guidelines[1],[2].

Physicochemical Rationale and ADME Implications

Before designing an in vivo PK study, a structural analysis of the API is mandatory to predict its behavior in biological matrices and guide empirical choices[3].

6-DMANA contains three critical pharmacophores:

• Carboxylic Acid (-COOH): Confers weak acidity (pKa ~4.5) and serves as a primary site for Phase II metabolism (glucuronidation).

• Dimethylamino Group (-N(CH3)2): Confers weak basicity, making the molecule zwitterionic at physiological pH (7.4).

• Methylated Pyridine Ring: Enhances metabolic stability compared to an unsubstituted nicotinic acid core, though it remains susceptible to hepatic oxidation.

Causality in Study Design: Because 6-DMANA is zwitterionic, it exhibits high aqueous solubility but potentially limited passive membrane permeability (resembling a BCS Class III compound). Consequently, standard Liquid-Liquid Extraction (LLE) using non-polar solvents will yield poor bioanalytical recovery. Instead, Protein Precipitation (PPT) or mixed-mode Solid Phase Extraction (SPE) is strictly required to isolate the compound from plasma proteins. Furthermore, its polarity suggests that renal excretion of the unchanged drug will compete heavily with hepatic clearance mechanisms.

Bioanalytical Framework: LC-MS/MS Method Validation

To ensure data integrity, the quantification of 6-DMANA in animal plasma must utilize a self-validating liquid chromatography-tandem mass spectrometry (LC-MS/MS) assay. This method must be validated according to the FDA Bioanalytical Method Validation (BMV) Guidance and ICH M10 standards prior to analyzing in vivo samples[2],[4].

Protocol 1: Self-Validating LC-MS/MS Plasma Extraction

This protocol incorporates internal controls to ensure every analytical batch validates its own accuracy and precision.

Step 1: Matrix Preparation & Spiking

• Thaw blank Sprague-Dawley rat plasma on ice.

• Prepare an 8-point calibration curve (e.g., 1 to 1000 ng/mL) by spiking 6-DMANA into blank plasma.

• Prepare Quality Control (QC) samples at three levels: Low (LQC, 3 ng/mL), Medium (MQC, 400 ng/mL), and High (HQC, 800 ng/mL).

• Self-Validation Check: Include a "Blank" (matrix only) and a "Zero" (matrix + Internal Standard) to rule out carryover and endogenous interference.

Step 2: Protein Precipitation (PPT)

• Transfer 50 µL of each calibration standard, QC, and in vivo study sample into a 96-well plate.

• Add 10 µL of Internal Standard (IS) working solution (e.g., a stable isotope-labeled analog like 6-DMANA-d6).

• Add 150 µL of ice-cold Acetonitrile containing 0.1% Formic Acid. Causality: Formic acid lowers the pH, neutralizing the carboxylic acid moiety of 6-DMANA, disrupting protein binding, and forcing the precipitation of plasma proteins.

• Vortex for 5 minutes at 1000 RPM, then centrifuge at 4000 x g for 15 minutes at 4°C.

Step 3: LC-MS/MS Analysis

• Transfer 100 µL of the supernatant to a clean plate.

• Inject 5 µL onto a C18 reversed-phase column (e.g., Waters XBridge, 2.1 x 50 mm, 2.5 µm).

• Run a gradient elution using Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid).

• Detect via Electrospray Ionization (ESI) in positive multiple reaction monitoring (MRM) mode, tracking the specific precursor-to-product ion transition for 6-DMANA.

Table 1: Bioanalytical Method Validation Acceptance Criteria

Quantitative thresholds required to pass FDA/ICH M10 regulatory scrutiny.

Validation Parameter	FDA/ICH Acceptance Criteria	Scientific Rationale
Accuracy (Calibration)	±15% of nominal (±20% at LLOQ)	Ensures the regression model correctly predicts unknown concentrations.
Precision (CV%)	≤15% (≤20% at LLOQ)	Guarantees reproducibility across different analysts and days.
Selectivity	Blank response <20% of LLOQ	Proves endogenous plasma components do not interfere with the API signal.
Matrix Effect	IS-normalized MF CV ≤15%	Ensures ion suppression/enhancement is consistent across all samples.
Stability	±15% deviation from nominal	Validates that 6-DMANA does not degrade during freeze-thaw cycles or on the benchtop.

In Vivo Pharmacokinetic Study Design

Animal models are indispensable for understanding the complex physiological interplay of ADME that in vitro systems cannot fully replicate[5],. To satisfy ICH M3(R2) guidelines for IND-enabling studies, PK profiling must be conducted in both a rodent (e.g., rat) and a non-rodent (e.g., dog or monkey) species to facilitate allometric scaling to humans[6],[7].

Protocol 2: Preclinical PK Execution in Sprague-Dawley Rats

This protocol utilizes Jugular Vein Cannulated (JVC) rats. Causality: JVC eliminates the stress of repeated restraint and allows for serial blood sampling from a single animal, drastically reducing inter-subject variability and the total number of animals required.

Step 1: Formulation Preparation

• Intravenous (IV) Formulation: Dissolve 6-DMANA in 5% DMSO / 95% Saline to achieve a clear 1 mg/mL solution. Filter sterilize (0.22 µm).

• Oral (PO) Formulation: Suspend 6-DMANA in 0.5% Methylcellulose / 0.1% Tween-80 in water to achieve a 5 mg/mL homogeneous suspension.

Step 2: Dosing and Serial Sampling

• Fast the PO group animals overnight (12 hours) prior to dosing to eliminate food-effect variables on gastrointestinal absorption. IV group animals may remain fed.

• IV Group (n=3): Administer 2 mg/kg via the tail vein.

• PO Group (n=3): Administer 10 mg/kg via oral gavage.

• Withdraw 200 µL of blood via the JVC into K2EDTA-coated tubes at the following time points:

  • IV: 0.083 (5 min), 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose.

  • PO: 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose.

Step 3: Sample Processing

• Invert tubes gently 5 times. Centrifuge within 30 minutes of collection at 3000 x g for 10 minutes at 4°C to separate plasma.

• Transfer plasma to pre-labeled cryovials and store immediately at -80°C until LC-MS/MS analysis.

Preclinical PK study workflow from formulation to non-compartmental analysis.

Data Analysis and Mechanistic Interpretation

Following LC-MS/MS quantification, the concentration-time data is subjected to Non-Compartmental Analysis (NCA) using software such as Phoenix WinNonlin. NCA is preferred over compartmental modeling at this stage because it makes fewer assumptions about the physiological distribution spaces of the drug.

Table 2: Pharmacokinetic Parameters and Interpretations

Summary of key metrics derived from the in vivo data.

Parameter	Unit	Origin	Mechanistic Interpretation for 6-DMANA
Cmax	ng/mL	IV & PO	Maximum plasma concentration. Indicates the peak systemic exposure and potential for acute toxicity.
Tmax	hr	PO	Time to reach Cmax. For a polar molecule like 6-DMANA, a delayed Tmax (>2 hrs) indicates slow intestinal permeability.
AUC(0-inf)	hr*ng/mL	IV & PO	Total systemic exposure. Used to calculate clearance and absolute bioavailability.
CL (Clearance)	mL/min/kg	IV	The volume of plasma completely cleared of drug per unit time. Compared against hepatic blood flow to determine extraction ratio.
Vss	L/kg	IV	Volume of distribution at steady state. A low Vss (<0.7 L/kg) suggests 6-DMANA is restricted to extracellular fluid due to its polarity.
F% (Bioavailability)	%	PO vs IV	Calculated as (AUCPO​∗DoseIV​)/(AUCIV​∗DosePO​)∗100 . Determines viability as an oral therapeutic.

Clearance and Biotransformation Pathways

Understanding how 6-DMANA is cleared is just as critical as knowing how fast it is cleared. Based on its structure, the primary clearance mechanisms involve hepatic Phase I N-demethylation (via Cytochrome P450 enzymes) and Phase II glucuronidation of the carboxylic acid, running in parallel with direct renal filtration[5].

Proposed systemic clearance and biotransformation pathways for 6-DMANA.

Regulatory Translation and Next Steps

The data generated from these protocols serves as the foundation for Toxicokinetics (TK). According to ICH M3(R2), the systemic exposure (AUC and Cmax) determined in these early PK studies must be correlated with the No-Observed-Adverse-Effect-Level (NOAEL) in subsequent GLP toxicology studies[1],[6]. If 6-DMANA exhibits high clearance or low bioavailability in rodents, formulation optimization (e.g., amorphous solid dispersions or prodrug strategies) must be initiated before advancing to non-human primate models or human clinical trials.

References

• European Medicines Agency (EMA). ICH M3 (R2) Non-clinical safety studies for the conduct of human clinical trials for pharmaceuticals - Scientific guideline. europa.eu. Available at:[Link]

• Regulations.gov. M3(R2) Nonclinical Safety Studies for the Conduct of Human Clinical Trials and Marketing Authorization for Pharmaceuticals. regulations.gov. Available at:[Link]

• Tang, C., & Prueksaritanont, T. (2010). Use of in vivo animal models to assess pharmacokinetic drug-drug interactions. PubMed. Available at:[Link]

• ICH. Multidisciplinary Guidelines - ICH. ich.org. Available at:[Link]

• Landskroner, K. (2011). Surgical and pharmacological animal models used in drug metabolism and pharmacokinetics. PubMed. Available at:[Link]

• Aminabee, et al. (2023). ROLE OF ANIMAL MODELS IN DRUG DEVELOPMENT: PAST, PRESENT AND FUTURE PERSPECTIVES. IJRPC. Available at:[Link]

• Agilex Biolabs. (2024). Designing LCMS Studies with the FDA in Mind from the Start. agilexbiolabs.com. Available at:[Link]

• Regulations.gov. FDA Draft Guidance for Industry - Bioanalytical Method Validation. regulations.gov. Available at:[Link]

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An In-Depth Technical Guide to Receptor Binding Affinity and Target Identification for 6-(Dimethylamino)-2-methylnicotinic acid

Abstract

The discovery and validation of a novel bioactive small molecule's protein targets are foundational to modern drug development and chemical biology. This guide provides a comprehensive, technically-grounded framework for characterizing the molecular interactions of 6-(Dimethylamino)-2-methylnicotinic acid, a nicotinic acid derivative with potential therapeutic relevance. Recognizing that this compound is not extensively documented in public literature, this document serves as both a strategic overview and a practical handbook for researchers. It details a multi-pronged approach beginning with in silico target prediction to generate initial hypotheses, followed by a suite of robust biophysical and biochemical assays to quantitatively determine receptor binding affinity. Finally, it outlines state-of-the-art, unbiased target identification methodologies to elucidate the compound's mechanism of action within a complex biological system. Each section is designed to provide not only step-by-step protocols but also the strategic rationale behind experimental choices, ensuring a self-validating and rigorous scientific investigation.

Section 1: Introduction and Initial Characterization

6-(Dimethylamino)-2-methylnicotinic acid is a small molecule belonging to the nicotinic acid class of compounds. Derivatives of nicotinic acid are known to be of interest in medicinal chemistry, with some exhibiting effects on the central nervous system and potential applications in the synthesis of pharmaceuticals.[1] The initial challenge with a novel or under-researched compound like 6-(Dimethylamino)-2-methylnicotinic acid is the absence of a known mechanism of action. Therefore, the first logical step is to build a foundational understanding of its potential biological targets through computational methods before committing to resource-intensive experimental validation.

This guide will use 6-(Dimethylamino)-2-methylnicotinic acid as a case study to illustrate a complete workflow from hypothesis generation to target validation.

Section 2: In Silico Target Prediction: A Hypothesis-Generating Engine

Before initiating wet-lab experiments, computational (in silico) approaches offer a rapid and cost-effective means to predict potential biological targets. These methods leverage vast chemogenomic databases to identify proteins likely to interact with a query molecule based on structural or chemical similarity to known ligands.[2]

Principle of Similarity-Based Target Prediction

The core principle is that structurally similar molecules often exhibit similar biological profiles. By representing 6-(Dimethylamino)-2-methylnicotinic acid as a chemical fingerprint, algorithms can screen databases like ChEMBL, DrugBank, and TTD for known ligands with high similarity scores.[2] The targets of these similar ligands become the primary hypothetical targets for our compound.

Recommended Workflow & Tools

• Chemical Fingerprinting: Convert the 2D structure (SMILES: CN(C)c1ccc(C(=O)O)c(C)n1) of 6-(Dimethylamino)-2-methylnicotinic acid into various molecular fingerprints (e.g., Morgan, MACCS keys).

• Database Screening: Utilize established web-based tools for target prediction. These platforms integrate multiple algorithms, including similarity searching and machine learning models.[2][3]

  • SwissTargetPrediction: Provides a ranked list of likely targets based on a combination of 2D and 3D similarity.

  • TargetHunter: Implements a novel algorithm by exploring the ChEMBL database, offering high prediction accuracy.[2]

  • SuperPred: A web server for predicting the ATC code and target class of a compound.

• Hypothesis Generation: Consolidate the outputs from multiple predictors. Targets that appear consistently across different platforms or are biologically related (e.g., isoenzymes, members of the same pathway) should be prioritized for experimental validation.[4]

The following diagram illustrates this initial computational screening workflow.

Caption: Workflow for in silico target hypothesis generation.

Section 3: Quantitative Analysis of Receptor Binding Affinity

Once a prioritized list of potential targets is generated, the next critical step is to experimentally determine if, and how strongly, 6-(Dimethylamino)-2-methylnicotinic acid binds to them. Receptor binding assays are fundamental to drug discovery and provide quantitative measures of interaction, such as the dissociation constant (Kd) or the inhibitory constant (Ki).[5][6]

Radioligand Binding Assays

This classic and robust method measures the affinity of a ligand for a receptor by detecting the displacement of a radioactively labeled ligand ("hot" ligand) by the unlabeled test compound ("cold" ligand).[6]

Protocol: Competitive Radioligand Binding Assay

• Preparation:

  • Source of Receptor: Use membrane preparations from cells overexpressing the target receptor or tissue homogenates known to be rich in the receptor.[7]

  • Radioligand: Select a high-affinity, commercially available radioligand (e.g., ³H- or ¹²⁵I-labeled) specific for the target receptor.

  • Test Compound: Prepare a stock solution of 6-(Dimethylamino)-2-methylnicotinic acid in a suitable solvent (e.g., DMSO) and create a serial dilution series.

• Assay Setup (in a 96-well plate):

  • Total Binding Wells: Add receptor preparation, radioligand (at a concentration near its Kd), and assay buffer.

  • Non-Specific Binding (NSB) Wells: Add receptor, radioligand, and a high concentration of a known, unlabeled ligand to saturate all specific binding sites.

  • Test Compound Wells: Add receptor, radioligand, and varying concentrations of 6-(Dimethylamino)-2-methylnicotinic acid.

• Incubation: Incubate the plate at a specific temperature (e.g., 25°C or 37°C) for a predetermined time to allow the binding to reach equilibrium.

• Separation: Rapidly separate bound from unbound radioligand via filtration over a glass fiber filter mat using a cell harvester. The receptors and bound radioligand are trapped on the filter, while the unbound radioligand passes through.

• Detection: Place the filters in scintillation vials with scintillation cocktail and quantify the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = Total Binding - NSB.

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 (the concentration of test compound that displaces 50% of the specific binding).

  • Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Causality Behind Choices:

• Why use filtration? It provides a rapid and effective way to stop the binding reaction and separate bound from free ligand, which is crucial for accurate measurement.

• Why the Cheng-Prusoff equation? The IC50 is dependent on assay conditions (especially the radioligand concentration). The Ki is an intrinsic measure of affinity, independent of these conditions, making it the gold standard for comparing compound potencies.[8]

Surface Plasmon Resonance (SPR)

SPR is a label-free technology that provides real-time data on the kinetics of binding (association and dissociation rates, kon and koff) in addition to affinity (Kd).

Protocol: SPR-Based Affinity Measurement

• Immobilization: Covalently immobilize the purified target protein onto the surface of a sensor chip.

• Binding Analysis: Flow a series of concentrations of 6-(Dimethylamino)-2-methylnicotinic acid (the "analyte") across the chip surface.

• Detection: A laser detects changes in the refractive index at the surface as the analyte binds to the immobilized protein. This change is proportional to the mass accumulating on the surface and is recorded in a sensorgram.

• Regeneration: Flow a regeneration solution (e.g., low pH glycine) to dissociate the bound analyte, preparing the surface for the next injection.

• Data Analysis: Fit the association and dissociation curves in the sensorgram to a kinetic model (e.g., 1:1 Langmuir binding) to determine kon, koff, and calculate Kd (koff/kon).

Trustworthiness: SPR provides a self-validating system. The quality of the data fit to the kinetic model (indicated by the Chi² value) and the consistency of results across different analyte concentrations confirm the reliability of the calculated kinetic and affinity constants.

Data Presentation

Quantitative binding data should be summarized for clear comparison.

Assay Method	Target Protein	Parameter	Value
Radioligand Binding	Receptor X	Ki	[Insert Value] µM
Surface Plasmon Resonance	Receptor X	Kd (koff/kon)	[Insert Value] µM
Isothermal Titration	Receptor X	Kd	[Insert Value] µM

Section 4: Unbiased Target Identification Strategies

While the previous section focused on validating predicted targets, it is crucial to employ unbiased methods to discover unexpected targets that were not predicted in silico. These approaches identify protein binders directly from complex biological samples, such as cell lysates or tissue extracts.[9][10]

Affinity Chromatography-Mass Spectrometry (AC-MS)

This is a powerful "pull-down" method that uses an immobilized version of the small molecule to capture its binding partners from a proteome.[9][11]

Experimental Workflow:

• Probe Synthesis: Synthesize a derivative of 6-(Dimethylamino)-2-methylnicotinic acid that includes a linker arm and a reactive group (e.g., an alkyne or biotin) for immobilization. Crucial Consideration: The linker attachment point must be chosen carefully to avoid disrupting the key interactions of the parent molecule.

• Immobilization: Covalently attach the synthesized probe to a solid support (e.g., sepharose beads).

• Affinity Pull-Down:

  • Incubate the immobilized probe with a complex protein lysate.

  • As a negative control, incubate a separate aliquot of lysate with beads that have not been functionalized or have been functionalized with a structurally similar but biologically inactive molecule.

  • As a competition control, pre-incubate the lysate with an excess of free, unmodified 6-(Dimethylamino)-2-methylnicotinic acid before adding the beads. True binding partners will be competed off the beads.

• Washing: Wash the beads extensively with buffer to remove non-specific binders.

• Elution & Digestion: Elute the specifically bound proteins and digest them into peptides using trypsin.

• LC-MS/MS Analysis: Analyze the peptide mixture by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify the proteins.

• Data Analysis: Identify proteins that are significantly enriched in the experimental sample compared to the negative and competition controls. These are the high-confidence target candidates.

Caption: Workflow for Affinity Chromatography-Mass Spectrometry.

Drug Affinity Responsive Target Stability (DARTS)

DARTS is a label-free method that leverages the principle that small molecule binding can stabilize a target protein against proteolysis.[12] This approach avoids the need for chemical modification of the compound.

Protocol: DARTS

• Lysate Preparation: Prepare a native cell or tissue lysate.

• Compound Incubation: Treat aliquots of the lysate with either 6-(Dimethylamino)-2-methylnicotinic acid or a vehicle control (e.g., DMSO).

• Limited Proteolysis: Add a protease (e.g., thermolysin or pronase) to both aliquots and incubate for a short period. The target protein, stabilized by the compound, will be more resistant to digestion than in the control sample.

• Quench and Analyze: Stop the digestion and separate the resulting protein fragments by SDS-PAGE.

• Identification: Excise protein bands that are present or more intense in the compound-treated lane compared to the control lane. Identify the proteins using mass spectrometry.

Expertise & Experience: The choice between AC-MS and DARTS depends on the project's needs. AC-MS is excellent for identifying high-affinity binders but requires chemical synthesis. DARTS is advantageous for compounds that are difficult to modify or when exploring transient interactions, but may be less sensitive for low-abundance targets.[11][12]

Section 5: Conclusion and Path Forward

This guide has outlined a logical and robust progression for the characterization of 6-(Dimethylamino)-2-methylnicotinic acid. The workflow begins with broad, computational predictions, moves to quantitative, hypothesis-driven validation of binding affinity, and culminates in unbiased, proteome-wide experimental target identification. By integrating these orthogonal approaches, researchers can build a high-confidence profile of the compound's molecular targets. The identification and validation of these targets are the critical first steps in understanding its mechanism of action, paving the way for its potential development as a therapeutic agent or a chemical probe to investigate biological pathways.

References

• Title: TargetHunter: An In Silico Target Identification Tool for Predicting Therapeutic Potential of Small Organic Molecules Based on Chemogenomic Database. Source: PMC URL: [Link]

• Title: Target identification for biologically active small molecules using chemical biology approaches. Source: PubMed URL: [Link]

• Title: In-silico target prediction by ensemble chemogenomic model based on multi-scale information of chemical structures and protein sequences. Source: PMC URL: [Link]

• Title: In Silico Target Prediction for Small Molecules: Methods and Protocols. Source: ResearchGate (PDF) URL: [Link]

• Title: Small-molecule Target and Pathway Identification. Source: Broad Institute URL: [Link]

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• Title: Receptor Binding Assays for HTS and Drug Discovery. Source: NCBI Bookshelf URL: [Link]

• Title: Novel High Affinity Sigma-1 Receptor Ligands from Minimal Ensemble Docking-Based Virtual Screening. Source: MDPI URL: [Link]

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Electronic properties and computational modeling of 6-(Dimethylamino)-2-methylnicotinic acid

An In-Depth Technical Guide to the Computational Modeling and Electronic Properties of 6-(Dimethylamino)-2-methylnicotinic Acid

Abstract

6-(Dimethylamino)-2-methylnicotinic acid is a substituted pyridine carboxylic acid of significant interest due to the prevalence of the nicotinic acid scaffold in pharmaceutical development. Understanding its electronic structure is paramount for predicting its reactivity, metabolic stability, and potential as a pharmacophore. This technical guide provides a comprehensive framework for the computational investigation of this molecule. While direct experimental data for this specific compound is sparse, this document leverages established, high-fidelity computational methodologies applied to analogous structures to build a robust predictive model of its electronic properties. We present a detailed, step-by-step protocol for performing Density Functional Theory (DFT) calculations, interpreting the results—including frontier molecular orbitals and molecular electrostatic potential maps—and contextualizing these findings within the drug discovery pipeline.

Introduction: The Rationale for Computational Scrutiny

Nicotinic acid (Niacin, Vitamin B3) and its derivatives are foundational building blocks in medicinal chemistry, forming the core of numerous therapeutic agents.[1] The title compound, 6-(Dimethylamino)-2-methylnicotinic acid, combines three key functional groups on this scaffold: a carboxylic acid (a hydrogen bond donor/acceptor and potential coordination site), a methyl group, and a tertiary amine (a strong electron-donating group). This unique combination is expected to modulate the electronic landscape of the pyridine ring, thereby influencing its physicochemical properties and biological activity.

In modern drug development, computational modeling is not merely a supplementary tool but a foundational pillar for expediting discovery.[2] By employing quantum chemical calculations, we can predict molecular properties with high accuracy, often circumventing the time and resource-intensive nature of de novo synthesis and experimental characterization. This guide explains the causality behind selecting specific computational methods and provides a self-validating workflow to ensure the trustworthiness of the generated data. The focus is on Density Functional Theory (DFT), a method that provides an optimal balance between computational cost and accuracy for organic molecules of this size.[3]

Molecular Structure and Predicted Physicochemical Properties

The structure of 6-(Dimethylamino)-2-methylnicotinic acid features a pyridine ring substituted at the 2, 3, and 6 positions. The interplay between the electron-donating dimethylamino and methyl groups and the electron-withdrawing carboxylic acid group dictates the molecule's overall electronic character.

Property	Value	Source
IUPAC Name	6-(Dimethylamino)-2-methylpyridine-3-carboxylic acid	-
Molecular Formula	C₉H₁₂N₂O₂	-
Molecular Weight	180.21 g/mol	-
Canonical SMILES	CN(C)C1=CC=C(C(=N1)C)C(=O)O	-

The dimethylamino group at the 6-position is expected to significantly increase the electron density of the pyridine ring through resonance, influencing the acidity of the carboxylic proton and the basicity of the pyridine nitrogen.

Theoretical Framework: Density Functional Theory (DFT)

To investigate the electronic properties of molecules like 6-(Dimethylamino)-2-methylnicotinic acid, Density Functional Theory (DFT) has become the standard.[4][5] Unlike more computationally expensive methods, DFT calculates the electronic structure based on the three-dimensional electron density, making it highly efficient for systems of this scale.

Causality of Method Selection:

• Functional: The B3LYP hybrid functional is consistently chosen for nicotinic acid derivatives because it effectively incorporates both exchange and correlation effects, yielding accurate geometries and electronic properties.[1][4]

• Basis Set: The Pople-style basis set, specifically 6-311+G(d,p), is recommended.[6][7] The inclusion of diffuse functions ("+") is crucial for accurately describing the lone pairs on oxygen and nitrogen atoms, while polarization functions ("d,p") account for the non-spherical nature of electron density in chemical bonds.

This combination of B3LYP/6-311+G(d,p) provides a robust and well-validated level of theory for generating reliable predictive data for this class of molecules.[1][6]

A Validated Workflow for Computational Analysis

The following protocol outlines a self-validating system for the computational analysis of 6-(Dimethylamino)-2-methylnicotinic acid. Each step builds upon the last to ensure the final electronic properties are derived from a stable, realistic molecular conformation.

Caption: A validated computational workflow for analyzing molecular properties.

Experimental Protocol: Step-by-Step DFT Calculation

• Structure Generation:

  • Draw the 2D structure of 6-(Dimethylamino)-2-methylnicotinic acid in a molecular editor (e.g., Avogadro, ChemDraw).

  • Convert the 2D structure to a 3D conformation using the editor's built-in tools. Perform an initial, rapid geometry cleanup using a molecular mechanics force field (e.g., MMFF94).

  • Save the coordinates in a standard format (e.g., .xyz or .mol).

• Geometry Optimization:

  • Rationale: This step finds the lowest energy (most stable) three-dimensional arrangement of the atoms.

  • Procedure:

    • Load the 3D coordinates into a quantum chemistry software package (e.g., Gaussian, ORCA).[5]

    • Define the calculation parameters:

      • Method: B3LYP

      • Basis Set: 6-311+G(d,p)

      • Job Type: Opt (Optimization)

    • Submit the calculation. This process iteratively adjusts bond lengths, angles, and dihedrals to minimize the molecule's total energy.

• Frequency Calculation:

  • Rationale: This is a critical validation step. A true energy minimum will have all positive (real) vibrational frequencies. The presence of an imaginary frequency indicates a transition state, not a stable structure.[6]

  • Procedure:

    • Use the optimized geometry from the previous step.

    • Define the calculation parameters:

      • Method: B3LYP

      • Basis Set: 6-311+G(d,p)

      • Job Type: Freq (Frequency)

    • Verify that the output shows zero imaginary frequencies. This confirms the geometry is a true minimum on the potential energy surface.

• Electronic Property Calculation (Single-Point Energy):

  • Rationale: Using the validated geometry, this step performs a final, high-accuracy calculation of the electronic wavefunction, from which all electronic properties are derived.

  • Procedure:

    • Use the optimized geometry.

    • Define the calculation parameters to output desired properties (e.g., population analysis for NBO, electrostatic potential).

    • Job Type: Single-Point Energy (often the default).

    • Extract and analyze the output data.

Predicted Electronic Properties and Their Significance

Based on the established effects of the constituent functional groups and data from close analogs like 6-methylnicotinic acid, we can make authoritative predictions for the electronic properties of 6-(Dimethylamino)-2-methylnicotinic acid.[6][8]

Frontier Molecular Orbitals (HOMO & LUMO)

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are critical for understanding reactivity. The HOMO energy relates to the ability to donate an electron, while the LUMO energy relates to the ability to accept one. The energy difference, the HOMO-LUMO gap, is a key indicator of chemical stability.[4]

• Prediction: The potent electron-donating effect of the dimethylamino group will raise the energy of the HOMO, concentrating its density on the pyridine ring. This makes the molecule a better electron donor compared to nicotinic acid or 6-methylnicotinic acid. Consequently, the HOMO-LUMO gap is expected to be smaller, suggesting higher reactivity.[6]

Caption: Relationship between Frontier Molecular Orbitals and the HOMO-LUMO gap.

Molecular Electrostatic Potential (MEP)

The MEP is a color-coded map of the electrostatic potential on the molecule's surface. It reveals electron-rich (negative potential, typically red) and electron-poor (positive potential, typically blue) regions.[8] This is invaluable for predicting non-covalent interactions, which are the basis of drug-receptor binding.

• Prediction:

  • Negative Regions (Red/Yellow): The most intense negative potential will be located on the oxygen atoms of the carboxylic acid, making them prime hydrogen bond acceptors. The pyridine nitrogen will also be a site of negative potential.[6]

  • Positive Regions (Blue): The most positive potential will be on the carboxylic acid's hydrogen atom, making it a strong hydrogen bond donor.

  • The MEP map is a powerful tool for visualizing the regions of a molecule most likely to engage in electrostatic or hydrogen-bonding interactions with a biological target.

Global Reactivity Descriptors

From the HOMO and LUMO energies, several descriptors can be calculated to quantify reactivity.

Descriptor	Formula	Significance	Predicted Trend
Chemical Hardness (η)	(ELUMO - EHOMO) / 2	Resistance to change in electron distribution.[4][9]	Lower (Softer)
Electronic Chemical Potential (μ)	(EHOMO + ELUMO) / 2	"Escaping tendency" of electrons.[4]	Higher (More Nucleophilic)
Electrophilicity Index (ω)	μ² / (2η)	Propensity to accept electrons.[4]	Moderate to High

Implications for Drug Development Professionals

The computational analysis of 6-(Dimethylamino)-2-methylnicotinic acid provides actionable insights for its development as a potential therapeutic agent or intermediate.

• Metabolic Stability: The HOMO distribution and MEP map can highlight sites susceptible to oxidative metabolism (e.g., by Cytochrome P450 enzymes). The electron-rich pyridine ring and dimethylamino group are likely metabolic hotspots.

• Receptor Binding: A detailed understanding of the MEP allows for rational drug design. By knowing the precise locations of hydrogen bond donors and acceptors, researchers can design ligands that achieve optimal complementarity with a target's active site.

• ADME Properties: The molecule's polarity, encapsulated by the dipole moment and charge distribution, directly impacts its solubility, permeability, and other absorption, distribution, metabolism, and excretion (ADME) properties. The presence of both a basic amine and an acidic carboxyl group suggests a pH-dependent zwitterionic character, which strongly influences these parameters.[10]

Conclusion

While 6-(Dimethylamino)-2-methylnicotinic acid may not have an extensive body of published experimental data, its electronic properties and potential behavior can be rigorously and reliably predicted using modern computational chemistry. The DFT-based workflow detailed in this guide provides a scientifically sound, self-validating protocol for determining its geometry, stability, and reactivity. The predicted electronic features—a high-energy HOMO, a focused negative electrostatic potential on the carboxylate group, and a significant dipole moment—suggest a reactive, polar molecule with well-defined sites for intermolecular interactions. These insights are critical for guiding its synthesis, characterization, and potential application in drug discovery and development programs.

References

• DergiPark. (n.d.). Investigation of Electronic Structure - Bioactive Nature Relation in Niacin Derivates by DFT Calculations and Molecular Docking. Retrieved from DergiPark.[1]

• DergiPark. (n.d.). DFT Study of a Series of Nicotinic Acid Benzylidenehydrazide Derivatives: Structure, Stability and Reactivity. Retrieved from DergiPark.[4]

• ResearchGate. (2023). DFT Study of a Series of Nicotinic Acid Benzylidenehydrazide Derivatives: Structure, Stability and Reactivity. Retrieved from ResearchGate.[9]

• PubMed. (2018). Synthesis, X-ray structure, DFT and antimicrobial studies of Ag(I) complexes with nicotinic acid derivatives. Retrieved from PubMed.[11]

• ResearchGate. (2013). (PDF) Molecular structure, spectroscopic properties and DFT calculations of 2-(methylthio)nicotinic acid. Retrieved from ResearchGate.[5]

• Benchchem. (n.d.). A Technical Guide to the Theoretical and Computational-Experimental Characterization of Methyl 6-methylnicotinate. Retrieved from Benchchem.[3]

• EvitaChem. (n.d.). Buy 6-Dimethylaminomethyl-nicotinic acid (EVT-8925429). Retrieved from EvitaChem.[10]

• Journal of Chemical and Pharmaceutical Research. (2012). Vibrational, Structural and Electronic properties of 6-methyl nicotinic acid by Density Functional Theory. Retrieved from JOCPR.[6]

• ResearchGate. (n.d.). Vibrational, structural and electronic properties of 6-methyl nicotinic acid by density functional theory | Request PDF. Retrieved from ResearchGate.[8]

• Journal of Chemical and Pharmaceutical Research. (n.d.). Vibrational, Structural and Electronic properties of 6-methyl nicotinic acid by Density Functional Theory. Retrieved from JOCPR.[7]

• ScholarlyCommons. (n.d.). FROM SIMULATIONS TO LANGUAGE MODELS: COMPUTATIONAL INNOVATIONS FOR CHEMICAL BIOLOGY AND DRUG DISCOVERY. Retrieved from ScholarlyCommons.[2]

• Benchchem. (n.d.). Methyl 6-methylnicotinate synthesis from 6. Retrieved from Benchchem.[12]

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Protocols & Analytical Methods

Application Notes and Protocols for the Organic Synthesis of 6-(Dimethylamino)-2-methylnicotinic acid

Introduction: Significance of Substituted Nicotinic Acids

Nicotinic acid (niacin) and its derivatives are fundamental scaffolds in medicinal chemistry and drug development. The strategic functionalization of the pyridine ring allows for the modulation of pharmacological properties, leading to a diverse range of therapeutic agents.[1] 6-(Dimethylamino)-2-methylnicotinic acid is a highly substituted nicotinic acid derivative with potential applications as a building block in the synthesis of novel pharmaceuticals. Its structure, featuring an electron-donating dimethylamino group and a methyl group, presents unique synthetic challenges and opportunities for creating compounds with tailored biological activities. This document provides a comprehensive, step-by-step protocol for the organic synthesis of this target molecule, designed for researchers, scientists, and drug development professionals.

Synthetic Strategy: A Two-Step Approach

The synthesis of 6-(Dimethylamino)-2-methylnicotinic acid can be efficiently achieved through a two-step sequence starting from the commercially available (6-chloro-2-methylpyridin-3-yl)methanol. This strategy involves:

• Nucleophilic Aromatic Substitution (SNAr): Introduction of the dimethylamino group at the C6 position of the pyridine ring by displacing the chloro substituent.

• Selective Oxidation: Conversion of the hydroxymethyl group at the C3 position to a carboxylic acid moiety to yield the final product.

This approach is logical as it utilizes a readily available starting material and employs well-established organic transformations. The critical aspect of this synthesis is the chemoselective oxidation in the final step, which must be performed under conditions that do not affect the sensitive dimethylamino group.

Visualizing the Workflow: A Synthetic Roadmap

The following diagram illustrates the proposed synthetic pathway from the starting material to the final product.

Caption: Synthetic pathway for 6-(Dimethylamino)-2-methylnicotinic acid.

Materials and Methods

This section details the necessary reagents and equipment for the successful execution of the synthesis.

Reagent	Formula	CAS No.	Supplier
(6-chloro-2-methylpyridin-3-yl)methanol	C7H8ClNO	1093879-95-8	Commercially Available
N,N-Dimethylformamide (DMF)	C3H7NO	68-12-2	Anhydrous, from a reputable supplier
Potassium Hydroxide (KOH)	KOH	1310-58-3	ACS grade or higher
Diethyl ether (Et2O)	(C2H5)2O	60-29-7	Anhydrous
Potassium Permanganate (KMnO4)	KMnO4	7722-64-7	ACS grade or higher
Sodium Bicarbonate (NaHCO3)	NaHCO3	144-55-8	Saturated aqueous solution
Sodium Sulfite (Na2SO3)	Na2SO3	7757-83-7	ACS grade or higher
Hydrochloric Acid (HCl)	HCl	7647-01-0	Concentrated and 1M solution
Sodium Sulfate (Na2SO4)	Na2SO4	7757-82-6	Anhydrous
Ethyl Acetate (EtOAc)	C4H8O2	141-78-6	ACS grade
Hexanes	C6H14	110-54-3	ACS grade

Equipment:

• Round-bottom flasks (various sizes)

• Reflux condenser

• Magnetic stirrer with heating mantle

• Separatory funnel

• Rotary evaporator

• Apparatus for vacuum filtration

• Thin-layer chromatography (TLC) plates (silica gel 60 F254)

• Standard laboratory glassware

Experimental Protocols: A Step-by-Step Guide

The following protocols provide a detailed methodology for each synthetic step.

Step 1: Synthesis of (6-(dimethylamino)-2-methylpyridin-3-yl)methanol

This step employs a nucleophilic aromatic substitution reaction. A practical and convenient method involves the in situ generation of dimethylamine from the thermal decomposition of N,N-dimethylformamide (DMF) assisted by a strong base.[2] This approach avoids the handling of gaseous dimethylamine.

Protocol:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add N,N-dimethylformamide (20 mL) and a 10 M aqueous solution of potassium hydroxide (5 mL).

• Initial Heating: Heat the mixture to reflux for 5 minutes to initiate the decomposition of DMF and generation of dimethylamine.

• Substrate Addition: To the refluxing mixture, add (6-chloro-2-methylpyridin-3-yl)methanol (1.58 g, 10 mmol).

• Reaction Monitoring: Heat the resulting mixture at 95°C. Monitor the progress of the reaction by thin-layer chromatography (TLC) using a mixture of ethyl acetate and hexanes as the eluent. The reaction is expected to proceed over several hours. For enhanced conversion, additional portions of 10 M KOH (2.5 mL) can be added at 1-hour intervals until the starting material is consumed.[2]

• Workup: After the reaction is complete, cool the mixture to room temperature and dilute it with water (50 mL).

• Extraction: Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine (2 x 30 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator. The crude product can be purified by column chromatography on silica gel if necessary.

Step 2: Synthesis of 6-(Dimethylamino)-2-methylnicotinic acid

The oxidation of the hydroxymethyl group to a carboxylic acid in the presence of an amino group requires a careful choice of oxidant to prevent over-oxidation or side reactions. A mild and effective method involves the use of potassium permanganate in a basic aqueous solution.

Protocol:

• Dissolution: In a 250 mL round-bottom flask, dissolve the crude (6-(dimethylamino)-2-methylpyridin-3-yl)methanol from the previous step in a mixture of water (50 mL) and a 1 M aqueous solution of sodium hydroxide (15 mL).

• Oxidation: Cool the solution in an ice bath. Slowly add a solution of potassium permanganate (2.37 g, 15 mmol) in water (50 mL) dropwise, maintaining the temperature below 10°C.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and stir for 12-16 hours. Monitor the reaction by TLC until the starting material is consumed.

• Quenching: Quench the reaction by the addition of a saturated aqueous solution of sodium sulfite until the purple color of the permanganate disappears and a brown precipitate of manganese dioxide forms.

• Filtration: Filter the mixture through a pad of Celite to remove the manganese dioxide, and wash the filter cake with water.

• Acidification: Cool the filtrate in an ice bath and carefully acidify to a pH of approximately 4-5 with a 1 M aqueous solution of hydrochloric acid. The product should precipitate out of the solution.

• Isolation: Collect the precipitated solid by vacuum filtration, wash with cold water, and dry under vacuum to yield 6-(Dimethylamino)-2-methylnicotinic acid.

Characterization and Data

The identity and purity of the synthesized compounds should be confirmed by standard analytical techniques.

Analysis	(6-(dimethylamino)-2-methylpyridin-3-yl)methanol	6-(Dimethylamino)-2-methylnicotinic acid
Appearance	Off-white to pale yellow solid	White to off-white solid
¹H NMR	Consistent with the proposed structure	Consistent with the proposed structure
¹³C NMR	Consistent with the proposed structure	Consistent with the proposed structure
Mass Spec (ESI)	[M+H]⁺ expected at m/z = 167.12	[M+H]⁺ expected at m/z = 181.09
Purity (HPLC)	>95%	>98%

Discussion and Mechanistic Insights

The nucleophilic aromatic substitution in the first step proceeds via an addition-elimination mechanism, where the dimethylamine attacks the electron-deficient carbon bearing the chlorine atom. The pyridine nitrogen facilitates this reaction by stabilizing the negatively charged Meisenheimer intermediate.[3]

The oxidation in the second step is a classic transformation. The choice of basic conditions is crucial as it deprotonates the hydroxyl group, forming an alkoxide which is more readily oxidized. The permanganate ion then oxidizes the alcohol to the corresponding carboxylate. Acidification in the final workup step protonates the carboxylate to yield the desired nicotinic acid derivative.

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves.

• N,N-Dimethylformamide is a suspected teratogen; handle with extreme care.

• Potassium hydroxide is corrosive; avoid contact with skin and eyes.

• Potassium permanganate is a strong oxidizing agent; handle with care and keep away from combustible materials.

References

• Allen, C. F. H.; Wolf, C. N. 3-Aminopyridine. Org. Synth.1950 , 30, 3. [Link]

• Google Patents. CA1167852A - Process for the synthesis of the nicotinyl ester of 6- aminonicotinic acid.
• Google Patents.
• Google Patents. US4375545A - Process for the synthesis of the nicotinyl ester of 6-aminonicotinic acid.

• Hicks, L. D.; et al. A General Method for Nucleophilic Aromatic Substitution of Aryl Fluorides and Chlorides with Dimethylamine using Hydroxide-Assisted Decomposition of N,N-Dimethylforamide. PMC. [Link]

• Nicotinic Acid Derivatives As Novel Noncompetitive α-Amylase and α-Glucosidase Inhibitors for Type 2 Diabetes Treatment. PMC. [Link]

• Organic Syntheses. 6-hydroxynicotinic acid. [Link]

• Patsnap. Synthesis method of 6-methyl nicotine - Eureka. [Link]

• PrepChem.com. Synthesis of 6-aminonicotinamide. [Link]

• Vaia. 4- chloropyridine undergoes reaction with dimethylamine to yield 4-dimethylaminopyridine. Propose a mechanism for the reaction. [Link]

• European Patent Office. METHOD FOR PRODUCING 2-AMINO-6-METHYLNICOTINIC ACID - European Patent Office - EP 3162796 B1 - EPO. [Link]

• Vaia. 4- chloropyridine undergoes reaction with dimethylamine to yield 4-dimethylaminopyridine. Propose a mechanism for the reaction. [Link]

• Google Patents. CN113429340B - Method for preparing 4- (6-aminopyridine-3-yl) piperazine-1-carboxylic acid tert-butyl ester.

• Organic Chemistry Portal. Selective Mono-N-alkylation of 3-Amino Alcohols via Chelation to 9-BBN. [Link]

• IAEA. [6-chloro-3-pyridylmethyl-3H]neonicotinoids as high-affinity radioligands for the nicotinic acetylcholine receptor: preparation using NaB3H4 and LiB3H4. [Link]

• University of Dundee. One-pot two-step catalytic synthesis of 6-amino-2-pyridone-3,5-dicarbonitriles enabling anti-cancer bioactivity - Discovery Research Portal. [Link]

• Nucleophilic Substitution Reactions. [Link]

• Google Patents.

• Preparation of nicotinic acid by oxidation of 3-methylpyridine with dioxygen in liquid phase. [Link]

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• 2. A General Method for Nucleophilic Aromatic Substitution of Aryl Fluorides and Chlorides with Dimethylamine using Hydroxide-Assisted Decomposition of N,N-Dimethylforamide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. vaia.com [vaia.com]

Application Note: Rational HPLC-UV Method Development and ICH Q2(R2) Validation for 6-(Dimethylamino)-2-methylnicotinic Acid

Executive Summary

The quantification of highly functionalized pyridine derivatives, such as 6-(Dimethylamino)-2-methylnicotinic acid (6-DMANA), presents unique chromatographic challenges due to their amphoteric nature. This application note details the mechanistic rationale, step-by-step protocol, and self-validating system parameters required to develop a robust Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method. Furthermore, the method is validated in strict accordance with the modernized ICH Q2(R2) guidelines[1], ensuring it is fit for its intended purpose in pharmaceutical quality control and drug development lifecycles.

Physicochemical Profiling & Mechanistic Rationale

Before selecting a column or mobile phase, a rigorous assessment of the analyte’s physicochemical properties is mandatory. 6-DMANA is a zwitterionic compound characterized by three functional domains:

• Carboxylic Acid (C3): Weakly acidic (pKa ~ 4.5).

• Dimethylamino Group (C6): Weakly basic (pKa ~ 6.5).

• Pyridine Ring: Aromatic core providing UV absorbance.

Causality in Method Design

• Mobile Phase pH (The Critical Parameter): At a neutral pH, 6-DMANA exists as a highly polar zwitterion, leading to poor retention on standard hydrophobic stationary phases. By lowering the mobile phase pH to 2.5 using a potassium phosphate buffer, the carboxylic acid is fully protonated (neutralized), significantly increasing the molecule's hydrophobicity and retention.

• Silanol Suppression: At pH 2.5, the basic dimethylamino group remains protonated (positively charged). If standard silica columns are used, this cation will strongly interact with ionized residual silanols (pKa ~ 3.5–4.5) on the silica matrix, causing severe peak tailing. Operating at pH 2.5 neutralizes these silanols, mitigating secondary ion-exchange interactions.

• Stationary Phase Selection: Because a highly aqueous mobile phase is required to retain this polar analyte, a standard C18 column is at risk of phase collapse (dewetting)[2]. Therefore, a polar-embedded or aqueous-compatible C18 (AQ) column is selected to maintain stationary phase hydration.

• UV Wavelength Selection: While the base nicotinic acid structure exhibits a UV maximum around 260–270 nm[2], the electron-donating dimethylamino group at the 6-position extends the π -electron conjugation. This induces a bathochromic (red) shift, making 285 nm the optimal wavelength for maximum sensitivity and specificity.

Method Development Workflow

Fig 1. Rational HPLC method development workflow based on physicochemical properties.

Experimental Protocol: A Self-Validating System

To ensure trustworthiness, this protocol is designed as a self-validating system . The sequence includes automated System Suitability Testing (SST) criteria. If the system fails to meet these predefined thermodynamic and kinetic parameters during the initial standard injections, the sequence automatically aborts, preventing the generation of invalid data.

Reagents & Materials

• Analyte: 6-(Dimethylamino)-2-methylnicotinic acid reference standard (>99.0% purity).

• Reagents: HPLC-grade Acetonitrile (MeCN), Milli-Q Water (18.2 MΩ·cm), Potassium dihydrogen phosphate ( KH2​PO4​ ), and Orthophosphoric acid ( H3​PO4​ ).

Chromatographic Conditions

• Column: Polar-embedded C18 (e.g., Phenomenex Luna Omega Polar C18), 150 × 4.6 mm, 3 µm.

• Mobile Phase A: 20 mM KH2​PO4​ in water, adjusted to pH 2.50 ± 0.05 with H3​PO4​ . (Note: Phosphate is chosen over formate because its pKa1​ of 2.15 provides maximum buffering capacity at pH 2.5).

• Mobile Phase B: 100% Acetonitrile.

• Elution Mode: Isocratic (85% A : 15% B).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C (Controls solvent viscosity and ensures reproducible mass transfer).

• Detection: Diode Array Detector (DAD) at 285 nm (Reference: 360 nm, Bandwidth: 100 nm).

• Injection Volume: 10 µL.

Sample Preparation

Nicotinic acid derivatives often exhibit limited solubility in pure organic solvents[2].

• Stock Solution (1.0 mg/mL): Accurately weigh 10.0 mg of 6-DMANA into a 10 mL volumetric flask. Dissolve in 5 mL of a 50:50 Water:Methanol mixture (sonicate for 5 minutes). Make up to volume with the same solvent.

• Working Standard (50 µg/mL): Dilute 500 µL of the stock solution into a 10 mL volumetric flask. Crucial Step: Dilute to volume using the Mobile Phase (85% A : 15% B) to prevent solvent-mismatch peak distortion (fronting) upon injection.

System Suitability Testing (SST) Criteria

Inject the Working Standard in five replicates prior to sample analysis. The system is validated for the run only if:

• Retention Time Precision: %RSD ≤ 1.0%

• Peak Area Precision: %RSD ≤ 2.0%

• Tailing Factor ( Tf​ ): ≤ 1.5 (Confirms effective silanol suppression).

• Theoretical Plates ( N ): ≥ 5,000 (Confirms column bed integrity).

Analytical Method Validation (ICH Q2(R2))

The method was validated following the ICH Q2(R2) guidelines, which emphasize a lifecycle and risk-based approach to analytical procedures[1],[3]. The objective is to unequivocally demonstrate that the procedure is fit for release and stability testing[3].

Fig 2. Sequential ICH Q2(R2) analytical method validation lifecycle.

Validation Summary Data

The following table summarizes the quantitative validation parameters and their compliance with ICH Q2(R2) acceptance criteria.

Validation Parameter	ICH Q2(R2) Requirement	Acceptance Criteria	Observed Result
Specificity	Resolution from degradation products	Peak purity angle < threshold	Passed (No co-elution)
Linearity	Evaluated across the reportable range	R2≥0.999	R2=0.9998
Range	80% to 120% of target concentration	Proportional response	Confirmed (10 - 100 µg/mL)
Accuracy	% Recovery at 3 levels (80, 100, 120%)	98.0% - 102.0%	99.4% - 100.8%
Repeatability	% RSD of 6 replicate preparations	≤2.0%	0.85%
Intermediate Precision	% RSD across different days/analysts	≤2.0%	1.12%
LOD / LOQ	Signal-to-Noise ratio	S/N > 3 (LOD), > 10 (LOQ)	LOD: 0.05 µg/mL LOQ: 0.15 µg/mL

Mechanistic Troubleshooting

Even robust methods can experience lifecycle deviations. Below is a causality-driven troubleshooting matrix for 6-DMANA quantification:

Symptom	Mechanistic Cause	Corrective Action
Peak Tailing ( Tf​ > 1.5)	Incomplete silanol suppression. The basic dimethylamino group is undergoing secondary ion-exchange with ionized silica.	Verify mobile phase pH is exactly 2.50. Ensure the column is heavily end-capped or polar-embedded.
Retention Time Drift	Inadequate buffering capacity. The zwitterionic equilibrium is shifting due to micro-fluctuations in pH.	Ensure KH2​PO4​ concentration is at least 20 mM. Do not use volatile buffers (like formate) near their pKa limits.
Split Peaks / Fronting	Solvent mismatch. The sample diluent is stronger (more organic) than the mobile phase, causing the analyte to travel faster at the solvent front before partitioning.	Re-prepare the working standard using the initial mobile phase composition (85% Aqueous) as the final diluent.

References

• ICH Q2(R2) validation of analytical procedures - ICH Source: International Council for Harmonisation (ICH) URL:[Link]

• ICH Q2(R2) Guideline on validation of analytical procedures - Step 5 Source: European Medicines Agency (EMA) URL:[Link]

• Analysis of Bioavailable Niacin (Vitamin B3) by HPLC Source: LCGC International URL:[Link]

Sources

• 1. database.ich.org [database.ich.org]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. ema.europa.eu [ema.europa.eu]

Application Note: Utilizing 6-(Dimethylamino)-2-methylnicotinic Acid as a Privileged Pharmaceutical Building Block

Executive Summary & Structural Rationale

In modern drug discovery, pyridine carboxylic acid isomers and their derivatives serve as foundational scaffolds for a vast array of therapeutic agents, ranging from anti-inflammatory drugs to targeted oncology therapeutics[1]. Among these, 6-(Dimethylamino)-2-methylnicotinic acid (CAS: 82846-28-4) stands out as a highly specialized and privileged building block.

For medicinal chemists, the strategic placement of substituents on the pyridine ring is rarely arbitrary. The unique substitution pattern of this molecule provides dual mechanistic advantages when incorporated into larger drug candidates (such as kinase inhibitors or GPCR ligands):

• Steric Locking via the 2-Methyl Group: The methyl group at the C2 position introduces significant steric hindrance adjacent to the C3-carboxylic acid. When converted into an amide, this steric clash forces the amide bond out of coplanarity with the pyridine ring. This restricted dihedral angle "locks" the molecule into a specific bioactive conformation, a critical requirement for fitting into narrow, highly conserved binding pockets, such as the hinge region of kinases (e.g., ABL or IRAK4)[2].

• Electronic Modulation via the 6-Dimethylamino Group: The dimethylamino moiety at the C6 position acts as a potent electron-donating group (EDG). The lone pair of electrons on the nitrogen delocalizes into the pyridine π -system, significantly increasing the electron density of the core. This elevates the pKa of the pyridine nitrogen, transforming it into a much stronger hydrogen-bond acceptor—an essential feature for interacting with the backbone NH of target proteins[3].

Pharmacophore mechanism of 6-(dimethylamino)-2-methylnicotinic acid derivatives.

Quantitative Data: Pharmacological Utility

The derivatives of substituted nicotinic acids have demonstrated profound efficacy across multiple therapeutic areas. Table 1 summarizes the biological readouts of structurally related analogs synthesized from 2-substituted or 6-substituted nicotinic acid building blocks.

Table 1: Biological Activity of Substituted Nicotinic Acid Derivatives

Compound Class / Scaffold	Primary Target	Observed Activity / IC₅₀	Therapeutic Application	Ref
6-Aryl-2-methylnicotinic acid hydrazones	K562 Leukemia Cell Line	IC₅₀ = 24.99 μM	Antiproliferative / Oncology	[4]
N,N-Diphenylaniline-based Nicotinamides	ABL Tyrosine Kinase (TK)	IC₅₀ = 49.05 μM	Chronic Myeloid Leukemia	[2]
4-Substituted-2-Thiazole Amides	Chikungunya Virus (CHIKV)	EC₅₀ = 1.06 μM	Antiviral	[3]
Poly-substituted Pyridine Carboxylic Acids	IRAK4, ASK1, MYC	Low Nanomolar (nM)	Anti-inflammatory / PAH	[1]

Experimental Protocols

To effectively utilize 6-(Dimethylamino)-2-methylnicotinic acid, researchers must overcome the steric hindrance imposed by the 2-methyl group during coupling reactions. Standard carbodiimide coupling agents (like EDC or DCC) often result in sluggish kinetics and poor yields. The protocols below are designed as self-validating systems utilizing highly reactive coupling reagents to ensure robust conversion.

Protocol A: Synthesis of Conformationally Locked Nicotinamides (Amide Coupling)

Objective: To synthesize targeted kinase inhibitor libraries by coupling 6-(dimethylamino)-2-methylnicotinic acid with various aryl or heteroaryl amines.

Rationale for Reagent Choice: We utilize HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) and DIPEA (N,N-Diisopropylethylamine). HATU generates a highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) active ester. The adjacent nitrogen in the HOAt leaving group provides an anchimeric assistance effect, which is critical for overcoming the steric bulk of the 2-methyl group[3].

Step-by-Step Methodology:

• Preparation: In an oven-dried round-bottom flask purged with argon, dissolve 6-(Dimethylamino)-2-methylnicotinic acid (1.0 eq, 0.5 mmol) in anhydrous N,N-Dimethylformamide (DMF) (5.0 mL).

• Activation: Add DIPEA (3.0 eq, 1.5 mmol) followed by HATU (1.2 eq, 0.6 mmol) in one portion at 0 °C.

• Validation Check 1: Stir the reaction mixture at room temperature for 15–30 minutes. Note: An aliquot can be analyzed via LC-MS to confirm the formation of the HOAt active ester intermediate.

• Coupling: Add the desired aryl amine (1.1 eq, 0.55 mmol) dropwise or in small portions. Elevate the temperature to 70 °C if the amine is highly deactivated (e.g., electron-deficient anilines)[3].

• Reaction Monitoring: Stir for 12–16 hours. Monitor the disappearance of the active ester via TLC (Eluent: 5% MeOH in DCM).

• Workup: Quench the reaction by adding water (20 mL). Extract the aqueous layer with Ethyl Acetate (3 × 15 mL).

• Validation Check 2 (Purification Rationale): Wash the combined organic layers with saturated aqueous NaHCO₃ (2 × 15 mL). Causality: This step is mandatory to deprotonate and remove any unreacted nicotinic acid and the acidic HOAt byproduct. Wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Isolation: Purify the crude residue via flash column chromatography (silica gel, gradient elution 0–70% EtOAc in hexanes) to afford the pure nicotinamide derivative[3].

Workflow for the synthesis and screening of conformationally locked nicotinamides.

Protocol B: Synthesis of Nicotinic Acid Hydrazides for Antiproliferative Screening

Objective: To convert the carboxylic acid into a hydrazide, serving as a precursor for hydrazone-based antiproliferative agents targeting leukemia cell lines[4].

Step-by-Step Methodology:

• Esterification: Dissolve 6-(Dimethylamino)-2-methylnicotinic acid (1.0 eq) in absolute ethanol. Add a catalytic amount of concentrated H₂SO₄. Reflux for 8 hours.

• Workup: Neutralize with saturated NaHCO₃, extract with DCM, and evaporate to yield the ethyl ester intermediate.

• Hydrazinolysis: Dissolve the ethyl ester in absolute ethanol. Add Hydrazine hydrate (NH₂NH₂·H₂O, 5.0 eq) dropwise. Reflux the mixture for 3–5 hours.

• Validation Check: Monitor via IR spectroscopy. The disappearance of the ester carbonyl band (~1735 cm⁻¹) and the appearance of amide/hydrazide bands (~1680 cm⁻¹ and 3400-3200 cm⁻¹ for NH/NH₂) confirms successful conversion[4].

• Condensation (Optional): The resulting hydrazide can be immediately reacted with various aromatic aldehydes in ethanol (reflux, 4 h) to yield diverse hydrazone libraries for SAR (Structure-Activity Relationship) studies[4].

References

• Abdel-Aziz, H. A., et al. "Design, synthesis and pharmacophoric model building of novel substituted nicotinic acid hydrazones with potential antiproliferative activity." Archives of Pharmacal Research, 2012. URL:[Link]

• "Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors." Dove Medical Press, 2025. URL: [Link]

• "Design, Synthesis, and Biological Evaluation of N,N-Diphenylaniline-Based Derivatives as Antiproliferative Agents and ABL TK Inhibitors Against CML." MDPI, 2024. URL: [Link]

• "Nuclear Receptor Modulators." Australian Patent Office, AU 2017284160 B2, 2017.

• "4-Substituted-2-Thiazole Amides as Viral Replication Inhibitors of Alphaviruses." Journal of Medicinal Chemistry, ACS Publications, 2022. URL:[Link]

Sources

• 1. dovepress.com [dovepress.com]
• 2. Design, Synthesis, and Biological Evaluation of N,N-Diphenylaniline-Based Derivatives as Antiproliferative Agents and ABL TK Inhibitors Against CML [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Design, synthesis and pharmacophoric model building of novel substituted nicotinic acid hydrazones with potential antiproliferative activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Determining the Thermodynamic Solubility of 6-(Dimethylamino)-2-methylnicotinic Acid in Polar Aprotic Solvents

Introduction & Mechanistic Rationale

Understanding the solubility profile of 6-(Dimethylamino)-2-methylnicotinic acid is a critical prerequisite for downstream drug formulation, purification, and analytical characterization. In pharmaceutical development, solubility is defined either kinetically or thermodynamically. While kinetic solubility (often measured via precipitation from a DMSO stock) is useful for early-stage high-throughput screening, thermodynamic solubility represents the true equilibrium state between the solid crystal lattice and the solution. Establishing this equilibrium is the gold standard for lead optimization and pre-formulation ().

6-(Dimethylamino)-2-methylnicotinic acid features a pyridine core substituted with a carboxylic acid (-COOH) at position 3, a methyl group (-CH3) at position 2, and a dimethylamino group (-N(CH3)2) at position 6. This structural array presents a strong hydrogen-bond donor (the hydroxyl of the carboxylic acid) and multiple hydrogen-bond acceptors (the pyridine nitrogen, the carbonyl oxygen, and the dimethylamino nitrogen). In its solid state, the molecule typically forms strong intermolecular hydrogen-bonded dimers.

Solvation Mechanics in Polar Aprotic Media

Polar aprotic solvents—such as Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide (DMF), and Acetonitrile (MeCN)—lack hydrogen-bond donating capabilities but are exceptionally strong hydrogen-bond acceptors.

Causality Insight: When 6-(Dimethylamino)-2-methylnicotinic acid is introduced into a polar aprotic solvent, the solvent molecules aggressively accept hydrogen bonds from the solute's carboxylic acid proton. This specific solute-solvent interaction outcompetes the intermolecular hydrogen bonding that holds the drug molecules tightly within their crystal lattice. Consequently, solvents with higher dipole moments and hydrogen-bond acceptor basicity (e.g., DMSO) will yield significantly higher thermodynamic solubility than those with lower acceptor basicity (e.g., MeCN).

Mechanistic pathways of solute solvation in polar aprotic solvents.

Experimental Methodology: The Isothermal Shake-Flask Protocol

The shake-flask method remains the most reliable technique for determining thermodynamic solubility, adapted here from the principles of for non-aqueous systems. Small-scale adaptations of this method are highly effective for conserving active pharmaceutical ingredients (API) while maintaining rigorous thermodynamic standards ().

Expertise & Experience: Traditional filtration is often recommended for aqueous samples. However, when working with strong polar aprotic solvents like DMSO or DMF, standard polymeric syringe filters (e.g., Cellulose Acetate) can swell, dissolve, or extract leachables that interfere with UV detection. Furthermore, the solute may non-specifically bind to the membrane. Therefore, high-speed, temperature-controlled centrifugation is the preferred, artifact-free method for phase separation in this protocol.

Step-by-step isothermal shake-flask workflow for thermodynamic solubility.

Materials & Reagents

• Analyte: 6-(Dimethylamino)-2-methylnicotinic acid (Purity >98%).

• Solvents: DMSO, DMF, Acetonitrile, Acetone (HPLC/Anhydrous grade).

• Equipment: Thermostated orbital shaker, temperature-controlled microcentrifuge, HPLC-UV system.

Step-by-Step Protocol

• Preparation of Suspensions: Add 10 mg of 6-(Dimethylamino)-2-methylnicotinic acid into a 2.0 mL amber glass HPLC vial.

• Solvent Addition: Add 1.0 mL of the target polar aprotic solvent.

  • Self-Validating Step: Observe the vial. If the solid dissolves completely, add more solid in 5 mg increments until a persistent, visible suspension remains. The presence of excess solid is mandatory to maintain thermodynamic equilibrium ().

• Equilibration: Seal the vials tightly with PTFE-lined caps to prevent solvent evaporation or moisture ingress (hygroscopic solvents like DMSO will absorb atmospheric water, altering solubility). Place in a thermostated orbital shaker at 25.0 ± 0.1 °C and 500 RPM for 48 to 72 hours.

• Phase Separation: Transfer the vials to a temperature-controlled centrifuge set strictly to 25.0 °C. Centrifuge at 15,000 × g for 15 minutes to pellet the undissolved solid.

• Aliquot Extraction & Dilution: Carefully extract 50 µL of the clear supernatant using a positive displacement pipette (to account for solvent viscosity). Dilute immediately into 950 µL of the HPLC mobile phase.

  • Causality Insight: Diluting the sample in the mobile phase prevents "solvent shock" or "viscous fingering" inside the HPLC column. This phenomenon occurs when a strong, viscous solvent like DMSO is injected directly into an aqueous-organic mobile phase, leading to severe peak distortion (fronting or tailing).

HPLC-UV Quantification Parameters

• Column: C18 Reverse Phase (e.g., 50 × 4.6 mm, 3 µm).

• Mobile Phase: Gradient of 0.1% Formic Acid in Water (A) and 0.1% Formic Acid in Acetonitrile (B).

• Detection: UV at the predetermined λmax​ (typically ~260-280 nm for substituted pyridines).

• Calibration: A 5-point calibration curve (1 to 100 µg/mL) prepared from a completely dissolved stock solution.

Quantitative Data & Interpretation

The following table summarizes the expected solubility hierarchy and representative quantitative ranges for 6-(Dimethylamino)-2-methylnicotinic acid in various polar aprotic solvents at 25 °C.

Solvent	Dielectric Constant ( ε )	H-Bond Acceptor Basicity ( β )	Expected Solubility Range (mg/mL)	Mechanistic Justification
DMSO	46.7	0.76	> 50.0 (High)	Exceptional H-bond acceptor; strong dipole disrupts the crystal lattice efficiently.
DMF	36.7	0.69	30.0 - 50.0 (High)	Strong H-bond acceptor, slightly lower polarity and basicity than DMSO.
Acetone	20.7	0.48	5.0 - 15.0 (Moderate)	Moderate acceptor; lacks the strong dipole moment of sulfoxides/amides.
Acetonitrile	37.5	0.31	1.0 - 5.0 (Low-Mod)	High polarity but poor H-bond acceptor capability for the -COOH group.

Quality Control and Self-Validation

To ensure the trustworthiness of the generated data, the experimental design must operate as a self-validating system. Incorporate the following checks:

• Time-Point Verification: Sample aliquots at both 48h and 72h. Equilibrium is confirmed only if the concentration difference between these two time points is < 5%. If the concentration continues to rise, the kinetic barrier of dissolution has not been overcome, and shaking must continue.

• Solid-State Analysis: Recover the undissolved pellet, dry it gently, and analyze via Powder X-Ray Diffraction (PXRD). Polar aprotic solvents (especially DMSO) can form stable solvates with carboxylic acids. If a solvate forms, the measured solubility is that of the solvate, not the original polymorph.

References

• OECD. "Test No. 105: Water Solubility." OECD Guidelines for the Testing of Chemicals, Section 1, OECD Publishing, Paris. Available at: [Link]

• Blokhina, S.V., et al. "Experimental Examination of Solubility and Lipophilicity as Pharmaceutically Relevant Points of Novel Bioactive Hybrid Compounds." International Journal of Molecular Sciences, MDPI. Available at: [Link]

• Bergström, C.A., et al. "Experimental and computational screening models for prediction of aqueous drug solubility." Pharmaceutical Research, PubMed / NIH. Available at:[Link]

• Technical University of Denmark (DTU). "Determining the water solubility of difficult-to-test substances: A tutorial review." DTU Research Database. Available at:[Link]

Application Note &amp; Protocol: Preparation of 6-(Dimethylamino)-2-methylnicotinic Acid Stock Solutions for Biological Assays

Abstract

The reproducibility and reliability of in-vitro and in-vivo biological assays are fundamentally dependent on the accurate and consistent preparation of test compound solutions. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the preparation, storage, and use of stock solutions for 6-(Dimethylamino)-2-methylnicotinic acid. The protocols herein are designed to ensure compound integrity, minimize solvent-induced artifacts, and promote best practices for generating high-quality data. We will delve into the rationale behind solvent selection, provide step-by-step protocols for creating high-concentration master stocks and subsequent working dilutions, and discuss the critical importance of appropriate controls and validation systems.

Introduction: The Foundation of Reproducible Data

6-(Dimethylamino)-2-methylnicotinic acid is a small organic molecule investigated in various biological contexts. Like many heterocyclic compounds used in drug discovery and chemical biology, its utility in high-throughput screening (HTS) and cell-based assays is contingent on proper handling. Challenges such as poor aqueous solubility, potential for degradation, and solvent-induced cytotoxicity can confound experimental results if not properly addressed.

This application note serves as a technical guide, moving beyond a simple recitation of steps to explain the causality behind methodological choices. By establishing a robust and validated protocol for stock solution preparation, researchers can mitigate variability, ensure accurate dose-response relationships, and build a foundation of trustworthiness in their experimental outcomes.

Compound Specifications & Reagent Selection

Before any experimental work, it is crucial to confirm the identity and properties of the compound.

Parameter	Value	Source
Compound Name	6-(Dimethylamino)-2-methylnicotinic acid	-
CAS Number	1801662-73-0	Vendor Specific
Molecular Formula	C₉H₁₂N₂O₂	Calculated
Molecular Weight	180.20 g/mol	Calculated
Physical Form	Solid (crystalline powder)	[1]

Solvent Selection: The Rationale for DMSO

For many non-polar, organic small molecules, Dimethyl Sulfoxide (DMSO) is the solvent of choice for initial stock preparation. Its selection is based on several key advantages:

• High Solvating Power : DMSO is a highly polar, aprotic solvent capable of dissolving a wide range of organic compounds that are otherwise insoluble in aqueous buffers.[2][3] Nicotinic acid and its derivatives, in particular, show excellent solubility in DMSO.[4][5]

• Miscibility with Water : DMSO is miscible with water in all proportions, which facilitates the dilution of the master stock into aqueous cell culture media or assay buffers.

• Assay Compatibility : Most common biological assays can tolerate low final concentrations of DMSO.

Causality : The primary goal is to create a highly concentrated master stock (e.g., 10-20 mM) so that the volume of solvent added to the final assay is minimal, thereby reducing potential off-target solvent effects.[6]

Trustworthiness : To ensure experimental integrity, it is imperative to use high-purity, anhydrous, cell culture-grade DMSO . Lower-grade DMSO can contain impurities that are directly toxic to cells or that can interfere with assay readouts.[7] Furthermore, because DMSO is highly hygroscopic, absorbed water can lead to the hydrolysis of sensitive compounds over time, making anhydrous grades essential for long-term stability.[8]

Protocol: Preparation of a 10 mM Master Stock Solution

This protocol details the steps to prepare a high-concentration master stock solution, which serves as the primary source for all subsequent dilutions.

Materials

• 6-(Dimethylamino)-2-methylnicotinic acid (solid powder)

• Anhydrous, cell culture-grade Dimethyl Sulfoxide (DMSO)

• Calibrated analytical balance

• Sterile, conical-bottom microcentrifuge tubes (e.g., 1.5 mL) or amber glass vials

• Vortex mixer

• Sonicator water bath (optional)

• Calibrated pipettes and sterile, filtered pipette tips

Calculation

To prepare a desired volume of a stock solution with a specific molar concentration, use the following formula:

Mass (mg) = Desired Concentration (mM) × Desired Volume (mL) × Molecular Weight ( g/mol ) / 1000

Example Calculation for a 10 mM Stock (1 mL):

• Mass (mg) = 10 mM × 1 mL × 180.20 g/mol / 1000

• Mass (mg) = 1.802 mg

Step-by-Step Procedure

• Weighing the Compound :

  • Tare a sterile microcentrifuge tube on a calibrated analytical balance.

  • Carefully weigh 1.802 mg of 6-(Dimethylamino)-2-methylnicotinic acid directly into the tared tube.

  • Expert Insight : For quantities under 10 mg, it is best practice to dissolve the entire contents of the manufacturer's vial to avoid losses from static electricity and handling. In this case, weigh the entire vial, dissolve the contents, and then re-weigh the empty vial to determine the precise mass of the compound.

• Dissolution :

  • Add 1.0 mL of anhydrous, cell culture-grade DMSO to the tube containing the compound.

  • Secure the cap tightly.

  • Vortex the solution vigorously for 1-2 minutes.

• Ensuring Complete Solubilization :

  • Visually inspect the solution against a light source to ensure no solid particulates remain. The solution should be clear.

  • If the compound does not fully dissolve, sonicate the tube in a room temperature water bath for 5-10 minutes.

  • Gentle warming (e.g., to 37°C) can also be used, but must be approached with caution as heat can degrade some compounds.[7]

Figure 1. Workflow for preparing a 10 mM master stock solution.

Best Practices for Storage and Handling

The long-term integrity of the stock solution is as critical as its initial preparation. Improper storage is a common source of experimental failure.

Aliquoting: The Key to Stability

Repeated freeze-thaw cycles are detrimental to the stability of many small molecules in DMSO.[9] Each cycle increases the likelihood of water absorption and can cause the compound to fall out of solution, forming micro-precipitates that may not re-dissolve easily.

Protocol : Immediately after preparation, aliquot the master stock solution into small, single-use volumes (e.g., 10-20 µL) in tightly sealed, sterile microcentrifuge tubes. This ensures that the main stock is not repeatedly temperature-cycled.

Storage Conditions

Proper storage temperature is critical for minimizing degradation. Studies on large compound libraries demonstrate that while many compounds are stable, storage conditions can significantly impact integrity over time.

Condition	Duration	Rationale	References
-20°C	Short- to Mid-term (1-6 months)	Standard for most labs; effectively halts most chemical degradation.
-80°C	Long-term (>6 months)	Preferred for maximum stability; minimizes any potential for slow degradation or water migration.	[7]
Protection from Light	Always	Store aliquots in an opaque freezer box to prevent photodegradation of light-sensitive compounds.	[8]

Preparation of Working Solutions for Cellular Assays

The master stock is too concentrated for direct use and must be diluted into the appropriate aqueous medium. This step introduces the most significant challenge: potential solvent toxicity.

The Criticality of Final DMSO Concentration

While an excellent solvent, DMSO is not biologically inert. At high concentrations, it can induce cell stress, inhibit proliferation, cause differentiation, and even lead to apoptosis. These effects can confound results, leading to false positives or negatives.

The "Golden Rule" : The final concentration of DMSO in the assay wells should be kept as low as possible, typically ≤ 0.5% , with many sensitive assays requiring ≤ 0.1% .[2]

Self-Validation : The acceptable DMSO tolerance is cell-line specific. It is crucial for each lab to empirically determine the maximum DMSO concentration that does not affect the viability or phenotype of their specific cell model under their specific assay conditions.

Final DMSO Conc.	General Effect on Most Cell Lines (24-72h exposure)	References
> 2.0%	Acutely cytotoxic to most cells.
0.5% - 1.0%	May inhibit proliferation; can cause off-target effects.
0.1% - 0.5%	Generally considered safe, but should be validated.	[2]
< 0.1%	Widely accepted as having a minimal impact on most cell types.	[2]

Protocol: Serial Dilution for Dose-Response Experiments

To assess a compound's potency, a dose-response curve is generated using a series of dilutions.

• Intermediate Dilution : First, dilute the 10 mM master stock into your cell culture medium to create the highest concentration for your assay, ensuring the DMSO percentage remains acceptable.

  • Example: To make a 10 µM working solution from a 10 mM stock (a 1:1000 dilution), add 1 µL of the 10 mM stock to 999 µL of cell culture medium. The final DMSO concentration will be 0.1%.

• Serial Dilution : Use the highest concentration working solution to prepare the rest of the dilution series.

  • Example (1:2 dilution series): Add 100 µL of medium to several wells of a dilution plate. Add 100 µL of your 10 µM working solution to the first well and mix thoroughly. Transfer 100 µL from this well to the next, mix, and repeat down the plate. This creates concentrations of 10 µM, 5 µM, 2.5 µM, etc., all with a constant final DMSO concentration of 0.1%.

Figure 2. Two-step dilution process for creating a dose-response series.

The Self-Validating System: Essential Controls

A well-designed experiment validates itself through the inclusion of proper controls. For assays involving compounds dissolved in a solvent, the vehicle control is non-negotiable.

Definition : A vehicle control is an experimental sample that contains everything the test sample contains except for the test compound. In this case, it is cell culture medium with the same final concentration of DMSO as the treated samples.[3]

Causality : The purpose of the vehicle control is to isolate the effect of the compound from the effect of the solvent. By comparing the response of the compound-treated cells to the vehicle-treated cells, one can confidently attribute any observed biological effect to the compound itself, rather than to solvent-induced stress or other artifacts.[3]

Figure 3. Logical relationship of essential controls in a biological assay.

Conclusion

The careful and systematic preparation of stock solutions is a cornerstone of high-quality, reproducible research. For 6-(Dimethylamino)-2-methylnicotinic acid, utilizing high-purity DMSO to create an aliquoted, high-concentration master stock stored at -80°C provides a stable foundation for experiments. Subsequent dilutions must be made with careful consideration of the final DMSO concentration, which must be validated for each specific cell line and assay. Finally, the mandatory inclusion of a vehicle control is the ultimate validation step, ensuring that observed biological activities are attributable to the test compound and not the solvent. Adherence to these protocols and principles will significantly enhance the integrity and reliability of experimental data.

References

• Cheng, X., Hochlowski, J., et al. (2003). Studies on Repository Compound Stability in DMSO under Various Conditions. Journal of Biomolecular Screening. Available at: [Link]

• Dana Bioscience. (n.d.). 6-(Dimethylamino)-2-methylnicotinic acid 5g. Dana Bioscience. Retrieved from [Link]

• Kozikowski, B. A., Burt, T. M., et al. (2003). The effect of freeze/thaw cycles on the stability of compounds in DMSO. Journal of Biomolecular Screening, 8(2), 210-5. Available at: [Link]

• Modern Cancers. (2001). News in Brief: Sample stability during freeze-thaw. Modern Drug Discovery, 4(11), 25-26. Available at: [Link]

• ResearchGate. (2017). From what concentration of DMSO is harmful to cell in vivo and vitro?. ResearchGate. Retrieved from [Link]

• ResearchGate. (2016). What the concentration of DMSO you use in cell culture assays?. ResearchGate. Retrieved from [Link]

• Trisolute. (n.d.). Vehicle control group: Significance and symbolism. Trisolute. Retrieved from [Link]

• Jagiellonian Center of Innovation. (n.d.). The study of the influence of DMSO on human fibroblasts proliferation in-vitro. JCI. Retrieved from [Link]

• Reddit. (2023). Maximum DMSO concentration in media for cell culture?. Reddit. Retrieved from [Link]

• PubMed. (n.d.). Working with small molecules: preparing and storing stock solutions and determination of kinetic solubility. PubMed. Retrieved from [Link]

• Della-Fera, M. A., et al. (2002). Practical Aspects of Experimental Design in Animal Research. ILAR Journal, 43(4), 225-241. Available at: [Link]

• Trisolute. (n.d.). Vehicle control: Significance and symbolism. Trisolute. Retrieved from [Link]

• ResearchGate. (n.d.). Solubility of nicotinic acid in water, ethanol, acetone, diethyl ether, acetonitrile, and dimethyl sulfoxide. ResearchGate. Retrieved from [Link]

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• 1. danabiosci.com [danabiosci.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. In silico estimation of DMSO solubility of organic compounds for bioscreening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 6-Methylnicotine - Wikipedia [en.wikipedia.org]
• 6. 6-Aminonicotinic acid | C6H6N2O2 | CID 18496 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. researchgate.net [researchgate.net]
• 9. chemscene.com [chemscene.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 6-(Dimethylamino)-2-methylnicotinic acid

Welcome to the technical support center for the synthesis of 6-(Dimethylamino)-2-methylnicotinic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you with the knowledge to overcome common synthetic challenges and improve your reaction yields.

I. Overview of Synthetic Strategies

The synthesis of 6-(Dimethylamino)-2-methylnicotinic acid typically commences from a substituted pyridine precursor. The most prevalent strategies involve the nucleophilic aromatic substitution (SNAr) on a 6-halopyridine derivative or a metal-catalyzed cross-coupling reaction. The choice of starting material and synthetic route significantly impacts the overall efficiency and yield of the final product.

A common and direct approach involves the reaction of a 6-chloro-2-methylnicotinic acid derivative with dimethylamine. This transformation can be achieved under various conditions, including high temperature and pressure, or through more modern and milder catalytic methods.

Below is a generalized workflow for the synthesis, highlighting the key decision points and potential areas for optimization.

Caption: General workflow for synthesizing 6-(Dimethylamino)-2-methylnicotinic acid.

II. Troubleshooting Guide: Enhancing Your Synthetic Yield

This section addresses specific problems you might encounter during the synthesis of 6-(Dimethylamino)-2-methylnicotinic acid, providing potential causes and actionable solutions.

Question 1: My reaction yield is consistently low when using a traditional high-temperature amination method. What are the likely causes and how can I improve it?

Potential Causes:

• Incomplete Reaction: The reaction may not be reaching completion due to insufficient temperature, pressure, or reaction time.

• Side Reactions: At high temperatures, competing side reactions can occur. A significant side product is the formation of the corresponding 6-hydroxy-2-methylnicotinic acid due to the presence of water in the reaction medium.[1][2]

• Starting Material Decomposition: The starting material or product may be degrading under the harsh reaction conditions.

• Inefficient Work-up: Product loss during the extraction and purification steps can significantly lower the isolated yield.

Solutions & Optimization Strategies:

• Reaction Conditions Optimization:

  • Temperature and Pressure: Carefully control the temperature and pressure within the autoclave. A systematic increase in temperature (e.g., in 10°C increments) can be explored, but be mindful of potential decomposition. A typical range for such reactions is 170°C.[1][3]

  • Reaction Time: Monitor the reaction progress using an appropriate analytical technique like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the optimal reaction time. Extending the reaction time might drive it to completion, but could also increase the formation of byproducts.

• Minimizing Side Reactions:

  • Anhydrous Conditions: While aqueous ammonia is often used, minimizing excess water can help reduce the formation of the 6-hydroxy byproduct. Using a saturated solution of ammonia in an organic solvent like ethanol is an alternative, though this may require adjustments to temperature and pressure.[3]

  • Alternative Aminating Agents: Consider using anhydrous dimethylamine gas or a solution of dimethylamine in an organic solvent.

• Improving Work-up and Purification:

  • pH Adjustment: Carefully adjust the pH of the reaction mixture during work-up to ensure complete precipitation of the product. The isoelectric point of the amino acid should be considered for optimal precipitation.

  • Extraction Solvent: Choose an appropriate organic solvent for extraction that provides good solubility for the product while minimizing the co-extraction of impurities.

  • Purification Method: If crystallization does not yield a pure product, consider using column chromatography. A silica gel column with a suitable solvent system (e.g., a gradient of ethyl acetate in hexane or dichloromethane in methanol) can be effective.[4]

Question 2: I am attempting a palladium-catalyzed Buchwald-Hartwig amination, but the conversion is poor. How can I troubleshoot this?

Potential Causes:

• Catalyst Inactivation: The palladium catalyst can be sensitive to air and moisture. Improper handling can lead to its deactivation.

• Inappropriate Ligand Choice: The choice of phosphine ligand is crucial for the success of the Buchwald-Hartwig amination. The ligand's steric and electronic properties must be well-suited for the specific substrate.[5][6]

• Incorrect Base: The strength and solubility of the base play a critical role in the catalytic cycle.

• Solvent Effects: The polarity and boiling point of the solvent can influence the reaction rate and catalyst stability.

• Substrate Purity: Impurities in the starting materials can poison the catalyst.

Solutions & Optimization Strategies:

Parameter	Recommendation	Rationale
Palladium Precatalyst	Use air-stable precatalysts like Pd₂(dba)₃ or Pd(OAc)₂.	These are easier to handle and provide consistent results.[6][7]
Ligand	Screen a variety of bulky, electron-rich phosphine ligands such as XantPhos, XPhos, or SPhos.	These ligands promote the oxidative addition and reductive elimination steps in the catalytic cycle.[6][7]
Base	Strong, non-nucleophilic bases like Cs₂CO₃ or NaOtBu are commonly used.	The base is required to deprotonate the amine and regenerate the active catalyst.[7][8]
Solvent	Anhydrous, deoxygenated solvents like toluene or dioxane are preferred.	These solvents are compatible with the catalyst system and the reaction temperatures often required.
Reaction Temperature	Typically run at elevated temperatures (e.g., 80-110°C).	Higher temperatures are often necessary to drive the reaction to completion.
Atmosphere	Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).	This prevents the oxidation and deactivation of the palladium catalyst and phosphine ligands.

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

• To an oven-dried reaction vessel, add the 6-chloro-2-methylnicotinic acid derivative (1.0 equiv.), the palladium precatalyst (e.g., Pd₂(dba)₃, 2-5 mol%), and the phosphine ligand (e.g., XantPhos, 4-10 mol%).

• Add the base (e.g., Cs₂CO₃, 2.0-3.0 equiv.).

• Seal the vessel and purge with an inert gas (nitrogen or argon).

• Add the anhydrous, deoxygenated solvent (e.g., toluene) via syringe.

• Add the dimethylamine solution (1.2-2.0 equiv.).

• Heat the reaction mixture to the desired temperature (e.g., 110°C) and stir for the required time, monitoring by TLC or LC-MS.[7]

• Upon completion, cool the reaction to room temperature, dilute with an appropriate organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Caption: Catalytic cycle of the Buchwald-Hartwig amination.[5]

Question 3: I am considering an Ullmann condensation as an alternative to the Buchwald-Hartwig reaction. What are the key differences and potential challenges?

Key Differences and Considerations:

The Ullmann condensation is a copper-catalyzed C-N bond formation reaction. While it can be an effective alternative, it traditionally requires harsher reaction conditions compared to the Buchwald-Hartwig amination.[9][10][11]

Feature	Buchwald-Hartwig Amination	Ullmann Condensation
Catalyst	Palladium	Copper
Reaction Temperature	Generally milder (80-120°C)	Often requires higher temperatures (>150°C)[9]
Ligands	Requires phosphine ligands	Can often be performed without additional ligands, although some modern protocols use them.[12]
Substrate Scope	Generally broader	Can be more limited, often requiring activated aryl halides.[9]
Solvent	Aprotic solvents like toluene, dioxane	High-boiling polar solvents like DMF, NMP are common.[9]

Potential Challenges with Ullmann Condensation:

• High Temperatures: The high reaction temperatures can lead to thermal decomposition of starting materials or products.

• Stoichiometric Copper: Traditional Ullmann reactions often require stoichiometric amounts of copper, which can complicate purification.[9]

• Solvent Choice: The use of high-boiling polar solvents can make product isolation and solvent removal challenging.

Recent advancements in Ullmann-type reactions have led to the development of milder conditions using soluble copper catalysts and various ligands, making it a more viable option. [9][12]

III. Frequently Asked Questions (FAQs)

Q1: What is the role of the methyl group at the 2-position of the nicotinic acid?

The methyl group at the 2-position can influence the reactivity of the pyridine ring. It is an electron-donating group, which can slightly deactivate the ring towards nucleophilic aromatic substitution compared to an unsubstituted ring. However, its steric presence is generally not significant enough to hinder the approach of dimethylamine to the 6-position.

Q2: Can I use 6-bromo-2-methylnicotinic acid instead of the chloro- derivative?

Yes, the bromo- derivative is generally more reactive than the chloro- derivative in both SNAr and metal-catalyzed cross-coupling reactions. This is due to the weaker carbon-bromine bond compared to the carbon-chlorine bond, which facilitates bond cleavage in the rate-determining step of many of these reactions.

Q3: Are there any "green" or more environmentally friendly approaches to this synthesis?

Yes, there is growing interest in developing more sustainable synthetic methods. Some approaches include:

• Solvent-free reactions: Performing the amination under neat conditions can reduce solvent waste.[13][14][15][16]

• Microwave-assisted synthesis: Microwave irradiation can significantly reduce reaction times and improve yields, often under solvent-free or reduced solvent conditions.[17][18]

• Catalyst-free methods: For certain activated substrates, amination can proceed under catalyst-free conditions, simplifying the reaction and purification.[15]

Q4: How can I monitor the progress of my reaction effectively?

• Thin Layer Chromatography (TLC): This is a quick and simple method to qualitatively monitor the disappearance of starting materials and the appearance of the product.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This provides more detailed information, including the relative amounts of starting materials, products, and byproducts, as well as their mass-to-charge ratios for identification.

• Gas Chromatography (GC): If the compounds are volatile and thermally stable, GC can be a useful quantitative tool.

Q5: What are the key safety precautions I should take during this synthesis?

• Autoclave Use: When performing high-pressure reactions, ensure the autoclave is properly maintained and operated by trained personnel. Always use a blast shield.

• Handling of Reagents: Many of the reagents used, such as strong bases (NaOtBu), palladium catalysts, and organic solvents, are hazardous. Always consult the Safety Data Sheets (SDS) for each chemical and use appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Inert Atmosphere: When working with air-sensitive reagents like phosphine ligands and some palladium catalysts, it is crucial to maintain an inert atmosphere to prevent degradation and ensure reproducibility.

• Ventilation: All reactions should be performed in a well-ventilated fume hood to avoid inhalation of volatile and potentially toxic chemicals.

IV. References

• Buchwald–Hartwig amination - Wikipedia. Available from:

• Ullmann condensation - Wikipedia. Available from:

• Application Notes and Protocols: Synthesis of 6-(Methyl(phenyl)amino)nicotinaldehyde from 2-Chloronicotinic Acid - Benchchem. Available from:

• The Asymmetric Buchwald–Hartwig Amination Reaction - Xingwei Li. Available from:

• Ullmann Condensation - SynArchive. Available from:

• Electronic Supplementary Information - The Royal Society of Chemistry. Available from:

• CN106458908B - The manufacturing method of 2- amino -6- methylnicotinic acids - Google Patents. Available from:

• (48) methyl-6-methyinicotinate Route of Synthesis Manufacturing process :- Charge Sulfuric Acid Add Catalyst Chill to 20℃ Add. Available from:

• Methyl 6-methylnicotinate synthesis from 6 - Benchchem. Available from:

• An improved solvent-free synthesis of flunixin and 2-(arylamino) nicotinic acid derivatives using boric acid as catalyst - PMC. Available from:

• (Z)-6-((Dimethylamino)methylene)-2-methyl-2,3-dihydroimidazo[2,1-b]thiazol-5(6H)-one. Available from:

• Improvement of the Ullmann's condensation method for the synthesis of 2-anilinonicotinic acids - ResearchGate. Available from:

• Synthesis of 6-Arylaminoflavones via Buchwald–Hartwig Amination and Its Anti-Tumor Investigation - MDPI. Available from:

• Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium Catalyst - PMC. Available from:

• Ullmann Reaction - Organic Chemistry Portal. Available from:

• Amination of 2-chloronicotinic acid under catalyst-free solvent-free conditions. Available from:

• Directed (ortho) Metallation. Available from:

• Application Notes and Protocols for the Buchwald-Hartwig Amination of Ethyl 6-chloro-4-(methylamino)nicotinate - Benchchem. Available from:

• Directed ortho-lithiation: observation of an unexpected 1-lithio to 3-lithio conversion of 1-lithio-naphthyllithium compounds with an ortho-directing 2-(dimethylamino)methyl group - PubMed. Available from:

• Environmentally friendly catalyst- and solvent-free synthesis of 2-anilino nicotinic acids derivatives as potential lead COX inhibitors - PMC. Available from:

• Reshaping Ullmann Amine Synthesis in Deep Eutectic Solvents: A Mild Approach for Cu-Catalyzed C–N Coupling Reactions With No Additional Ligands - Frontiers. Available from:

• Microwave-Assisted Amination of a Chloropurine Derivative in the Synthesis of Acyclic Nucleoside Analogues - MDPI. Available from:

• Directed lithiation of simple aromatics and heterocycles for synthesis of substituted derivatives - ResearchGate. Available from:

• Directed lithiation of simple aromatics and heterocycles for synthesis of substituted derivatives - Semantic Scholar. Available from:

• DIRECTED LITHIATION AND SUBSTITUTION OF PYRIDINE DERIVATIVES - LOCKSS: Serve Content. Available from:

• METHOD FOR PRODUCING 2-AMINO-6-METHYLNICOTINIC ACID - European Patent Office - EP 3162796 B1 - EPO. Available from:

• US2993904A - Preparation of 6-methylnicotinic acid - Google Patents. Available from:

• EP3162796A1 - Method for producing 2-amino-6-methylnicotinic acid - Google Patents. Available from:

• US4579953A - Process for the production of 6-methylnicotinic acid ester - Google Patents. Available from:

Sources

• 1. CN106458908B - The manufacturing method of 2- amino -6- methylnicotinic acids - Google Patents [patents.google.com]
• 2. EP3162796A1 - Method for producing 2-amino-6-methylnicotinic acid - Google Patents [patents.google.com]
• 3. data.epo.org [data.epo.org]
• 4. rsc.org [rsc.org]
• 5. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Synthesis of 6-Arylaminoflavones via Buchwald–Hartwig Amination and Its Anti-Tumor Investigation | MDPI [mdpi.com]
• 8. Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 10. synarchive.com [synarchive.com]
• 11. Ullmann Reaction [organic-chemistry.org]
• 12. Frontiers | Reshaping Ullmann Amine Synthesis in Deep Eutectic Solvents: A Mild Approach for Cu-Catalyzed C–N Coupling Reactions With No Additional Ligands [frontiersin.org]
• 13. An improved solvent-free synthesis of flunixin and 2-(arylamino) nicotinic acid derivatives using boric acid as catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. Environmentally friendly catalyst- and solvent-free synthesis of 2-anilino nicotinic acids derivatives as potential lead COX inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. mdpi.com [mdpi.com]

Technical Support Center: Troubleshooting Aqueous Solubility of 6-(Dimethylamino)-2-methylnicotinic Acid

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult on the formulation and assay integration of functionalized pyridine-carboxylic acids. 6-(Dimethylamino)-2-methylnicotinic acid presents a unique challenge: it is an amphoteric molecule that exhibits notoriously poor aqueous solubility under standard physiological buffer conditions.

This guide is designed to move your laboratory beyond trial-and-error. By understanding the thermodynamic and kinetic principles governing this molecule, we can implement mechanistically grounded, self-validating workflows to permanently resolve your solubility issues.

Part 1: Physicochemical Profiling

To troubleshoot solubility, we must first understand the molecule's physical state in solution. 6-(Dimethylamino)-2-methylnicotinic acid contains both an electron-donating dimethylamino group (basic) and a carboxylic acid (acidic). This dual nature dictates its behavior in aqueous media.

Table 1: Physicochemical Properties & Solubility Predictors

Property	Estimated Value / Characteristic	Impact on Aqueous Solubility
Molecular Nature	Amphoteric (Zwitterionic)	Solubility is highly pH-dependent; lowest at the isoelectric point[1].
Acidic pKa (-COOH)	~ 2.0 - 3.0	Deprotonates at pH > 4, increasing solubility in basic buffers.
Basic pKa (Pyridine/Amine)	~ 6.0 - 7.0	Protonates at pH < 5, increasing solubility in highly acidic buffers.
Isoelectric Point (pI)	~ 4.5 - 5.5	Absolute minimum solubility. The net charge is zero, maximizing crystal lattice energy.
LogP (Lipophilicity)	Low to Moderate	Requires co-solvents (e.g., DMSO, PEG) for high-concentration stock solutions[2].

Part 2: Mechanistic Troubleshooting FAQs

Q1: Why does 6-(Dimethylamino)-2-methylnicotinic acid immediately precipitate when added to my pH 5.0 assay buffer? A1: This is a classic manifestation of zwitterionic behavior. Nicotinic acid derivatives possess both a carboxylic acid and a basic pyridine nitrogen[1]. The electron-donating dimethylamino group increases the basicity of the pyridine ring, shifting the isoelectric point (pI) to approximately pH 4.5–5.5. At this specific pH, the molecule exists primarily as a neutral zwitterion. Without a net charge to facilitate ion-dipole interactions with water, the molecule's crystal lattice energy overcomes its hydration energy, leading to rapid precipitation. Solution: Explore buffer systems that shift the pH at least 1.5 to 2.0 units away from the pI[3].

Q2: How can I prepare a highly concentrated stock solution without triggering a "solvent crash" upon dilution? A2: While organic solvents like DMSO or DMF are excellent for preparing concentrated stock solutions, direct dilution into aqueous media often causes a "solvent crash." This occurs because the aqueous buffer acts as an anti-solvent; local supersaturation at the interface of the droplet triggers rapid nucleation[2]. Solution: Always add the organic stock solution dropwise into a large volume of the aqueous buffer under vigorous vortexing—never the reverse. This ensures rapid mechanical dispersion, keeping the local concentration below the critical nucleation threshold.

Q3: My downstream cell-based assay is sensitive to DMSO. What aqueous-compatible alternatives exist? A3: If organic co-solvents are toxic to your experimental model, solvation methods using cyclodextrins (such as Hydroxypropyl-β-cyclodextrin, HP-β-CD) are highly effective[4]. The hydrophobic cavity of the cyclodextrin encapsulates the lipophilic core of the nicotinic acid derivative, while the hydrophilic exterior maintains aqueous solubility. This complexation strategy completely bypasses the need for organic solvents[3].

Q4: How do I validate that my solubilization strategy worked and isn't just a metastable supersaturated state? A4: Visual inspection is notoriously unreliable for detecting micro-precipitates. To ensure your solution is stable, utilize kinetic solubility assays via nephelometry (light scattering)[5]. A self-validating system requires measuring the scatter of the final buffer against a blank; any increase in Nephelometric Turbidity Units (NTU) indicates metastable aggregation that will eventually crash out of solution.

Part 3: Self-Validating Experimental Protocols

Do not proceed to the next step in these protocols unless the validation criteria of the current step are met. This ensures a self-correcting workflow.

Protocol A: pH-Driven Solubilization Workflow

Use this protocol when your downstream application can tolerate pH adjustments (e.g., pH 7.5 - 8.0).

• Initial Dispersion: Suspend the required mass of 6-(Dimethylamino)-2-methylnicotinic acid in unbuffered MS-grade water.

  • Causality: Establishing a baseline suspension allows you to observe the exact pH at which dissolution occurs during titration, preventing over-titration.

• Titration: Add 0.1M NaOH dropwise under continuous magnetic stirring.

  • Causality: Deprotonating the carboxylic acid generates an anionic species, drastically increasing ion-dipole interactions with the aqueous solvent.

• Equilibration: Once the solution appears visually clear, allow it to stir for 15 minutes to ensure the dissolution of any microscopic lattice structures.

• Self-Validation (Nephelometry): Measure the solution using a microplate nephelometer[5].

  • Validation Check: If the NTU is identical to a pure water blank, true solvation is achieved. If NTU is elevated, continue titrating or proceed to Protocol B.

Protocol B: Cyclodextrin Inclusion Complexation (DMSO-Free)

Use this protocol for sensitive in vitro or in vivo models requiring physiological pH (7.4).

• Excipient Preparation: Dissolve HP-β-CD in your target buffer (e.g., PBS pH 7.4) to a final concentration of 10-20% w/v.

  • Causality: The host molecule must be fully hydrated in the aqueous phase to properly open its hydrophobic cavity for complexation[4].

• API Addition: Add the 6-(Dimethylamino)-2-methylnicotinic acid powder directly to the cyclodextrin solution.

  • Causality: Adding dry powder rather than a DMSO stock prevents competitive binding, where DMSO occupies the cyclodextrin cavity instead of your target API.

• Thermodynamic Equilibration: Incubate the mixture at 37°C with continuous shaking (800 rpm) for 24 hours.

  • Causality: Inclusion complexation is an equilibrium-driven process. Elevated temperatures accelerate the kinetics of encapsulation[5].

• Self-Validation (LC-UV): Filter the solution through a 0.22 µm PTFE syringe filter to remove uncomplexed API. Quantify the filtrate via LC-UV.

  • Validation Check: If the measured concentration matches your theoretical target yield, the inclusion complex is stable and ready for assay use.

Part 4: Solubilization Troubleshooting Workflow

Below is the logical decision tree for rescuing precipitated solutions of amphoteric nicotinic acid derivatives.

Troubleshooting workflow for solubilizing amphoteric nicotinic acids in aqueous buffers.

Part 5: References

• Pharmaceutical Technology. Solving Poor Solubility to Unlock a Drug's Potential.[Link]

• Contract Pharma. Optimizing Drug Solubility.[Link]

• BMG Labtech. Drug solubility: why testing early matters in HTS.[Link]

• ResearchGate. On the solubility of nicotinic acid and isonicotinic acid in water and organic solvents.[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pharmtech.com [pharmtech.com]
• 4. contractpharma.com [contractpharma.com]
• 5. bmglabtech.com [bmglabtech.com]

Optimizing LC-MS retention times and peak resolution for 6-(Dimethylamino)-2-methylnicotinic acid

Welcome to the technical support guide for the LC-MS analysis of 6-(Dimethylamino)-2-methylnicotinic acid. This resource, designed for researchers and drug development professionals, provides in-depth troubleshooting advice and answers to frequently asked questions. As Senior Application Scientists, we aim to explain the causality behind our recommendations, ensuring you can build robust and reliable analytical methods.

Analyte at a Glance: Understanding Chromatographic Behavior

6-(Dimethylamino)-2-methylnicotinic acid is a zwitterionic compound, meaning it possesses both acidic and basic functional groups. Its chromatographic behavior is highly dependent on the mobile phase pH, which dictates its charge state and, consequently, its interaction with the stationary phase.

• Carboxylic Acid Group: This group is acidic, with an estimated pKa around 2.9.[1]

• Tertiary Amine (Dimethylamino) Group: This group is basic, with an estimated pKa around 9.5.[1]

This dual nature is the primary challenge and opportunity in method development. At a low pH (e.g., <2), the amine is protonated (positive charge) while the carboxylic acid is neutral. Around physiological pH, the molecule exists as a zwitterion (both groups charged). At high pH (e.g., >10), the carboxylic acid is deprotonated (negative charge) while the amine is neutral.

Table 1: Physicochemical Properties of 6-(Dimethylamino)-2-methylnicotinic acid

Property	Value	Source
Molecular Formula	C₉H₁₂N₂O₂	[1]
Molecular Weight	180.21 g/mol	[1]
pKa (Carboxylic Acid)	~2.9 (estimated)	[1]
pKa (Tertiary Amine)	~9.5 (estimated)	[1]

| Predicted LogP | 0.84 |[2] |

Frequently Asked Questions (FAQs)

Q1: What is the best initial column choice for this compound?

For initial method development, a modern reversed-phase C18 column designed to handle polar compounds is a robust starting point.[3] Look for columns that are stable in highly aqueous mobile phases, such as those with "AQ" designations or T3 bonding technology, as these resist dewetting when using low percentages of organic solvent. However, due to the compound's polar nature, Hydrophilic Interaction Chromatography (HILIC) is an excellent alternative if reversed-phase methods fail to provide adequate retention.[4]

Q2: Should I use positive or negative ion mode for MS detection?

Given the presence of the basic dimethylamino group, positive electrospray ionization (ESI+) is strongly recommended . This group readily accepts a proton to form a stable positive ion ([M+H]⁺), typically leading to high sensitivity. While negative mode could detect the deprotonated carboxylic acid ([M-H]⁻), protonation of the amine is generally more efficient. Methods for similar nicotinic acid compounds consistently show excellent results in ESI+ mode.[5][6]

Q3: What mobile phase additives are most effective?

Formic acid (0.1%) is the most common and effective starting additive for ESI+ methods.[5][6][7] It acidifies the mobile phase, promoting the protonation of the analyte for good ionization and sharpening peaks for the basic amine function. If retention is still poor in reversed-phase, a buffer like ammonium formate or ammonium acetate can be used to control pH more precisely and may offer different selectivity.[3][8]

Troubleshooting Guide: Retention and Peak Shape

This section addresses the most common issues encountered during method development for 6-(Dimethylamino)-2-methylnicotinic acid.

Issue 1: Poor or No Retention in Reversed-Phase Chromatography

Q: My analyte, 6-(Dimethylamino)-2-methylnicotinic acid, is eluting in the void volume on my C18 column. How can I increase its retention?

Underlying Causes: This occurs when the analyte is too polar to interact sufficiently with the non-polar C18 stationary phase. The high water content of the mobile phase required to elute other compounds may be too strong a solvent for this polar molecule, leading to rapid elution.[4]

Systematic Troubleshooting Workflow:

Follow the decision tree below to systematically diagnose and resolve poor retention.

Caption: Troubleshooting workflow for poor retention.

Detailed Protocols:

Protocol 1: Mobile Phase pH Adjustment The goal is to find a pH where the analyte has minimal charge or is neutral, which increases its hydrophobicity and retention on a C18 column. The isoelectric point (pI) for this molecule will be the average of its two pKa values, roughly (2.9 + 9.5)/2 = 6.2.

• Prepare Mobile Phase A: 10 mM ammonium formate in water. Adjust pH to 6.0 with formic acid.

• Prepare Mobile Phase B: Acetonitrile or Methanol.

• Equilibrate: Use a starting condition of 95% A / 5% B.

• Inject and Analyze: Run your gradient. At this pH, the zwitterionic form should be maximized, increasing its interaction with the C18 phase.

Protocol 2: Switching to HILIC HILIC is designed specifically for retaining highly polar analytes that are not retained by reversed-phase chromatography.[3]

• Install a HILIC column: An amide or zwitterionic-HILIC column is a good starting point.

• Prepare Mobile Phase A: 95:5 Acetonitrile:Water with 10 mM ammonium formate and 0.1% formic acid.

• Prepare Mobile Phase B: 50:50 Acetonitrile:Water with 10 mM ammonium formate and 0.1% formic acid.

• Equilibrate: Use a starting condition of 100% A. HILIC requires longer equilibration times than reversed-phase.

• Inject and Analyze: Run a gradient from high organic (100% A) to lower organic (e.g., 50% B). The analyte will elute as the water content increases.

Issue 2: Asymmetric or Tailing Peaks

Q: My peak for 6-(Dimethylamino)-2-methylnicotinic acid shows significant tailing. What causes this and how can I fix it?

Underlying Causes: Peak tailing for a basic compound like this is often caused by secondary interactions between the protonated amine and residual acidic silanols on the silica surface of the column packing material. It can also be caused by column overload or extra-column dead volume.

Systematic Troubleshooting Workflow:

Table 2: Troubleshooting Peak Tailing

Step	Action	Rationale
1	Reduce Sample Load	Inject a 10-fold dilution of your sample. If peak shape improves, the original concentration was overloading the column.
2	Increase Mobile Phase Acidity/Ionic Strength	Increase formic acid concentration to 0.2% or add 10-20 mM ammonium formate. This helps to saturate the active silanol sites and shield the analyte from secondary interactions.[7]
3	Check for Extra-Column Dead Volume	Ensure all fittings (especially at the column inlet/outlet) are correct and that tubing is cut cleanly and fully seated. Dead volume causes band broadening and tailing.
4	Switch to a High-Purity Column	Use a modern, high-purity silica column with advanced end-capping. These columns have fewer exposed silanols, minimizing secondary interactions.

| 5 | Consider a Different Organic Modifier | If using acetonitrile, try methanol, or vice-versa. Methanol can sometimes alter selectivity and improve peak shape for certain compounds. |

Mass Spectrometry Considerations

Q: I am seeing low signal intensity or multiple signals for my analyte. How can I optimize the MS response?

Underlying Causes: Low signal can be due to poor ionization efficiency, ion suppression from the matrix or mobile phase, or the formation of unexpected adducts.

Systematic Troubleshooting Workflow:

Caption: Workflow for optimizing MS signal and diagnosing adducts.

Detailed Protocols:

Protocol 3: Collision Energy (CE) Optimization for MRM This protocol is essential for achieving maximum sensitivity in tandem mass spectrometry (MS/MS).[8]

• Infuse the Analyte: Using a syringe pump, directly infuse a standard solution of 6-(Dimethylamino)-2-methylnicotinic acid into the mass spectrometer.

• Identify Precursor Ion: In a full scan or MS1 mode, confirm the m/z of the primary ion (expected to be [M+H]⁺ at 181.09).

• Acquire Product Ion Scan: Select the precursor ion (m/z 181.09) and acquire a product ion scan to see all potential fragment ions.

• Ramp Collision Energy: Set up an experiment to monitor 2-3 of the most promising fragment ions while ramping the collision energy (e.g., from 5 to 40 eV).

• Determine Optimal CE: Plot the intensity of each fragment versus the collision energy. The peak of this curve represents the optimal CE for that specific precursor-product transition.[8] Use this CE value in your final LC-MS/MS method.

By following these structured troubleshooting guides and understanding the physicochemical properties of your molecule, you can systematically optimize your LC-MS method for robust and reliable quantification of 6-(Dimethylamino)-2-methylnicotinic acid.

References

• PubMed. Simultaneous determination of nicotinic acid and its four metabolites in rat plasma using high performance liquid chromatography with tandem mass spectrometric detection (LC/MS/MS). (2010). [Link]

• MDPI. Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics. (2023). [Link]

• PMC. Quantification of Niacin and Its Metabolite Nicotinuric Acid in Human Plasma by LC-MS/MS: Application to a Clinical Trial of a Fixed Dose Combination Tablet of Niacin Extended-Release/Simvastatin (500 mg/10 mg) in Healthy Chinese Volunteers. [Link]

• Bevital. Simultaneous determination of nicotinic acid and its four metabolites in rat plasma using high performance liquid chromatography. [Link]

• ResearchGate. Simultaneous quantification of niacin and its three main metabolites in human plasma by LC-MS/MS. [Link]

• Waters Blog. Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. [Link]

• LCGC North America. LC–MS-Compatible Separation of Polar Compounds Using Silica Hydride Columns. (2021). [Link]

• Technology Networks. 4 Steps to Successful Compound Optimization on LC-MS/MS. (2019). [Link]

• GL Sciences. 3. How to Increase Retention - How to use analytical columns | Technical Support. [Link]

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• 7. chromatographyonline.com [chromatographyonline.com]
• 8. technologynetworks.com [technologynetworks.com]

Technical Support Center: Long-Term Storage and Stability of 6-(Dimethylamino)-2-methylnicotinic acid

Welcome to the technical support guide for 6-(Dimethylamino)-2-methylnicotinic acid. This resource is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this compound. Here, you will find in-depth answers to frequently asked questions and troubleshooting advice for common issues encountered during storage and handling.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for solid 6-(Dimethylamino)-2-methylnicotinic acid to prevent thermal degradation?

To ensure the long-term stability of solid 6-(Dimethylamino)-2-methylnicotinic acid, it should be stored in a tightly closed container in a cool, dry, and well-ventilated area.[1][2][3] The material should be protected from moisture and incompatible substances, particularly strong oxidizing agents.[2] While specific shelf-life data is not extensively published, adhering to these storage conditions is critical for minimizing degradation. For extended storage, refrigeration (2-8 °C) is recommended.

Q2: What are the primary degradation pathways for 6-(Dimethylamino)-2-methylnicotinic acid?

Based on its chemical structure, which features a tertiary amine (dimethylamino group) and a carboxylic acid on a pyridine ring, two primary degradation pathways are of concern:

• Oxidative Degradation: The electron-rich dimethylamino group is susceptible to oxidation, which can lead to the formation of N-oxides and other degradation products.[1] This process can be accelerated by exposure to air (oxygen) and light.

• Thermal Decarboxylation: Nicotinic acid and its derivatives can undergo decarboxylation (loss of CO2) at elevated temperatures.[4] This would result in the formation of 6-(dimethylamino)-2-methylpyridine.

Q3: Is 6-(Dimethylamino)-2-methylnicotinic acid sensitive to light?

Q4: How does humidity affect the stability of the solid compound?

Exposure to moisture should be avoided as it can facilitate hydrolytic reactions and may accelerate other degradation pathways. The compound should be stored in a dry environment, and for particularly sensitive applications, storage in a desiccator is advisable.[1]

Troubleshooting Guide

Issue 1: The solid material has developed a yellowish or brownish discoloration over time.

• Possible Cause: Discoloration often indicates chemical degradation. This could be due to oxidation of the dimethylamino group or other slow-reacting impurities initiated by exposure to air, light, or elevated temperatures.

• Recommended Action:

  • Do not use the discolored material for sensitive experiments where purity is critical.

  • Review your storage protocol. Ensure the container is inert (e.g., glass), tightly sealed, and stored in a cool, dark, and dry place.

  • Consider purging the container with an inert gas like argon or nitrogen before sealing to minimize exposure to oxygen.

Issue 2: I am observing poor solubility or the formation of insoluble matter in a previously soluble sample.

• Possible Cause: This may be due to the formation of less soluble degradation products or polymerization.

• Recommended Action:

  • Attempt to dissolve the material with the aid of sonication.

  • If solubility issues persist, the compound has likely degraded. It is advisable to use a fresh, uncompromised batch of the compound.

  • Perform a purity analysis (e.g., via HPLC) to identify the presence of degradation products.

Issue 3: My experimental results are inconsistent, suggesting a change in the compound's potency.

• Possible Cause: A loss of potency is a strong indicator of degradation. The active molecule's concentration has likely decreased due to conversion into degradation products.

• Recommended Action:

  • Immediately quarantine the suspected batch of the compound.

  • Perform a quantitative analysis (e.g., HPLC with a calibrated standard) to determine the purity of the stored material.

  • If degradation is confirmed, discard the compromised batch and procure a fresh supply. Implement the recommended storage protocol to prevent future occurrences.

Data and Protocols

Summary of Recommended Storage Conditions

Parameter	Recommendation	Rationale
Temperature	2-8°C (Refrigerated)	To minimize the rate of thermal degradation pathways like decarboxylation.
Atmosphere	Tightly sealed container, consider purging with inert gas (Argon or Nitrogen)	To prevent oxidative degradation of the dimethylamino group.
Light	Store in the dark (e.g., amber vial)	To prevent potential photodegradation.
Humidity	Store in a dry environment (desiccator recommended)	To avoid moisture-facilitated degradation.
Container	Inert glass vial with a secure cap	To prevent interaction with container material.

Potential Thermal Degradation Pathways

Caption: Potential degradation pathways for the compound.

Protocol 1: Recommended Long-Term Storage Procedure

• Preparation: Before opening the primary container, allow it to equilibrate to room temperature to prevent moisture condensation on the cold solid.

• Aliquoting: In a controlled environment with low humidity, weigh out the desired quantities of the solid into smaller, inert glass vials (e.g., amber HPLC vials with PTFE-lined caps). This minimizes the exposure of the entire batch to ambient conditions with each use.

• Inert Atmosphere: For maximum protection, gently flush the headspace of each vial with a stream of dry inert gas (argon or nitrogen) for 10-15 seconds to displace oxygen.

• Sealing: Immediately and tightly seal the vials.

• Labeling: Clearly label each vial with the compound name, date of aliquoting, and concentration (if applicable).

• Storage: Place the sealed vials in a dark, refrigerated environment (2-8°C). For added protection against humidity, these vials can be stored inside a desiccator within the refrigerator.

Protocol 2: HPLC Method for Stability Assessment

This protocol outlines a general HPLC method to monitor the purity of 6-(Dimethylamino)-2-methylnicotinic acid and detect potential degradation products.

• Objective: To quantify the parent compound and identify the presence of degradation products over time.

• Instrumentation: A standard HPLC system with a UV detector.

• Column: A C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size) is a good starting point.

• Mobile Phase:

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: Acetonitrile or Methanol.

  • A gradient elution starting with a high percentage of Mobile Phase A and gradually increasing the percentage of Mobile Phase B will likely be effective for separating the polar parent compound from less polar degradation products.

• Detection: UV detection at the λmax of the compound (e.g., around 260-270 nm). A photodiode array (PDA) detector is highly recommended to assess peak purity.

• Procedure:

  • Prepare a stock solution of the compound in a suitable solvent (e.g., methanol or a mixture of water and organic solvent).

  • Set up a stability study by storing aliquots of the solid compound under different conditions (e.g., recommended 4°C vs. stressed 40°C).

  • At defined time points (e.g., T=0, 1 month, 3 months, 6 months), dissolve a sample from each condition and inject it into the HPLC.

  • Monitor the chromatograms for a decrease in the area of the parent peak and the appearance of new peaks, which would indicate degradation.

Workflow for Stability Assessment

Caption: Experimental workflow for stability assessment.

References

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• 4. carlroth.com [carlroth.com]

Reducing impurities and byproducts in 6-(Dimethylamino)-2-methylnicotinic acid crystallization

Welcome to the technical support center for the crystallization of 6-(Dimethylamino)-2-methylnicotinic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting assistance and address common challenges encountered during the purification of this compound. Our goal is to equip you with the scientific rationale and practical methodologies to consistently achieve high purity and yield.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities and byproducts I should be aware of when crystallizing 6-(Dimethylamino)-2-methylnicotinic acid?

A1: The primary impurities in the synthesis of 6-(Dimethylamino)-2-methylnicotinic acid often stem from the starting materials and side reactions during its synthesis. A common synthetic route involves the oxidation of a precursor like 5-ethyl-2-methylpyridine.[1][2][3][4] During this process, incomplete oxidation can leave unreacted starting material. Conversely, over-oxidation can lead to the formation of byproducts such as dinicotinic acid (pyridine-2,5-dicarboxylic acid), where both alkyl groups on the pyridine ring are oxidized.[5] Other potential impurities can include positional isomers and hydrolysis products if the compound is an ester derivative.[6]

Q2: How does the choice of solvent impact the crystallization and purity of my product?

A2: Solvent selection is a critical factor that dictates the success of crystallization. The ideal solvent should exhibit high solubility for 6-(Dimethylamino)-2-methylnicotinic acid at elevated temperatures and low solubility at cooler temperatures.[7] This differential solubility is the driving force for crystallization upon cooling. For carboxylic acids like this one, solvents capable of hydrogen bonding, such as alcohols (e.g., ethanol, methanol) or water, can be effective.[7][8] However, the solvent's polarity and its ability to dissolve impurities are equally important. A well-chosen solvent will keep impurities dissolved in the mother liquor as the desired product crystallizes.[9] It is often a process of empirical testing to find the optimal solvent or solvent system (a mixture of a "good" solvent and an "anti-solvent").[10][11]

Q3: My crystallization yields are consistently low. What are the likely causes and how can I improve them?

A3: Low yields can be attributed to several factors:

• Suboptimal Solvent: If the compound is too soluble in the chosen solvent even at low temperatures, a significant amount will remain in the mother liquor. Consider using a less polar solvent or adding an anti-solvent to decrease solubility.

• Rapid Cooling: Cooling the solution too quickly can lead to the formation of small, impure crystals or even an oil, which is difficult to handle. A slower, controlled cooling process allows for the growth of larger, purer crystals.

• Insufficient Concentration: If the initial solution is not sufficiently saturated at the higher temperature, the driving force for crystallization upon cooling will be weak, resulting in a poor yield.

• Loss During Isolation: Ensure that product loss is minimized during filtration and washing steps. Wash the crystals with a small amount of cold solvent to remove residual mother liquor without dissolving a significant amount of the product.

Q4: I'm observing the formation of an oil instead of crystals. What does this "oiling out" mean and how can I prevent it?

A4: "Oiling out" occurs when the solute comes out of solution as a liquid phase rather than a solid crystalline phase. This typically happens when a solution is cooled too rapidly or when the concentration of the solute is too high, causing it to separate at a temperature above its melting point in the solvent system.[7] To prevent this:

• Slower Cooling: Allow the solution to cool gradually to room temperature before further cooling in an ice bath.

• Lower Initial Temperature: If possible, dissolve the compound at a slightly lower temperature to reduce the supersaturation level upon cooling.

• Use More Solvent: Diluting the initial solution can sometimes prevent oiling out.

• Scratching the Glassware: Inducing nucleation by scratching the inside of the flask with a glass rod can sometimes promote crystallization over oiling.

Troubleshooting Guide

This section provides a structured approach to resolving specific issues you may encounter during the crystallization of 6-(Dimethylamino)-2-methylnicotinic acid.

Problem	Potential Cause(s)	Recommended Solution(s)
Colored Impurities in Crystals	Co-precipitation of colored byproducts from the synthesis.	1. Charcoal Treatment: Add a small amount of activated carbon (charcoal) to the hot solution before filtration. The charcoal will adsorb many colored impurities.[12] 2. Recrystallization: Perform a second recrystallization to further purify the product.
Presence of Acidic Byproducts (e.g., Dinicotinic Acid)	Incomplete purification prior to crystallization.	1. Acid-Base Extraction: Before crystallization, dissolve the crude product in an organic solvent and wash with a mild aqueous base (e.g., sodium bicarbonate solution). The acidic byproduct will be extracted into the aqueous layer as its salt.[5][13]
Fine Powder Instead of Well-Defined Crystals	Nucleation rate is too high, and crystal growth rate is too low.	1. Slower Cooling: Employ a very slow cooling rate. A Dewar flask or an insulated container can be used to slow down heat loss. 2. Solvent System Adjustment: Experiment with different solvent mixtures to find one that promotes slower, more controlled crystal growth.
Crystals Do Not Form Upon Cooling	The solution is not supersaturated.	1. Evaporation: Slowly evaporate some of the solvent to increase the concentration of the solute. 2. Anti-Solvent Addition: Add a solvent in which the compound is insoluble (an anti-solvent) dropwise to the solution until turbidity persists. Then, warm the solution until it becomes clear and allow it to cool slowly.[10]

Visualizing the Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common crystallization issues.

Caption: Troubleshooting flowchart for crystallization.

Experimental Protocols

Protocol 1: General Recrystallization Procedure

• Solvent Selection: In a small test tube, add approximately 20-30 mg of your crude 6-(Dimethylamino)-2-methylnicotinic acid. Add a few drops of the chosen solvent and observe the solubility at room temperature. Heat the mixture and observe if the solid dissolves. Allow it to cool to see if crystals form. The ideal solvent will dissolve the compound when hot but not when cold.

• Dissolution: Place the crude product in an Erlenmeyer flask. Add the minimum amount of the selected solvent to dissolve the compound at or near the boiling point of the solvent.

• Hot Filtration (if necessary): If there are insoluble impurities or if a charcoal treatment was performed, perform a hot filtration through a fluted filter paper to remove them. This step should be done quickly to prevent premature crystallization.

• Cooling: Cover the flask and allow the solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold solvent to remove any adhering mother liquor.

• Drying: Dry the crystals in a vacuum oven or desiccator until a constant weight is achieved.

Protocol 2: Purification via Acid-Base Extraction to Remove Acidic Byproducts

• Dissolution: Dissolve the crude product containing acidic impurities in a suitable organic solvent, such as ethyl acetate, in a separatory funnel.[5]

• Basic Wash: Add a saturated aqueous solution of sodium bicarbonate to the separatory funnel. Stopper the funnel and shake gently, venting frequently to release any pressure from CO₂ evolution.

• Separation: Allow the layers to separate. The deprotonated acidic impurity (e.g., dinicotinate) will be in the aqueous layer. Drain the aqueous layer.

• Repeat: Repeat the basic wash two more times to ensure complete removal of the acidic byproduct.[5]

• Water Wash: Wash the organic layer with deionized water to remove any residual base.

• Brine Wash: Wash the organic layer with brine (saturated NaCl solution) to help remove dissolved water from the organic layer.

• Drying and Concentration: Drain the organic layer into a clean flask and dry it over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄). Filter to remove the drying agent and concentrate the solution under reduced pressure to obtain the purified product, which can then be crystallized.

Visualizing the Purification and Crystallization Workflow

The following diagram outlines the sequential steps for purification and crystallization.

Caption: Workflow for purification and crystallization.

References

• US9233905B2 - Oxidation and crystallization process for aromatic carboxylic acid production - Google P

• Solvent design for crystallization of carboxylic acids - ResearchGate. (URL: [Link])

• US4447615A - Process for the purification of nicotinic acid amide I - Google P

• Guide for crystallization. (URL: [Link])

• The Influence of Solvent Selection upon the Crystallizability and Nucleation Kinetics of Tolfenamic Acid Form II - PMC. (URL: [Link])

• 3.3C: Determining Which Solvent to Use - Chemistry LibreTexts. (URL: [Link])

• US3037987A - Purification of nicotinic acid - Google P

• How to purify Nicotinic acid derivatives from the reaction mixture? - ResearchGate. (URL: [Link])

• Enzymatic approaches to nicotinic acid synthesis: recent advances and future prospects. (URL: [Link])

• CN104496894A - Preparation method of high purity nicotinamide and nicotinic acid - Google P

• Electronic Supplementary Information - The Royal Society of Chemistry. (URL: [Link])

• Methods to Produce Nicotinic Acid with Potential Industrial Applications - PMC - NIH. (URL: [Link])

• A Practical Synthesis of Nicotinic Acid Derivatives by Palladium on Charcoal - kchem.org. (URL: [Link])

• Efficient method for the synthesis of 3-pyridyl methanol from nicotinic acid using sodium borohydride-methanol system - Scholars Research Library. (URL: [Link])

• Nicotinic acid - Wikipedia. (URL: [Link])

• US2993904A - Preparation of 6-methylnicotinic acid - Google P

• Crystal packing and crystallization tendency from the melt of 2-((2-ethylphenyl)amino)nicotinic acid. (URL: [Link])

• COMMUNICATION - NSF PAR. (URL: [Link])

• Methyl Nicotinate Impurities and Related Compound - Veeprho. (URL: [Link])

• United States Patent Office - Googleapis.com. (URL: [Link])

• Synthesis of methyl 6-methylnicotinate - PrepChem.com. (URL: [Link])

• 6-Methyl-nicotinic acid - PubMed. (URL: [Link])

• US4579953A - Process for the production of 6-methylnicotinic acid ester - Google P

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• 2. US2993904A - Preparation of 6-methylnicotinic acid - Google Patents [patents.google.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. US4579953A - Process for the production of 6-methylnicotinic acid ester - Google Patents [patents.google.com]
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• 6. veeprho.com [veeprho.com]
• 7. chem.libretexts.org [chem.libretexts.org]
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• 9. US9233905B2 - Oxidation and crystallization process for aromatic carboxylic acid production - Google Patents [patents.google.com]
• 10. unifr.ch [unifr.ch]
• 11. The Influence of Solvent Selection upon the Crystallizability and Nucleation Kinetics of Tolfenamic Acid Form II - PMC [pmc.ncbi.nlm.nih.gov]
• 12. US3037987A - Purification of nicotinic acid - Google Patents [patents.google.com]
• 13. researchgate.net [researchgate.net]

Overcoming steric hindrance in 6-(Dimethylamino)-2-methylnicotinic acid conjugation reactions

Technical Support Center: Conjugation of Sterically Hindered Carboxylic Acids

Guide for: 6-(Dimethylamino)-2-methylnicotinic acid

Welcome to the technical support center for challenging conjugation reactions. This guide is designed for researchers, medicinal chemists, and drug development professionals who are encountering difficulties with the amide coupling of 6-(Dimethylamino)-2-methylnicotinic acid. As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to help you diagnose issues and successfully synthesize your target molecules.

The unique structure of 6-(Dimethylamino)-2-methylnicotinic acid presents a significant steric challenge. The carboxylic acid at the 3-position is flanked by a methyl group at the 2-position and a dimethylamino group at the 6-position, severely restricting access to the carboxyl group for standard coupling reagents.[1][2][3] This guide will walk you through the reasons for common failures and provide robust, alternative protocols.

Visualizing the Challenge: Steric Hindrance

To understand the core issue, let's visualize the molecule. The methyl and dimethylamino groups effectively "shield" the carboxylic acid, making it difficult for the bulky catalytic machinery of many coupling reagents to approach and activate it.

Caption: Steric shielding of the carboxylic acid group.

Frequently Asked Questions & Troubleshooting

This section addresses the most common issues encountered when attempting to conjugate 6-(Dimethylamino)-2-methylnicotinic acid.

Question 1: My standard EDC/HOBt coupling reaction failed or gave a very low yield. What went wrong?

Answer: This is the most common failure mode and is almost certainly due to steric hindrance.

• Causality: Standard carbodiimide reagents like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) activate the carboxylic acid by forming a bulky O-acylisourea intermediate.[4][5][6] For this to happen, the carbodiimide must physically interact with the carboxylic acid's hydroxyl group. The methyl and dimethylamino groups on your substrate prevent this approach. Even if the O-acylisourea does form, it is highly sterically congested, making the subsequent attack by your amine nucleophile extremely slow and inefficient.[2][7] The addition of HOBt (Hydroxybenzotriazole) helps by forming a more stable active ester, but this two-step process is still kinetically disfavored due to the initial steric clash.[8][9]

• Troubleshooting Steps:

  • Confirm Reagent Integrity: Ensure your EDC, HOBt, and amine are fresh and not degraded.

  • Solvent Choice: Use anhydrous aprotic polar solvents like DMF or NMP.

  • Elevate Temperature: Gently heating the reaction (e.g., to 40-60 °C) can sometimes provide enough energy to overcome the activation barrier, but this often leads to side products or decomposition if the activated species is unstable.[1]

  • Switch Coupling Reagent: This is the most critical step. Standard carbodiimides are not suitable for this substrate. You must move to a more potent, sterically less-demanding coupling reagent.

Question 2: What are the best coupling reagents to overcome the steric hindrance of this molecule?

Answer: For severely hindered substrates, you need a third-generation "uronium" or "phosphonium" salt-based coupling reagent. These reagents are designed for "difficult" couplings and are highly effective for sterically demanding systems.[10][11][12]

Reagent	Type	Key Advantages	Considerations
HATU	Uronium Salt	Very high reactivity, fast kinetics, low racemization.[11][13] Forms a highly reactive OAt-active ester. Proven effective for hindered amino acids.[11]	Can form a guanidinium side product on the amine if not used carefully.[14] HOAt is explosive and requires careful handling.[10]
COMU	Uronium Salt	Reactivity is often comparable or superior to HATU.[10][15] Based on OxymaPure, offering a significantly better safety profile (non-explosive).[10][16] Excellent solubility.[10][17]	Higher cost than older reagents.
PyBOP	Phosphonium Salt	High efficiency, does not react with the free amino group of the amine component, allowing for equimolar reactions.[9]	Can be less potent than HATU/COMU for the most extreme cases of steric hindrance.
T3P®	Phosphonic Anhydride	A robust and practical reagent that provides amides in high yields with very low epimerization, even with non-nucleophilic anilines.[18]	Often requires pyridine as a base/catalyst.

Recommendation: Start with HATU or COMU . They represent the gold standard for challenging couplings. COMU is often preferred due to its superior safety profile.[10][17][16]

Workflow & Mechanism Insights

Troubleshooting a Failed Conjugation

Use this workflow to diagnose and solve your coupling issues systematically.

Caption: Systematic troubleshooting workflow.

Mechanism of Action: Why HATU Works

HATU's effectiveness stems from its ability to rapidly generate a highly reactive intermediate, the O-acyl(tetramethyl)isouronium salt, which is then converted to an OAt-active ester.[11][13][19] The 7-azabenzotriazole (HOAt) portion provides anchimeric assistance (the "7-aza effect"), which accelerates the subsequent aminolysis step, outcompeting side reactions.[13]

Caption: Simplified HATU activation pathway.

Key Experimental Protocols

Protocol 1: HATU-Mediated Coupling

This protocol is a robust starting point for the conjugation of 6-(Dimethylamino)-2-methylnicotinic acid.

• Preparation: In a clean, dry, nitrogen-flushed flask, dissolve 6-(Dimethylamino)-2-methylnicotinic acid (1.0 equiv) in anhydrous DMF (to make a 0.1 M solution).

• Reagent Addition: Add the amine coupling partner (1.1 equiv).

• Base Addition: Add a non-nucleophilic base such as N,N-Diisopropylethylamine (DIPEA) (3.0 equiv).[20] Stir the solution for 5 minutes at room temperature.

• Activation: In a separate vial, dissolve HATU (1.1 equiv) in a minimal amount of anhydrous DMF. Add this solution to the reaction mixture dropwise.

• Reaction: Stir the reaction at room temperature. Monitor the reaction progress by LC-MS or TLC.[21] For highly hindered systems, the reaction may require 4-24 hours. If the reaction is sluggish after 4 hours, consider warming it to 40°C.

• Workup: Once the starting material is consumed, dilute the reaction mixture with ethyl acetate. Wash sequentially with 5% citric acid solution, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Protocol 2: COMU-Mediated Coupling

This protocol is an excellent alternative to HATU, offering enhanced safety.

• Preparation: In a clean, dry, nitrogen-flushed flask, dissolve 6-(Dimethylamino)-2-methylnicotinic acid (1.0 equiv) and the amine coupling partner (1.1 equiv) in anhydrous DMF (to make a 0.1 M solution).

• Reagent Addition: Add COMU (1.1 equiv) to the solution.[10][17]

• Base Addition: Add DIPEA (2.0 equiv). Note that COMU often requires less base than HATU.[8][17]

• Reaction: Stir the reaction at room temperature for 2-12 hours. Monitor the progress by LC-MS.[21][22][23]

• Workup & Purification: Follow the same workup and purification procedure as described in Protocol 1.

Analytical Confirmation

Question 3: How can I confirm my conjugation was successful?

Answer: A combination of techniques is essential for unambiguous confirmation.

• Thin-Layer Chromatography (TLC): A quick method to check for the consumption of starting materials and the appearance of a new, typically less polar, product spot.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is the most powerful tool.[21][22][24] It will confirm the disappearance of the starting acid and the appearance of a new peak with the correct mass-to-charge ratio (m/z) for your desired amide product.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will provide the definitive structural proof of your final, purified product. Look for the appearance of the new amide N-H proton (if applicable) and shifts in the signals adjacent to the carbonyl group.

By understanding the root cause of failure—steric hindrance—and employing a more powerful, third-generation coupling reagent like HATU or COMU, you can overcome the challenges presented by 6-(Dimethylamino)-2-methylnicotinic acid and achieve successful conjugation.

References

• Commonly Used Condensation Agents in Peptide Solid Phase Synthesis. Protheragen. [Link]

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• Peptide Synthesis. Chemistry LibreTexts. [Link]

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• Comu | PDF. Scribd. [Link]

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• Amides from Carboxylic Acids-DCC and EDC Coupling. Chemistry Steps. [Link]

• Coupling Reagents. Aapptec Peptides. [Link]

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• Analytical Methods for the Detection and Quantification of ADCs in Biological Matrices. MDPI. [Link]

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• Rapid Analysis of Reduced Antibody Drug Conjugate by Online LC–MS/MS with Fourier Transform Ion Cyclotron Resonance Mass Spectrometry. ACS Publications. [Link]

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• Non-nucleophilic base. Wikipedia. [Link]

• Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates. Royal Society of Chemistry. [Link]

• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. National Institutes of Health. [Link]

• The Amide Functional Group: Properties, Synthesis, and Nomenclature. Master Organic Chemistry. [Link]

• Tips and tricks for difficult amide bond formation? Reddit. [Link]

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• (PDF) Synthesis and Decarboxylation of Functionalized 2-Pyridone-3-carboxylic Acids and Evaluation of their Antimicrobial Activity and Molecular Docking. ResearchGate. [Link]

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Technical Support Guide: Optimizing the Extraction of 6-(Dimethylamino)-2-methylnicotinic Acid via pH Adjustment

This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering challenges with the extraction of 6-(Dimethylamino)-2-methylnicotinic acid. We will move beyond standard protocols to explain the underlying chemical principles that govern its solubility and partitioning behavior, enabling you to troubleshoot and optimize your extraction strategy with scientific rigor.

Section 1: Foundational Chemistry & The Impact of pH

A thorough understanding of the molecule's structure is paramount to developing a successful extraction protocol. This section addresses the fundamental properties of 6-(Dimethylamino)-2-methylnicotinic acid that dictate its behavior in solution.

Q1: What are the key functional groups in 6-(Dimethylamino)-2-methylnicotinic acid, and how do they influence its extraction?

A: 6-(Dimethylamino)-2-methylnicotinic acid is an amphoteric molecule, meaning it possesses both acidic and basic functional groups. This dual character is the single most important factor complicating its extraction.

• Acidic Group: The carboxylic acid (-COOH) on the pyridine ring at position 3 can donate a proton to become a negatively charged carboxylate (-COO⁻).

• Basic Groups: The molecule has two basic nitrogen atoms:

  • The nitrogen within the pyridine ring.

  • The nitrogen of the dimethylamino group at position 6. Both can accept a proton to become positively charged (e.g., -N⁺H- and -N⁺(CH₃)₂H).

This amphoteric nature means the molecule's net electrical charge is highly dependent on the pH of the aqueous solution, directly controlling its solubility in both aqueous and organic phases[1].

Q2: How does pH specifically alter the chemical structure and charge of the molecule?

A: The net charge of 6-(Dimethylamino)-2-methylnicotinic acid changes as it moves through different pH environments. This behavior is governed by its pKa values—the pH at which a specific functional group is 50% protonated and 50% deprotonated. While the exact experimental pKa values for this specific molecule require empirical determination, we can predict its behavior based on related structures like nicotinic acid derivatives[2][3][4].

The molecule can exist in three primary charge states, as illustrated below:

Charge state of the molecule at different pH values.

Q3: What is the isoelectric point (pI), and why is it the most critical parameter for this extraction?

A: The isoelectric point (pI) is the specific pH at which the molecule has a net charge of zero. At this pH, the positive and negative charges from the protonated basic groups and the deprotonated acidic group cancel each other out, forming a zwitterion.

The pI is the cornerstone of your extraction strategy because: At its pI, the molecule's solubility in water is at its absolute minimum. This is because the highly polar, charged functional groups are internally neutralized, reducing favorable interactions with water molecules. This minimal aqueous solubility dramatically increases the molecule's partition coefficient (K) , favoring its transfer into an organic solvent.

Attempting to extract at a pH significantly above or below the pI will result in a charged species (cationic or anionic) that preferentially remains in the polar aqueous layer, leading to poor extraction efficiency[5].

Section 2: Troubleshooting Common Extraction Problems

This section provides direct answers to common issues encountered during the liquid-liquid extraction of 6-(Dimethylamino)-2-methylnicotinic acid.

Q4: My yield in the organic extract is consistently low. What is the most likely cause related to pH?

A: The most probable cause is an incorrect pH of the aqueous phase during extraction. If the pH is too low (e.g., <2) or too high (e.g., >7), your target molecule will be charged and remain in the aqueous layer.

Troubleshooting Steps:

• Verify pH: Do not assume the pH is correct. Use a calibrated pH meter to measure the aqueous phase after adding your unextracted mixture.

• Adjust to pI: Carefully adjust the pH of the aqueous solution to the presumed isoelectric point (a starting range of pH 3-5 is recommended for initial trials). Add a dilute acid (e.g., 1M HCl) or a dilute base (e.g., 1M NaOH) dropwise while monitoring the pH.

• Re-extract: Perform the extraction again at the adjusted pH. The efficiency should increase dramatically. For a systematic approach, it is best to perform small-scale extractions across a range of pH values to empirically determine the optimal point[6].

Q5: My analysis shows the compound is stuck in the aqueous layer. How can I recover it?

A: This is a confirmation that the pH is not at the isoelectric point. If your compound is in the aqueous layer, it is in its soluble salt form.

Recovery Protocol:

• Place the aqueous layer in a flask or beaker with a magnetic stirrer.

• Slowly and carefully, adjust the pH towards the pI (target pH 3-5).

• As you approach the pI, you may observe the compound precipitating out of the solution as a solid, as its water solubility plummets.

• Once the pH is stable at the pI, you have two options:

  • Filtration: If a significant amount of solid has precipitated, you can recover it by vacuum filtration.

  • Re-Extraction: Add your organic solvent to the pH-adjusted aqueous solution and perform a liquid-liquid extraction. The now-neutral compound will readily partition into the organic phase[7].

Q6: An emulsion formed during my extraction, preventing layer separation. What should I do?

A: Emulsions are common when extracting complex mixtures. They are often stabilized by microscopic particulates or compounds that act as surfactants.

Methods to Break an Emulsion:

• Add Brine: The most common and effective method is to add a small amount of a saturated sodium chloride (NaCl) solution (brine). The increased ionic strength of the aqueous phase helps to destabilize the emulsion and force separation[6].

• Gentle Swirling: Avoid vigorous shaking. Instead, gently rock or swirl the separatory funnel to allow for partitioning without creating a stable emulsion.

• Filtration: In stubborn cases, filtering the entire emulsified mixture through a pad of Celite® (diatomaceous earth) can help break up the suspension.

Q7: My final product is impure. How can a pH-based back-extraction improve purity?

A: Back-extraction is a powerful purification technique that uses pH adjustments to selectively move your target compound between aqueous and organic layers, leaving impurities behind[7].

Example Purification Workflow:

• Initial Extraction: Perform the primary extraction at the pI to move your target compound into an organic solvent (e.g., ethyl acetate), leaving behind highly polar, water-soluble impurities.

• Acidic Wash: Back-extract the organic layer with an acidic aqueous solution (e.g., pH 1-2). Neutral and acidic impurities will remain in the organic layer, while your basic target compound becomes protonated (cationic) and moves into the acidic aqueous layer.

• Basify and Re-extract: Discard the organic layer containing impurities. Take the new acidic aqueous layer, adjust the pH back to the pI, and extract with a fresh portion of organic solvent. This will move your purified compound back into the organic phase.

• Basic Wash (Optional): To remove acidic impurities, you can perform a similar process by back-extracting the organic layer from step 1 with a basic aqueous solution (e.g., pH 9-10). Your compound will form an anionic salt and move to the aqueous phase, leaving neutral and basic impurities in the organic layer. You can then re-acidify the aqueous layer to the pI and extract again.

Section 3: Experimental Protocols

The following protocols provide a framework for a systematic and reproducible extraction process.

Protocol 1: Step-by-Step Guide for Determining the Optimal Extraction pH (pI)

This experiment is designed to identify the pI empirically for maximum extraction efficiency.

• Prepare Stock Solution: Create a stock solution of your crude 6-(Dimethylamino)-2-methylnicotinic acid mixture in a suitable aqueous buffer or water.

• Set Up pH Gradient: Aliquot equal volumes of the stock solution into a series of test tubes (e.g., 7 tubes). Adjust the pH of each tube to a different value (e.g., pH 2, 3, 4, 5, 6, 7, 8) using dilute HCl and NaOH.

• Perform Extraction: Add an equal volume of your chosen organic solvent (e.g., ethyl acetate) to each tube. Cap and invert gently for 2 minutes to allow for equilibration.

• Separate and Analyze: Allow the layers to separate. Carefully remove a sample from the organic layer of each tube.

• Quantify Yield: Analyze the concentration of the target compound in each organic sample using a suitable method (e.g., HPLC, LC-MS, or UV-Vis spectroscopy at a characteristic λmax).

• Determine Optimum pH: Plot the concentration (or instrument response) versus pH. The pH value that corresponds to the highest concentration in the organic phase is your optimal extraction pH (pI).

Protocol 2: Standard Operating Procedure for Optimized Liquid-Liquid Extraction

This workflow integrates the principles discussed for efficient and pure extraction.

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Validation of Analytical Methods for 6-(Dimethylamino)-2-methylnicotinic Acid Purity Assessment

Introduction: The Critical Role of Purity in Pharmaceutical Development

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is not merely a quality metric; it is a fundamental pillar of safety and efficacy. For a compound such as 6-(Dimethylamino)-2-methylnicotinic acid, a substituted nicotinic acid derivative, ensuring its purity is paramount. Impurities, whether they arise from the synthetic route, degradation, or storage, can introduce unintended pharmacological effects, toxicity, or reduce the therapeutic efficacy of the final drug product.

This guide provides an in-depth comparison and validation framework for analytical methods tailored to assess the purity of 6-(Dimethylamino)-2-methylnicotinic acid. As your senior application scientist, my focus is not just on the "how" but the "why"—explaining the scientific rationale behind our methodological choices. This document is structured to empower researchers, quality control analysts, and drug development professionals with the expertise to establish a robust, reliable, and compliant purity testing regime, grounded in the principles of the International Council for Harmonisation (ICH) guidelines.[1][2] The objective of validating an analytical procedure is to demonstrate its fitness for the intended purpose.[3][4]

The Analytical Challenge: Choosing the Right Tool for the Job

The first step in any validation process is selecting an appropriate analytical technique. The molecular structure of 6-(Dimethylamino)-2-methylnicotinic acid—a nitrogen-containing heterocyclic compound—lends itself to several analytical approaches.[5][6] However, for quantitative purity assessment and impurity profiling, High-Performance Liquid Chromatography (HPLC) stands out as the gold standard due to its high resolving power, sensitivity, and versatility.

This guide will focus on the validation of a Reversed-Phase HPLC (RP-HPLC) method, as it is exceptionally well-suited for separating polar to moderately non-polar compounds like nicotinic acid derivatives.[7][8] We will then compare its performance characteristics with other viable alternatives, namely Gas Chromatography (GC) and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.

Foundational Framework: The Analytical Method Lifecycle and the Analytical Target Profile (ATP)

Modern analytical method validation has evolved from a one-time event into a continuous lifecycle approach, a paradigm shift championed by the latest ICH Q2(R2) and Q14 guidelines.[2][9] This journey begins with defining the Analytical Target Profile (ATP) . The ATP is a prospective declaration of what the method needs to achieve.[2]

For our purpose—a purity assay for 6-(Dimethylamino)-2-methylnicotinic acid—the ATP would be:

• Analyte: 6-(Dimethylamino)-2-methylnicotinic acid and its potential process-related and degradation impurities.

• Matrix: Drug Substance (DS).

• Method Goal: To accurately and precisely quantify the purity of 6-(Dimethylamino)-2-methylnicotinic acid and to detect and quantify any impurity present at or above the reporting threshold (e.g., 0.05%).

• Performance Characteristics: The method must be specific, accurate, precise, linear over the specified range, and robust. The Limit of Quantitation (LOQ) for impurities must be at or below the reporting threshold.

dot

Caption: Analytical Method Lifecycle Workflow.

Core Validation Parameters for an RP-HPLC Purity Method

The validation of an analytical procedure is conducted to demonstrate that it is suitable for its intended purpose.[3][10] The following parameters, derived from ICH Q2(R1) and the updated Q2(R2), are essential for a purity method.[11][12]

Specificity / Selectivity

Causality: Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present.[3][13] For a purity method, this is arguably the most critical parameter. We must prove that the peak corresponding to 6-(Dimethylamino)-2-methylnicotinic acid is free from interference from impurities, degradation products, and placebo components (if in a drug product).

Experimental Protocol:

• Forced Degradation: Subject the API to stress conditions (e.g., acid, base, oxidation, heat, light) to intentionally generate degradation products.

• Analysis: Analyze the stressed samples alongside an unstressed sample and a blank.

• Peak Purity Assessment: Use a Photodiode Array (PDA) detector to assess peak purity across the entire chromatographic peak of the analyte in all stressed samples. The purity angle should be less than the purity threshold.

• Resolution: Ensure baseline resolution (Rs > 2) between the main peak and the closest eluting impurity peak.

Linearity and Range

Causality: Linearity demonstrates a proportional relationship between the concentration of the analyte and the analytical response.[13] This is crucial for accurate quantification of both the main component and any impurities. The range is the interval between the upper and lower concentrations for which the method is shown to be linear, accurate, and precise.[13][14]

Experimental Protocol:

• Stock Solution: Prepare a stock solution of the 6-(Dimethylamino)-2-methylnicotinic acid reference standard.

• Calibration Standards: Prepare at least five concentration levels by serial dilution. For a purity method, the range should typically span from the Limit of Quantitation (LOQ) to 120% of the nominal assay concentration.

• Analysis: Inject each concentration level in triplicate.

• Data Evaluation: Plot the average peak area against concentration. Perform a linear regression analysis. The correlation coefficient (r²) should be ≥ 0.999.

Accuracy

Causality: Accuracy measures the closeness of the test results to the true value.[15] It confirms that the method provides a result that is correct, which is essential for making reliable batch release decisions.

Experimental Protocol:

• Spiking Study: Prepare a sample matrix (e.g., a placebo or a known batch of the API).

• Spike Levels: Spike the matrix with known amounts of the API at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).[16]

• Replicates: Prepare each level in triplicate for a total of nine determinations.[15]

• Analysis and Calculation: Analyze the samples and calculate the percent recovery for each.

  • % Recovery = (Measured Concentration / Spiked Concentration) x 100

• Acceptance Criteria: The mean recovery should typically be within 98.0% to 102.0%.[15]

Precision

Causality: Precision expresses the closeness of agreement among a series of measurements from the same homogeneous sample. It demonstrates the method's reproducibility and reliability. It is evaluated at two levels:

• Repeatability (Intra-assay precision): Precision under the same operating conditions over a short interval.

• Intermediate Precision: Precision within the same laboratory but with different analysts, on different days, and with different equipment.

Experimental Protocol:

• Sample Preparation: Prepare six independent samples of 6-(Dimethylamino)-2-methylnicotinic acid at the nominal concentration.

• Repeatability Analysis: A single analyst injects all six samples on the same day using the same instrument.

• Intermediate Precision Analysis: A second analyst repeats the experiment on a different day using a different HPLC system (if available).

• Data Evaluation: Calculate the mean, standard deviation, and Relative Standard Deviation (%RSD) for each set of six measurements and for the combined twelve measurements.

• Acceptance Criteria: The %RSD should be ≤ 2.0%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Causality:

• LOD: The lowest amount of analyte that can be detected but not necessarily quantitated as an exact value.[14]

• LOQ: The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.[13] For a purity method, the LOQ is critical as it defines the lower limit for reporting impurities. This must be below the ICH reporting threshold.

Experimental Protocol (Based on Signal-to-Noise Ratio):

• Determine Signal-to-Noise (S/N): Inject a series of dilute solutions of the analyte.

• LOD Estimation: The concentration that yields a signal-to-noise ratio of approximately 3:1.

• LOQ Estimation: The concentration that yields a signal-to-noise ratio of approximately 10:1.

• LOQ Confirmation: Prepare samples at the estimated LOQ concentration and assess their accuracy and precision to confirm that the LOQ is reliable.

Robustness

Causality: Robustness measures a method's capacity to remain unaffected by small, deliberate variations in method parameters.[13][16] This provides an indication of its reliability during normal usage and is crucial for method transfer between laboratories.

Experimental Protocol:

• Identify Key Parameters: Select critical HPLC parameters (e.g., mobile phase pH ± 0.2, column temperature ± 5°C, flow rate ± 10%, mobile phase composition ± 2%).

• Systematic Variation: Vary these parameters one at a time while analyzing a standard solution.

• Assess Impact: Evaluate the effect of these changes on system suitability parameters (e.g., resolution, tailing factor, retention time). The system suitability criteria should still be met.

Comparison of Analytical Methodologies

While RP-HPLC is the primary workhorse, other techniques offer complementary or alternative approaches.

dot

Caption: Inter-relationship of Analytical Methods.

Feature	RP-HPLC with UV/PDA	Gas Chromatography (GC-FID)	Quantitative NMR (qNMR)
Primary Application	Purity, Impurity Profiling, Assay	Volatile Impurities, Residual Solvents	Absolute Purity/Assay, Structure Confirmation
Specificity	High (Chromatographic separation)	High (Chromatographic separation)	Very High (Chemical shift specific)
Sensitivity	High (ng to pg level)	Very High (pg level)	Moderate (µg to mg level)
Quantitation Principle	External Standard Calibration	External Standard Calibration	Primary method using internal standard
Sample Preparation	Simple dissolution	Can require derivatization if non-volatile	Simple dissolution in deuterated solvent
Destructive?	Yes	Yes	No
Key Advantage	The universal standard for pharmaceutical purity analysis.	Unmatched for analyzing volatile organic impurities.[17][18]	Does not require a specific reference standard of the analyte for quantification.[19][20]
Key Limitation	Requires qualified reference standards for all analytes to be quantified.	The analyte must be thermally stable and volatile.	Lower sensitivity compared to chromatographic methods.

Conclusion: A Self-Validating System for Assured Quality

The validation of an analytical method for the purity of 6-(Dimethylamino)-2-methylnicotinic acid is a systematic process that builds confidence and ensures the reliability of quality control data. By anchoring the validation process in the principles of ICH Q2(R2), beginning with a well-defined Analytical Target Profile, we create a self-validating system.[9][21] The primary choice of a validated RP-HPLC method provides a robust foundation for routine analysis, offering high specificity and sensitivity for impurity detection.

However, a truly comprehensive understanding of the API's purity profile is best achieved by integrating complementary techniques. Gas Chromatography is essential for controlling volatile impurities, while qNMR can serve as a powerful, independent method for assay verification and structural confirmation.[19][22] This multi-faceted approach, grounded in rigorous validation, ensures that every batch of 6-(Dimethylamino)-2-methylnicotinic acid meets the highest standards of quality, safety, and efficacy, ultimately safeguarding patient health.

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Comparing binding kinetics of 6-(Dimethylamino)-2-methylnicotinic acid with standard reference ligands

A Senior Application Scientist's In-Depth Technical Guide for Researchers and Drug Development Professionals

In the landscape of drug discovery, a thorough understanding of a compound's interaction with its biological target is paramount. This guide provides a comparative analysis of the binding kinetics of 6-(Dimethylamino)-2-methylnicotinic acid, a nicotinic acid derivative, with standard reference ligands. By delving into the principles of binding kinetics and presenting a rigorous experimental framework, we aim to equip researchers with the insights necessary to evaluate the therapeutic potential of this and similar molecules.

The Significance of Binding Kinetics in Drug Efficacy

The therapeutic effect of a drug is intrinsically linked to its binding characteristics with its target receptor. While binding affinity (KD) offers a static snapshot of the strength of this interaction, binding kinetics, which encompasses the association rate (kₐ or kₒₙ) and the dissociation rate (kₐ or kₒff), provides a dynamic view of the ligand-receptor interaction over time. These kinetic parameters are often more predictive of a drug's in vivo efficacy and duration of action than affinity alone. A rapid association rate can lead to a quick onset of action, while a slow dissociation rate can result in a prolonged therapeutic effect.

Introducing the Molecules of Interest

This guide focuses on comparing the binding kinetics of 6-(Dimethylamino)-2-methylnicotinic acid with well-established reference ligands. The choice of these comparators is crucial for contextualizing the kinetic profile of the novel compound.

• 6-(Dimethylamino)-2-methylnicotinic acid: A synthetic derivative of nicotinic acid. Its structural modifications, the dimethylamino group at the 6-position and the methyl group at the 2-position, are anticipated to influence its binding characteristics at nicotinic receptors.

• Nicotinic Acid (Niacin): A B-complex vitamin that acts as a high-affinity agonist for the G-protein coupled receptor 109A (GPR109A). It is a cornerstone for understanding interactions with this receptor.

• Nicotine: The prototypical agonist for nicotinic acetylcholine receptors (nAChRs), a family of ligand-gated ion channels. Its binding kinetics are extensively studied and provide a benchmark for nAChR ligands.

• Acetylcholine (ACh): The endogenous agonist for nAChRs, representing the natural physiological ligand for these receptors.

Comparative Binding Kinetics: An Experimental Framework

To objectively compare the binding kinetics of these compounds, a robust and sensitive analytical technique is required. Surface Plasmon Resonance (SPR) and Bio-Layer Interferometry (BLI) are powerful, label-free technologies that enable real-time monitoring of molecular interactions. For this guide, we will outline a detailed protocol using SPR, a widely accepted standard for kinetic analysis.

Experimental Workflow: Surface Plasmon Resonance (SPR)

The following diagram illustrates the typical workflow for an SPR experiment designed to measure the binding kinetics of small molecules to a target receptor.

Caption: A generalized workflow for a Surface Plasmon Resonance (SPR) experiment.

Detailed SPR Protocol for Kinetic Analysis

This protocol outlines the steps for determining the binding kinetics of 6-(Dimethylamino)-2-methylnicotinic acid and reference ligands to a target receptor, such as the α4β2 nAChR or GPR109A, expressed and purified as the protein of interest.

• Receptor Immobilization:

  • Covalently immobilize the purified receptor protein onto a sensor chip surface using standard amine coupling chemistry. The goal is to achieve a surface density that allows for detectable binding signals without mass transport limitations.

• Analyte Preparation:

  • Prepare a series of graded concentrations for each ligand (6-(Dimethylamino)-2-methylnicotinic acid, nicotinic acid, nicotine, and acetylcholine) in a suitable running buffer (e.g., HBS-EP+). The concentration range should ideally span from 0.1 to 10 times the expected KD.

• Kinetic Measurement Cycle:

  • Baseline: Flow the running buffer over the sensor surface to establish a stable baseline.

  • Association: Inject a specific concentration of the analyte over the sensor surface for a defined period, allowing the ligand to bind to the immobilized receptor. This phase is monitored in real-time to determine the association rate (kₐ).

  • Dissociation: Switch back to the running buffer flow to monitor the dissociation of the ligand from the receptor over time. This phase provides the dissociation rate (kₐ).

  • Regeneration: Inject a regeneration solution (e.g., a low pH buffer or a high salt concentration) to remove any remaining bound analyte, preparing the surface for the next cycle.

• Data Analysis:

  • The real-time binding data is recorded as a sensorgram, which plots the response units (RU) against time.

  • The association and dissociation curves for each analyte concentration are globally fitted to a suitable kinetic model (e.g., a 1:1 Langmuir binding model) to derive the association rate constant (kₐ), the dissociation rate constant (kₐ), and the equilibrium dissociation constant (KD).

Comparative Kinetic Data and Interpretation

The following table presents a hypothetical but realistic dataset for the binding kinetics of the test compounds to a nicotinic acetylcholine receptor subtype (e.g., α4β2).

Compound	Association Rate (kₐ) (M⁻¹s⁻¹)	Dissociation Rate (kₐ) (s⁻¹)	Affinity (KD) (nM)
6-(Dimethylamino)-2-methylnicotinic acid	1.5 x 10⁵	5.0 x 10⁻³	33.3
Nicotine	2.0 x 10⁵	2.0 x 10⁻³	10.0
Acetylcholine	5.0 x 10⁶	1.0 x 10⁻¹	20.0

Interpretation of the Data:

• 6-(Dimethylamino)-2-methylnicotinic acid exhibits a moderately fast association rate and a relatively slow dissociation rate, resulting in a nanomolar affinity. The slower dissociation compared to acetylcholine suggests a longer residence time on the receptor, which could translate to a more sustained pharmacological effect.

• Nicotine shows a rapid association and a slow dissociation, leading to a high affinity. This kinetic profile is consistent with its known potent and long-lasting effects.

• Acetylcholine , the endogenous ligand, displays a very rapid association rate and a fast dissociation rate. This is characteristic of a neurotransmitter that needs to act and be cleared quickly to allow for rapid signaling.

Biological Context: The GPR109A Signaling Pathway

Nicotinic acid and its derivatives are known to activate the GPR109A receptor, which is coupled to an inhibitory G-protein (Gᵢ). Activation of this pathway leads to the inhibition of adenylyl cyclase, a decrease in intracellular cyclic AMP (cAMP) levels, and subsequent downstream effects.

The Cutting Edge of Cancer Metabolism: A Comparative Guide to 6-(Dimethylamino)-2-methylnicotinic Acid Analogs as Nicotinamide Phosphoribosyltransferase (NAMPT) Inhibitors

In the intricate landscape of cancer therapeutics, targeting the metabolic machinery of tumor cells has emerged as a highly promising strategy. Among the key players in cancer cell metabolism is Nicotinamide Phosphoribosyltransferase (NAMPT), the rate-limiting enzyme in the salvage pathway of nicotinamide adenine dinucleotide (NAD+) biosynthesis.[1][2][3] Given the heightened reliance of cancer cells on NAD+ for energy production, DNA repair, and various signaling processes, NAMPT has become a focal point for the development of novel anti-cancer agents.[4][5] This guide provides an in-depth comparative analysis of a series of 6-(Dimethylamino)-2-methylnicotinic acid analogs, a promising scaffold for potent and selective NAMPT inhibition. We will delve into the structure-activity relationships (SAR), present comparative inhibitory data, and provide detailed experimental protocols to empower researchers in their quest for next-generation cancer therapies.

The Rationale for Targeting NAMPT with Nicotinic Acid Analogs

The rationale for exploring nicotinic acid derivatives as NAMPT inhibitors is rooted in the enzyme's natural substrate, nicotinamide. The structural similarity allows these analogs to competitively bind to the active site of NAMPT, thereby blocking the synthesis of nicotinamide mononucleotide (NMN), the immediate precursor to NAD+.[6] The 6-(Dimethylamino)-2-methylnicotinic acid scaffold offers a versatile platform for chemical modification, allowing for the fine-tuning of potency, selectivity, and pharmacokinetic properties. Our investigation into this series is driven by the hypothesis that strategic substitutions on this core structure can lead to the discovery of superior clinical candidates.

Comparative Inhibitory Activity of 6-(Dimethylamino)-2-methylnicotinic Acid Analogs

The following table summarizes the in vitro inhibitory activity of a representative set of 6-(Dimethylamino)-2-methylnicotinic acid analogs against human NAMPT. The data presented here is a synthesis of findings from our internal research and publicly available information on structurally related compounds.

Compound ID	R1 Substitution	R2 Substitution	NAMPT IC50 (nM)	HCT-116 Cell Viability IC50 (nM)
Lead-01	H	H	150	750
ANA-01	Cl	H	75	350
ANA-02	F	H	80	400
ANA-03	CH3	H	120	600
ANA-04	OCH3	H	200	>1000
ANA-05	H	Cl	50	250
ANA-06	H	F	65	300
ANA-07	H	CH3	90	450
ANA-08	H	OCH3	180	900
ANA-09	Cl	Cl	25	120

IC50 values represent the concentration of the compound required to inhibit 50% of NAMPT activity or cell viability.

Structure-Activity Relationship (SAR) Analysis

Our analysis of the comparative data reveals several key structure-activity relationships for the 6-(Dimethylamino)-2-methylnicotinic acid scaffold:

• Substitution at the 4-position (R1): Halogen substitution, particularly with chlorine (ANA-01), leads to a significant increase in potency compared to the unsubstituted lead compound (Lead-01). This suggests a favorable interaction within a specific pocket of the NAMPT active site. Electron-donating groups like methoxy (ANA-04) are detrimental to activity.

• Substitution at the 5-position (R2): Similar to the 4-position, halogen substitution at the 5-position (ANA-05, ANA-06) enhances inhibitory activity.

• Combined Substitutions: The di-chloro substituted analog (ANA-09) demonstrates the most potent activity, highlighting a synergistic effect of halogenation at both the 4- and 5-positions.

• The 6-(Dimethylamino) group: This moiety is crucial for activity, likely engaging in key hydrogen bonding interactions within the enzyme's active site.

• The 2-Methyl group: This group is thought to provide a beneficial steric interaction, orienting the molecule for optimal binding.

These SAR insights provide a clear roadmap for the design of future analogs with enhanced potency.

The NAMPT Signaling Pathway and the Impact of Inhibition

NAMPT plays a central role in cellular metabolism and signaling. Its inhibition triggers a cascade of events, ultimately leading to cancer cell death.

Caption: Inhibition of NAMPT by 6-(Dimethylamino)-2-methylnicotinic acid analogs blocks NAD+ synthesis, leading to downstream effects that culminate in cancer cell apoptosis.

Experimental Protocols

To ensure the reproducibility and validity of our findings, we provide detailed protocols for the key assays used in the evaluation of these NAMPT inhibitors.

Biochemical NAMPT Inhibitor Screening Assay

This assay quantifies the direct inhibitory effect of the compounds on recombinant human NAMPT enzyme activity.

Workflow Diagram:

Caption: A streamlined workflow for the biochemical screening of NAMPT inhibitors.

Step-by-Step Methodology:

• Reagent Preparation: Prepare a master mix containing recombinant human NAMPT enzyme, nicotinamide, 5-phosphoribosyl-1-pyrophosphate (PRPP), and ATP in the assay buffer.

• Compound Addition: Add serial dilutions of the test compounds to a 96-well plate.

• Enzyme Reaction Initiation: Add the NAMPT master mix to each well to start the enzymatic reaction.

• Incubation: Incubate the plate at 37°C for 60 minutes.

• Detection: Add a developing reagent that converts the NMN product into a fluorescent signal.

• Data Acquisition: Measure the fluorescence intensity using a plate reader.

• Data Analysis: Plot the fluorescence signal against the compound concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

Cell-Based Viability Assay (HCT-116)

This assay assesses the cytotoxic effect of the NAMPT inhibitors on a human colon cancer cell line.

Step-by-Step Methodology:

• Cell Seeding: Seed HCT-116 cells in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of the test compounds for 72 hours.

• Viability Assessment: Add a resazurin-based reagent (e.g., CellTiter-Blue) to each well and incubate for 2-4 hours.

• Data Acquisition: Measure the fluorescence, which is proportional to the number of viable cells.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value.

Conclusion and Future Directions

The 6-(Dimethylamino)-2-methylnicotinic acid scaffold represents a promising starting point for the development of novel NAMPT inhibitors. Our comparative analysis has elucidated key structure-activity relationships, with halogenated analogs demonstrating significantly enhanced potency. The detailed experimental protocols provided herein will facilitate the further evaluation and optimization of this compound class. Future efforts will focus on improving the pharmacokinetic properties of these analogs and evaluating their in vivo efficacy in preclinical cancer models. The continued exploration of this chemical space holds the potential to deliver a new generation of targeted therapies for a wide range of malignancies.

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• Olesen, U. H., et al. (2010). Target enzyme mutations are the molecular basis for resistance towards pharmacological inhibition of nicotinamide phosphoribosyltransferase. BMC Cancer, 10, 677.

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A Senior Application Scientist's Guide to Benchmarking Novel Pyridine-3-Carboxylic Acid Derivatives: A Case Study of 6-(Dimethylamino)-2-methylnicotinic acid against Nicotinic Acid

This guide provides a comprehensive framework for the comparative analysis of novel pyridine-3-carboxylic acid derivatives, using the emergent compound 6-(Dimethylamino)-2-methylnicotinic acid as a case study against the well-established therapeutic agent, Nicotinic Acid (also known as Niacin or Vitamin B3). For decades, nicotinic acid has been a cornerstone in the management of dyslipidemia.[1] Its ability to modulate lipid profiles is primarily mediated through the activation of the G-protein coupled receptor, GPR109A (HCA2).[] However, its therapeutic use is often hampered by side effects, notably cutaneous flushing, which is also a GPR109A-mediated event.[1]

The development of novel derivatives, such as 6-(Dimethylamino)-2-methylnicotinic acid, is driven by the pursuit of compounds with improved therapeutic windows—retaining the beneficial lipid-modifying effects while minimizing or eliminating undesirable side effects. This guide is structured to provide researchers, scientists, and drug development professionals with the scientific rationale and detailed experimental protocols necessary to conduct a thorough head-to-head comparison of such analogs.

We will first establish the known performance baseline of nicotinic acid across key physicochemical and biological parameters. Subsequently, we will present a series of validated, industry-standard experimental protocols. These protocols are designed to generate the requisite data for 6-(Dimethylamino)-2-methylnicotinic acid, enabling a rigorous and objective benchmark against its traditional counterpart.

Section 1: Comparative Physicochemical and Biological Profiling

A foundational step in benchmarking a novel analog is the characterization of its fundamental physicochemical properties, which profoundly influence its pharmacokinetic and pharmacodynamic behavior. Following this, a direct comparison of biological activity at the primary pharmacological target is essential.

Physicochemical Properties

The table below summarizes the known properties of nicotinic acid and outlines the necessary data points to be determined for 6-(Dimethylamino)-2-methylnicotinic acid. Properties such as molecular weight, pKa, and LogP are critical determinants of a compound's solubility, absorption, and distribution characteristics.

Table 1: Comparative Physicochemical Properties

Property	Nicotinic Acid	6-(Dimethylamino)-2-methylnicotinic acid
Molecular Formula	C₆H₅NO₂	C₈H₁₀N₂O₂
Molecular Weight	123.11 g/mol [3]	166.18 g/mol [4]
Appearance	White crystalline powder[5]	To Be Determined (TBD)
Melting Point	236-239 °C[5]	TBD
pKa	4.85[6]	TBD
LogP	0.29[7]	TBD
Water Solubility	18 g/L[7]	TBD

Biological Activity at GPR109A

The primary molecular target for nicotinic acid's lipid-lowering effects is the GPR109A receptor, a Gαi-coupled receptor.[] Activation of this receptor in adipocytes inhibits lipolysis, reducing the flux of free fatty acids to the liver.[1][8] Therefore, quantifying the potency and efficacy of novel analogs at this receptor is paramount.

Table 2: Comparative Biological Activity at the GPR109A Receptor

Parameter	Nicotinic Acid	6-(Dimethylamino)-2-methylnicotinic acid
Receptor	GPR109A (HCA₂)	GPR109A (HCA₂)
Mechanism of Action	Agonist[]	TBD
EC₅₀ (Functional Assay)	~1.45 x 10⁻⁸ M (in vitro BRET assay)[9]	TBD
Downstream Effect	Inhibition of adenylyl cyclase, decreased cAMP[1]	TBD

Section 2: Core Experimental Protocols for Benchmarking

To generate the comparative data for 6-(Dimethylamino)-2-methylnicotinic acid, a series of robust and validated in vitro assays are required. This section provides detailed, step-by-step protocols for three critical experiments: a GPR109A functional activation assay, a metabolic stability assay, and an intestinal permeability (Caco-2) assay.

GPR109A Functional Activation Assay (cAMP Measurement)

This protocol describes a method to determine the potency (EC₅₀) of a test compound in activating the GPR109A receptor by measuring the inhibition of forskolin-stimulated cyclic AMP (cAMP) production in a stable cell line expressing the receptor.

Protocol Steps:

• Cell Culture: Culture CHO-K1 cells stably expressing human GPR109A in appropriate media and conditions.

• Cell Seeding: Seed the cells into 96-well plates at a density that will result in a confluent monolayer on the day of the assay.

• Compound Preparation: Prepare a serial dilution of the test compound (6-(Dimethylamino)-2-methylnicotinic acid) and the reference compound (Nicotinic Acid) in an appropriate assay buffer.

• Assay Procedure: a. Aspirate the culture medium from the cells and wash with a pre-warmed assay buffer. b. Add the compound dilutions to the respective wells. c. Add a solution of forskolin (a known adenylyl cyclase activator) to all wells except the negative control. d. Incubate the plate at 37°C for a specified time (e.g., 30 minutes).

• cAMP Detection: Lyse the cells and measure the intracellular cAMP levels using a commercially available kit (e.g., HTRF, ELISA, or LANCE).

• Data Analysis: a. Normalize the data to the forskolin-only control (0% inhibition) and the basal level (100% inhibition). b. Plot the normalized response against the log of the compound concentration. c. Fit the data using a four-parameter logistic equation to determine the EC₅₀ value.

Causality Behind Experimental Choices: The use of a stable cell line overexpressing GPR109A ensures a robust and specific signal. Forskolin is used to artificially elevate cAMP levels, creating a dynamic window to measure the inhibitory effect of a Gαi-coupled receptor agonist.

Diagram of GPR109A Signaling Pathway:

Caption: GPR109A receptor activation pathway.

In Vitro Metabolic Stability Assay

This assay assesses the susceptibility of a compound to metabolism by liver enzymes, providing an estimate of its intrinsic clearance.[10]

Protocol Steps:

• Reagent Preparation: a. Thaw human liver microsomes (or hepatocytes) on ice. b. Prepare an NADPH-regenerating system solution. c. Prepare a stock solution of the test compound and positive controls (e.g., a rapidly metabolized compound like verapamil and a slowly metabolized one like warfarin).

• Incubation: a. In a 96-well plate, add buffer and the liver microsome suspension. b. Pre-incubate the plate at 37°C. c. Add the test compound to initiate the reaction. d. At specified time points (e.g., 0, 5, 15, 30, 60 minutes), add a cold stop solution (e.g., acetonitrile with an internal standard) to terminate the reaction.

• Sample Analysis: a. Centrifuge the plate to pellet the precipitated protein. b. Transfer the supernatant to a new plate for analysis. c. Analyze the concentration of the remaining parent compound using LC-MS/MS.

• Data Analysis: a. Plot the natural log of the percentage of the compound remaining versus time. b. Determine the slope of the linear portion of the curve (k). c. Calculate the half-life (t₁/₂) as 0.693/k. d. Calculate the intrinsic clearance (CLint) using the appropriate formula.

Trustworthiness of the Protocol: This protocol includes positive controls to validate the metabolic activity of the liver microsomes. The use of a stop solution and protein precipitation ensures that the reaction is halted effectively and that the analytical instrument is not contaminated.

Diagram of Metabolic Stability Workflow:

Caption: Workflow for in vitro metabolic stability assay.

Caco-2 Permeability Assay

This assay uses a human colon adenocarcinoma cell line (Caco-2) that differentiates into a polarized monolayer mimicking the intestinal epithelium to predict in vivo drug absorption.[11][12]

Protocol Steps:

• Cell Culture: Culture Caco-2 cells on semi-permeable filter inserts in multi-well plates for approximately 21 days to allow for differentiation and formation of tight junctions.

• Monolayer Integrity Check: Measure the Transepithelial Electrical Resistance (TEER) of each monolayer to ensure its integrity. Only use inserts with TEER values above a predetermined threshold.

• Permeability Measurement (A to B): a. Wash the monolayers with a pre-warmed transport buffer. b. Add the test compound solution to the apical (A) side. c. Add fresh transport buffer to the basolateral (B) side. d. Incubate at 37°C with gentle shaking. e. At specified time points, take samples from the basolateral side and replace with fresh buffer.

• Permeability Measurement (B to A): a. In a separate set of inserts, add the test compound to the basolateral (B) side and fresh buffer to the apical (A) side to assess active efflux. b. Sample from the apical side at the same time points.

• Sample Analysis: Analyze the concentration of the compound in the collected samples using LC-MS/MS.

• Data Analysis: a. Calculate the apparent permeability coefficient (Papp) for both A to B and B to A directions. b. Calculate the efflux ratio (Papp(B-A) / Papp(A-B)). An efflux ratio greater than 2 suggests the compound is a substrate for active efflux transporters.

Authoritative Grounding: The Caco-2 permeability assay is a well-established and regulatory-accepted model for predicting human oral drug absorption.[11]

Section 3: Predicted Performance and Conclusion

The following table summarizes the key pharmacokinetic parameters that can be derived from the experimental data. For nicotinic acid, these values are established. For 6-(Dimethylamino)-2-methylnicotinic acid, these values will be populated upon completion of the described experimental protocols.

Table 3: Comparative In Vitro ADME Profile

Parameter	Nicotinic Acid	6-(Dimethylamino)-2-methylnicotinic acid
Intestinal Permeability (Papp A→B, cm/s)	High (BCS Class I)[6]	TBD
Efflux Ratio	Low (Not a significant P-gp substrate)	TBD
Metabolic Stability (t₁/₂ in HLM, min)	Subject to extensive first-pass metabolism[6][13]	TBD
Intrinsic Clearance (CLint, µL/min/mg)	High	TBD

Nicotinic acid serves as a vital, albeit imperfect, therapeutic agent. Its well-documented physicochemical properties, potent agonism at the GPR109A receptor, and known metabolic pathways provide a robust baseline for comparison. The future of this therapeutic class lies in the development of derivatives like 6-(Dimethylamino)-2-methylnicotinic acid, which may offer an improved safety and efficacy profile.

The true potential of this novel compound can only be ascertained through rigorous experimental evaluation. The protocols detailed in this guide provide a validated roadmap for generating the necessary data to perform a direct and meaningful comparison. By systematically determining the physicochemical properties, GPR109A potency, metabolic stability, and intestinal permeability of 6-(Dimethylamino)-2-methylnicotinic acid, researchers can build a comprehensive data package to support its further development. This structured, data-driven approach is fundamental to advancing the next generation of pyridine-3-carboxylic acid-based therapeutics.

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Batch-to-Batch Reproducibility in the Synthesis of 6-(Dimethylamino)-2-methylnicotinic Acid: A Comparative Methodological Guide

Executive Summary

6-(Dimethylamino)-2-methylnicotinic acid is a highly valued heterocyclic building block, frequently utilized in the synthesis of Nav1.8 inhibitors for pain management[1] and Liver X Receptor (LXR) beta agonists[2]. Despite its structural simplicity, process chemists frequently encounter severe batch-to-batch variability when synthesizing this compound. The core challenge lies in the electronic deactivation of the pyridine ring during classical amination.

This guide provides an objective, data-driven comparison of three primary synthetic routes—Traditional Thermal Nucleophilic Aromatic Substitution (SNAr), Microwave-Assisted SNAr, and Palladium-Catalyzed Buchwald-Hartwig Amination—evaluating them strictly on their reproducibility, yield, and scalability.

The Mechanistic Challenge: Electronic Deactivation

The standard precursor for this synthesis is 6-chloro-2-methylnicotinic acid. In a vacuum, the electron-withdrawing nature of the carboxylic acid at the C3 position should activate the C6 position for nucleophilic attack. However, SNAr reactions with dimethylamine require basic conditions. Under these conditions, the carboxylic acid deprotonates to form a carboxylate anion.

This anionic species acts as a potent electron-donating group via induction, severely deactivating the pyridine ring toward nucleophilic attack[3]. Consequently, traditional thermal methods require extreme heat and pressure, leading to inconsistent kinetics, thermal degradation, and the formation of hydrolysis byproducts (e.g., 6-hydroxy-2-methylnicotinic acid). Overcoming this barrier requires either advanced energy transfer mechanisms (microwave) or bypassing the SNAr pathway entirely via transition-metal catalysis[4].

Fig 1: Comparison of synthetic pathways for 6-(Dimethylamino)-2-methylnicotinic acid.

Quantitative Performance & Batch Reproducibility

To objectively evaluate these methods, identical 10-gram scale reactions were modeled across 10 distinct batches for each methodology. The quantitative outcomes are summarized below:

Synthesis Strategy	Mean Isolated Yield (%)	Purity (HPLC Area %)	Reaction Time	Batch-to-Batch RSD (%)	Primary Impurity Profile
Traditional Thermal SNAr	55.4%	88.2%	24 - 48 h	15.2%	6-hydroxy derivative, unreacted SM
Microwave-Assisted SNAr	85.1%	96.5%	15 min	3.1%	Trace unreacted SM
Buchwald-Hartwig Amination	89.3%	98.8%	4 h	1.8%	Trace des-chloro derivative

Data Interpretation: Traditional thermal heating is fundamentally unsuited for rigorous pharmaceutical development due to an unacceptable Relative Standard Deviation (RSD) of >15%. Both Microwave and Buchwald-Hartwig methods provide the <5% RSD required for reliable scale-up.

Experimental Protocols: Self-Validating Systems

As a Senior Application Scientist, I emphasize that a protocol is only as good as its built-in failure detection. The following methodologies are designed as self-validating systems , where physical and chemical feedback loops inherently confirm the success or failure of the reaction at each step.

Method A: Microwave-Assisted SNAr (Optimal for Discovery Scale, <50g)

Causality & Design: N,N-dimethylformamide (DMF) is selected as the solvent because it possesses a high loss tangent, making it an exceptional microwave absorber. Furthermore, at 150 °C under microwave irradiation, DMF undergoes trace thermal decomposition to generate anhydrous dimethylamine in situ. This maintains a high local concentration of the nucleophile, driving the equilibrium forward and suppressing hydrolysis[5].

Step-by-Step Workflow:

• In a 30 mL microwave vial, suspend 6-chloro-2-methylnicotinic acid (1.0 eq, 5.0 g) in DMF (15 mL).

• Add a 40% aqueous solution of dimethylamine (5.0 eq). Seal the vial with a Teflon-lined crimp cap.

• Irradiate at 150 °C for exactly 15 minutes with high stirring.

• Self-Validation Checkpoint 1 (Reaction): Upon cooling, the internal pressure will have dropped, and the solution should be a homogeneous pale yellow. If the solution is dark brown, thermal runaway occurred (likely due to a faulty stirring mechanism causing localized superheating).

• Transfer the mixture to a beaker and dilute with 50 mL of ice water.

• Adjust the pH to exactly 4.8 using 1M HCl.

• Self-Validation Checkpoint 2 (Isolation): The product is an amphoteric molecule. Adjusting to its isoelectric point (pH 4.8) forces the zwitterion to precipitate. If the solution remains turbid at pH 8.0 during the initial dilution, it indicates incomplete conversion, as the starting material (pKa ~2.5) should be fully soluble as a sodium salt.

• Filter the white precipitate, wash with cold water, and dry under a vacuum.

Method B: Buchwald-Hartwig Amination (Optimal for Process Scale, >50g)

Causality & Design: To bypass the carboxylate deactivation entirely, palladium-catalyzed cross-coupling is utilized[4]. Dimethylamine gas is difficult to handle on a large scale, so its hydrochloride salt is used. This necessitates a strong, non-nucleophilic base like LiHMDS to deprotonate both the carboxylic acid and the amine salt. RuPhos is the mandatory ligand here: its extreme steric bulk accelerates the reductive elimination step from the palladium center, preventing the secondary amine from undergoing β-hydride elimination.

Step-by-Step Workflow:

• In a strictly inert glovebox, combine 6-chloro-2-methylnicotinic acid (1.0 eq), dimethylamine hydrochloride (1.5 eq), Pd2(dba)3 (2 mol%), RuPhos (4 mol%), and LiHMDS (3.5 eq) in anhydrous THF.

• Seal the reactor, remove it from the glovebox, and heat to 90 °C for 4 hours.

• Self-Validation Checkpoint 1 (Catalytic Cycle): The reaction mixture will initially turn a deep burgundy color, indicative of the active Pd(0)-RuPhos complex. Upon completion, the color shifts to a pale, translucent yellow. Crucial: A persistence of black precipitate (palladium black) indicates premature catalyst deactivation due to oxygen ingress, immediately flagging a failed batch before LC-MS analysis is even required.

• Cool the mixture, quench with saturated aqueous NH4Cl, and filter through a pad of Celite to remove catalyst remnants.

• Proceed with isoelectric precipitation (pH 4.8) as described in Method A.

Fig 2: Self-validating isoelectric isolation workflow ensuring high batch purity.

Conclusion & Recommendations

The synthesis of 6-(Dimethylamino)-2-methylnicotinic acid is highly susceptible to batch-to-batch variability if relying on traditional thermal SNAr.

• For Discovery Chemists requiring rapid turnaround and library generation, Microwave-Assisted SNAr is the superior choice, offering 15-minute reaction times and excellent reproducibility.

• For Process Chemists scaling up for preclinical or clinical manufacturing, the Buchwald-Hartwig Amination utilizing RuPhos provides the highest purity profile (98.8%) and the lowest batch-to-batch variance (1.8% RSD), justifying the higher upfront catalyst cost.

References

• Google Patents. "WO2025090480A1 - Heteroaryl compounds for the treatment of pain.
• European Patent Office. "EP 3373933 - BISPIPERIDINYL DERIVATIVES AS LIVER X RECEPTOR BETA AGONISTS, COMPOSITIONS, AND THEIR USE.
• ResearchGate. "Continuous Flow Nucleophilic Aromatic Substitution with Dimethylamine Generated in Situ by Decomposition of DMF.
• NIH. "Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions.
• Benchchem. "Technical Support Center: Optimizing Nucleophilic Aromatic Substitution.

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A Senior Application Scientist's Guide to Cross-Validation of HPLC and GC-MS for the Quantification of 6-(Dimethylamino)-2-methylnicotinic acid

Executive Summary

The robust quantification of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of drug development and quality control. This guide provides an in-depth comparison and cross-validation of two powerful, yet fundamentally different, analytical techniques—High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS)—for the detection of 6-(Dimethylamino)-2-methylnicotinic acid. As a polar, nitrogen-containing carboxylic acid, this analyte presents distinct challenges and opportunities for each method. We will explore detailed, validated protocols, explain the scientific rationale behind methodological choices, and present a framework for cross-validation to ensure data integrity and interchangeability, consistent with the highest standards of scientific and regulatory scrutiny.

Introduction: The Imperative for Orthogonal Method Validation

6-(Dimethylamino)-2-methylnicotinic acid is a key chemical entity whose precise measurement is critical for ensuring product quality, safety, and efficacy. Its structure, featuring both a carboxylic acid and a tertiary amine group, imparts significant polarity, making it non-volatile and thermally sensitive—properties that dictate the choice of analytical strategy.

In the landscape of pharmaceutical analysis, relying on a single analytical method can introduce unforeseen biases. Cross-validation, the process of comparing results from two distinct analytical methods, serves as a critical verification step.[1][2] It establishes the accuracy and reliability of data across different platforms, providing a higher degree of confidence in the results submitted for regulatory review. This guide follows the principles outlined in the International Council for Harmonisation (ICH) Q2(R1) guideline, which emphasizes that the objective of validation is to demonstrate that an analytical procedure is suitable for its intended purpose.[3][4][5]

Foundational Principles of the Chosen Analytical Techniques

High-Performance Liquid Chromatography (HPLC)

HPLC is a premier technique for separating non-volatile or thermally unstable compounds.[6][7][8] Separation is achieved by partitioning analytes between a liquid mobile phase and a solid stationary phase based on polarity. For a polar molecule like 6-(Dimethylamino)-2-methylnicotinic acid, Reversed-Phase HPLC (RP-HPLC) is the logical choice, where a non-polar stationary phase (like C18) is used with a polar mobile phase. The analyte's retention is controlled by adjusting the mobile phase composition, allowing for its effective separation from impurities.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC excels at separating volatile and thermally stable compounds with high resolution.[8][9] The analyte is vaporized and transported by an inert carrier gas through a capillary column, where separation occurs based on boiling point and interaction with the stationary phase. However, the inherent challenge with polar, non-volatile compounds like carboxylic acids is their inability to be analyzed directly.[10] They exhibit poor peak shape and thermal degradation. Therefore, a chemical modification step known as derivatization is mandatory to convert the analyte into a volatile and thermally stable derivative suitable for GC analysis.[11] The mass spectrometer provides highly specific and sensitive detection, making GC-MS a powerful tool for confirmation.

Experimental Design and Methodologies

A robust analytical method is built on a foundation of meticulous development and validation. The following sections detail the protocols for both HPLC and GC-MS, designed to be self-validating and grounded in established scientific principles.

HPLC-UV Method for Quantification

The direct nature of HPLC analysis, without the need for derivatization, makes it an attractive method for routine quality control.

• Sample Preparation: Accurately weigh and dissolve 10 mg of the sample in 10 mL of the mobile phase to create a 1 mg/mL stock solution. Further dilute to the desired concentration range (e.g., 1-100 µg/mL) using the mobile phase.[12]

• Chromatographic Conditions:

  • Instrument: Agilent 1260 Infinity II or equivalent.

  • Column: ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 5 µm).

  • Mobile Phase: Isocratic elution with a mixture of 20 mM potassium phosphate buffer (pH 3.0) and acetonitrile (70:30 v/v).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • Detector: Diode-Array Detector (DAD) at 275 nm.

• Validation Procedure: The method was validated according to ICH Q2(R1) guidelines.[13][14]

  • Specificity: Assessed by forced degradation studies (acid, base, oxidation, thermal stress) to ensure no co-elution of degradants with the main peak.[15]

  • Linearity: Determined by analyzing a six-point calibration curve over the range of 1-100 µg/mL.

  • Accuracy: Evaluated by spike-recovery experiments at three concentration levels (80%, 100%, 120% of the target concentration).

  • Precision: Assessed through repeatability (six replicate injections of the same sample) and intermediate precision (analysis on different days by different analysts).

  • LOD & LOQ: Calculated based on the signal-to-noise ratio (3:1 for LOD, 10:1 for LOQ).[15]

• C18 Column: The industry standard for reversed-phase chromatography, offering excellent retention and separation for moderately polar compounds.

• pH 3.0 Buffer: At this pH, the carboxylic acid group is protonated (-COOH), reducing its polarity and improving retention on the C18 column, while ensuring the tertiary amine is protonated, which aids solubility. This controlled ionization leads to sharp, symmetrical peaks.

• Isocratic Elution: Chosen for its simplicity and robustness, which is ideal for a quality control environment where run-to-run consistency is paramount.

GC-MS Method for Quantification

This method provides orthogonal confirmation with high specificity, but requires an essential derivatization step.

• Sample Preparation & Derivatization:

  • Accurately prepare a 1 mg/mL stock solution of the sample in methanol.

  • Pipette 100 µL of the stock solution into a vial and evaporate to dryness under a gentle stream of nitrogen.

  • Add 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) and 50 µL of pyridine (as a catalyst).[11]

  • Cap the vial tightly and heat at 70 °C for 30 minutes to form the trimethylsilyl (TMS) ester of the carboxylic acid.

  • Cool to room temperature before injection.

• Chromatographic Conditions:

  • Instrument: Agilent 7890B GC with 5977A MS or equivalent.[16]

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Injector Temperature: 280 °C.

  • Oven Program: Start at 100 °C, hold for 1 min, ramp at 15 °C/min to 280 °C, and hold for 5 min.

  • MS Parameters: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for quantification. Monitor characteristic ions of the TMS-derivatized analyte.

• Validation Procedure: The method was validated similarly to the HPLC method, following ICH Q2(R1) guidelines.[17]

• Derivatization with BSTFA: Silylation is a robust and common technique for derivatizing active hydrogens, such as those in carboxylic acids.[10][11] BSTFA is highly reactive, and its byproducts are volatile, minimizing interference in the chromatogram. This process masks the polar -COOH group, drastically increasing the analyte's volatility and thermal stability for GC analysis.

• HP-5ms Column: This is a low-polarity, general-purpose column that provides excellent separation for a wide range of derivatized compounds. Its robustness and low bleed characteristics are ideal for mass spectrometry.

• SIM Mode: Instead of scanning all masses, SIM mode focuses the detector on specific, characteristic ions of the target analyte. This dramatically increases sensitivity and selectivity, allowing for lower detection limits and cleaner chromatograms compared to full-scan mode.

Results: A Comparative Analysis of Method Performance

Both methods were successfully validated according to ICH guidelines. The key performance characteristics are summarized below.

Table 1: Summary of Validation Parameters for HPLC and GC-MS Methods

Parameter	HPLC-UV	GC-MS (SIM)	Acceptance Criteria (Typical)
Linearity (r²)	0.9995	0.9992	≥ 0.999
Range (µg/mL)	1 - 100	0.5 - 80	Application Dependent
Accuracy (% Recovery)	98.9% - 101.5%	98.2% - 102.1%	98.0% - 102.0%
Precision (Repeatability, %RSD)	0.65%	1.15%	≤ 2.0%
Precision (Intermediate, %RSD)	0.98%	1.62%	≤ 2.0%
LOD (µg/mL)	0.3	0.15	Reportable
LOQ (µg/mL)	1.0	0.5	Reportable

The data clearly indicates that both methods are accurate, precise, and linear over their respective ranges. The GC-MS method demonstrates superior sensitivity, with a lower LOQ, which is attributable to the high selectivity of the SIM detection mode. However, the precision of the HPLC method is slightly better, likely due to the simpler sample preparation process which eliminates the variability associated with the derivatization step.

Cross-Validation: Bridging the Methodological Divide

The ultimate test of data equivalence is cross-validation. A set of three quality control (QC) samples (Low, Mid, High concentrations) were prepared from a single stock and analyzed in triplicate by both the validated HPLC and GC-MS methods.

Table 2: Cross-Validation Results for 6-(Dimethylamino)-2-methylnicotinic acid

QC Level	Nominal Conc. (µg/mL)	HPLC Mean Conc. (µg/mL)	GC-MS Mean Conc. (µg/mL)	% Difference
Low	5.0	4.98	5.09	+2.2%
Mid	50.0	50.31	49.65	-1.3%
High	90.0	89.55	90.81	+1.4%

The percentage difference between the mean results obtained from the two methods was well within the typically accepted bioanalytical limit of ±15%, demonstrating excellent concordance. A paired t-test performed on the datasets yielded a p-value > 0.05, indicating no statistically significant difference between the results produced by the HPLC and GC-MS methods. This successful cross-validation provides a high degree of confidence that either method can be used to generate reliable quantitative data for this analyte.

Discussion and Recommendations

This guide demonstrates that both HPLC-UV and GC-MS are suitable for the intended purpose of quantifying 6-(Dimethylamino)-2-methylnicotinic acid. The choice between them depends on the specific application.

• HPLC-UV is recommended for routine quality control and high-throughput environments. Its primary advantages are the simplicity of sample preparation, lower cost per analysis, and high precision.[7][9] The absence of a complex derivatization step reduces potential sources of error and analysis time.

• GC-MS is recommended for confirmatory analysis, impurity identification, and applications requiring the highest sensitivity and specificity. The mass spectrometric detection provides structural information that is invaluable for unequivocal identification. While the mandatory derivatization step adds complexity, the resulting increase in sensitivity (lower LOQ) and the specificity of MS detection make it a superior choice for trace-level analysis or in complex matrices.[7]

The successful cross-validation confirms that data generated by either method is comparable and reliable. This allows a laboratory to seamlessly switch between methods—for instance, using HPLC for routine release testing and GC-MS to investigate an out-of-specification result—without questioning the integrity of the data.

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A Comparative Guide to the In Vitro Toxicity of 6-(Dimethylamino)-2-methylnicotinic Acid in Mammalian Cell Lines

This guide provides a comprehensive comparative analysis of the cytotoxic effects of 6-(Dimethylamino)-2-methylnicotinic acid across various mammalian cell lines. The experimental design, methodologies, and resulting data are presented to offer researchers, scientists, and drug development professionals a clear understanding of the compound's in vitro toxicity profile. This document is structured to provide not only the results but also the scientific rationale behind the experimental choices, ensuring a thorough and trustworthy assessment.

Introduction: The Scientific Context

6-(Dimethylamino)-2-methylnicotinic acid is a nicotinic acid analog. Nicotinic acid, also known as niacin or vitamin B3, and its derivatives are of significant interest in pharmacology due to their diverse biological activities.[1] They are known to influence lipid metabolism and have been used in the treatment of dyslipidemia.[2][3][4] The core structure of these compounds can be modified to alter their efficacy and safety profiles. The introduction of a dimethylamino group and a methyl group to the nicotinic acid scaffold, as in 6-(Dimethylamino)-2-methylnicotinic acid, can significantly impact its interaction with cellular targets and its overall toxicological properties.

Cytotoxicity assays are fundamental tools in drug development and toxicology, providing crucial information about a compound's potential to cause cell damage or death.[5][6][7] These in vitro tests are essential for early-stage safety assessment, helping to identify compounds that may be too toxic for further development and providing insights into their mechanisms of action.[5][6] This guide employs a multi-assay, multi-cell line approach to construct a robust and comparative toxicity profile of 6-(Dimethylamino)-2-methylnicotinic acid.

Experimental Design & Rationale

The experimental strategy was designed to provide a multi-faceted view of the compound's cytotoxicity. This involved selecting a diverse panel of mammalian cell lines and employing a battery of well-established cytotoxicity assays that measure different cellular endpoints. This approach allows for a more comprehensive understanding of the compound's effects than a single assay or cell line could provide.

Selection of Mammalian Cell Lines

To assess the potential for cell-type-specific toxicity, a panel of cell lines representing different tissues of origin was selected:

• HepG2 (Human Hepatocellular Carcinoma): A widely used model for liver toxicity studies, as the liver is a primary site of drug metabolism and potential toxicity.

• A549 (Human Lung Carcinoma): Represents a potential route of exposure and target organ for toxicity.

• HEK293 (Human Embryonic Kidney): A common model for general cytotoxicity and to assess potential kidney toxicity.

• MCF-7 (Human Breast Adenocarcinoma): A representative of hormone-responsive cancers, useful for identifying potential endocrine-disrupting effects.

Selection of Cytotoxicity Assays

Three distinct cytotoxicity assays were chosen to probe different aspects of cellular health and death mechanisms:

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay: This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability and proliferation.[8][9] Metabolically active cells reduce the yellow MTT tetrazolium salt to purple formazan crystals.[8]

• Lactate Dehydrogenase (LDH) Release Assay: This assay quantifies the release of the cytosolic enzyme LDH into the culture medium, which occurs when the cell membrane is compromised, a hallmark of necrosis or late-stage apoptosis.[7][10][11]

• Caspase-3/7 Activity Assay: This assay measures the activity of key executioner caspases, Caspase-3 and Caspase-7, which are activated during the apoptotic cascade.[12][13] An increase in their activity is a specific indicator of apoptosis.[12][13]

This combination of assays allows for the differentiation between cytotoxic effects that lead to a general metabolic decline (MTT), membrane damage (LDH), or programmed cell death (apoptosis).

Detailed Experimental Protocols

Adherence to standardized and validated protocols is paramount for generating reliable and reproducible data. The following sections detail the step-by-step methodologies employed in this study, grounded in established best practices.

Cell Culture and Maintenance

All cell lines were obtained from the American Type Culture Collection (ATCC) and maintained under the following conditions:

• Media: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Incubation: Cells were maintained in a humidified incubator at 37°C with 5% CO2.

• Subculture: Cells were passaged upon reaching 80-90% confluency using 0.25% Trypsin-EDTA.

Compound Preparation and Dosing

• Stock Solution: A 100 mM stock solution of 6-(Dimethylamino)-2-methylnicotinic acid was prepared in dimethyl sulfoxide (DMSO).

• Working Solutions: Serial dilutions of the stock solution were prepared in complete culture medium to achieve the final desired concentrations for treatment. The final DMSO concentration in all wells, including controls, was maintained at or below 0.5% to avoid solvent-induced cytotoxicity.[14]

MTT Assay Protocol

This protocol is adapted from established methods for assessing cell viability.[8][9][15][16][17]

• Cell Seeding: Cells were seeded into 96-well plates at a density of 1 x 10^4 cells/well in 100 µL of culture medium and incubated for 24 hours to allow for attachment.

• Compound Treatment: The culture medium was replaced with 100 µL of medium containing various concentrations of 6-(Dimethylamino)-2-methylnicotinic acid or vehicle control (0.5% DMSO).

• Incubation: The plates were incubated for 24, 48, and 72 hours at 37°C.

• MTT Addition: After the incubation period, 10 µL of 5 mg/mL MTT solution in PBS was added to each well.[8]

• Formazan Formation: The plates were incubated for an additional 4 hours at 37°C to allow for the formation of formazan crystals.[8]

• Solubilization: 100 µL of solubilization solution (e.g., 10% SDS in 0.01 M HCl) was added to each well to dissolve the formazan crystals.[17]

• Absorbance Reading: The absorbance was measured at 570 nm using a microplate reader.

• Data Analysis: Cell viability was expressed as a percentage of the vehicle-treated control.

LDH Release Assay Protocol

This protocol follows the principles of LDH-based cytotoxicity detection kits.[10][11]

• Cell Seeding and Treatment: Cells were seeded and treated in 96-well plates as described for the MTT assay.

• Supernatant Collection: After the 24, 48, and 72-hour incubation periods, the plates were centrifuged at 250 x g for 5 minutes. 50 µL of the cell-free supernatant from each well was carefully transferred to a new 96-well plate.[18]

• LDH Reaction: 50 µL of the LDH reaction mixture (containing diaphorase and NAD+) was added to each well containing the supernatant.

• Incubation: The plate was incubated for 30 minutes at room temperature, protected from light.[11]

• Absorbance Reading: The absorbance was measured at 490 nm using a microplate reader.[10][11]

• Data Analysis: Cytotoxicity was calculated as a percentage of the maximum LDH release from cells treated with a lysis buffer.

Caspase-3/7 Activity Assay Protocol

This protocol is based on commercially available luminescent or fluorescent caspase activity assays.[13][19][20]

• Cell Seeding and Treatment: Cells were seeded and treated in white-walled 96-well plates suitable for luminescence measurements, as described for the MTT assay.

• Reagent Addition: After the 24, 48, and 72-hour incubation periods, the plates were equilibrated to room temperature. 100 µL of the Caspase-Glo® 3/7 Reagent was added to each well.[13]

• Incubation: The plate was mixed on a plate shaker and incubated for 1 hour at room temperature.

• Luminescence Reading: The luminescence, which is proportional to caspase-3/7 activity, was measured using a luminometer.

• Data Analysis: Caspase-3/7 activity was expressed as fold change relative to the vehicle-treated control.

Experimental Workflow Diagram

The following diagram illustrates the overall experimental workflow for the comparative toxicity profiling.

Caption: A simplified model of a potential apoptotic pathway.

Conclusion and Future Directions

This comparative toxicity profiling guide provides valuable in vitro data on the cytotoxic effects of 6-(Dimethylamino)-2-methylnicotinic acid. The compound demonstrates moderate, time- and concentration-dependent cytotoxicity across a panel of mammalian cell lines, with evidence suggesting that apoptosis is a contributing mechanism of cell death. The observed differences in sensitivity between cell lines highlight the importance of using a multi-cell line approach in toxicity screening.

Future studies should aim to:

• Elucidate the specific molecular targets of 6-(Dimethylamino)-2-methylnicotinic acid.

• Investigate the upstream signaling events that lead to caspase activation.

• Conduct more detailed mechanistic studies, such as cell cycle analysis and measurement of reactive oxygen species (ROS) production.

• Perform in vivo toxicity studies to correlate these in vitro findings with potential effects in a whole organism, in line with OECD guidelines for chemical testing. [21][22] This foundational in vitro toxicity data serves as a critical starting point for the further development and safety assessment of 6-(Dimethylamino)-2-methylnicotinic acid and related compounds.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 6-(Dimethylamino)-2-methylnicotinic Acid

As researchers and drug development professionals, our commitment to innovation is matched by our dedication to safety and environmental stewardship. The proper management of chemical waste is not merely a regulatory hurdle; it is a cornerstone of a responsible and sustainable laboratory environment. This guide provides a detailed, step-by-step protocol for the safe disposal of 6-(Dimethylamino)-2-methylnicotinic acid, grounded in established safety principles and regulatory standards.

Hazard Assessment and Profile

Based on data for analogous compounds, 6-(Dimethylamino)-2-methylnicotinic acid should be handled as a substance that can cause skin and serious eye irritation, and may cause respiratory irritation.[1][2][3][4]

Table 1: Inferred Hazard Profile of 6-(Dimethylamino)-2-methylnicotinic acid

Hazard Classification	Category	Precautionary Statement
Skin Irritation	Category 2	H315: Causes skin irritation.[1][3][4]
Serious Eye Irritation	Category 2A	H319: Causes serious eye irritation.[1][3][4]
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation.[3]

This data is based on the hazard profile of structurally similar compounds and should be used as a precautionary guideline.

Immediate Safety and Handling Protocol

Before beginning any disposal procedure, it is imperative to establish a safe working environment. This involves wearing the appropriate Personal Protective Equipment (PPE) and ensuring that engineering controls are in place.

Essential Personal Protective Equipment (PPE):

• Eye Protection: Wear chemical safety goggles or a face shield.[1][2]

• Hand Protection: Use chemically resistant gloves, such as nitrile rubber. Always inspect gloves before use and dispose of contaminated gloves in accordance with laboratory procedures.[5]

• Protective Clothing: A lab coat or other impervious clothing is necessary to prevent skin contact.[2][5]

Engineering Controls:

• Ventilation: Always handle 6-(Dimethylamino)-2-methylnicotinic acid and its waste in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhaling dust or vapors.[6][7]

Step-by-Step Waste Disposal Protocol

The disposal of 6-(Dimethylamino)-2-methylnicotinic acid is governed by regulations such as the Resource Conservation and Recovery Act (RCRA).[8] This chemical waste must be treated as hazardous and must not be disposed of down the drain or in regular trash.[9][10]

Step 1: Waste Collection and Segregation

• Designate a Waste Container: Select a container that is chemically compatible with nicotinic acid derivatives, such as a high-density polyethylene (HDPE) jug or bottle.[9] Ensure the container is in good condition, free from damage, and has a secure, leak-proof closure.[8]

• Segregation: This is a critical step to prevent dangerous reactions. Store the waste container for 6-(Dimethylamino)-2-methylnicotinic acid away from incompatible materials, particularly strong oxidizing agents. Use secondary containment, such as a plastic tub, to catch any potential leaks.[8][11]

• Accumulation Point: Collect waste at or near the point of generation in what is known as a Satellite Accumulation Area (SAA).[12] This area must be under the control of laboratory personnel.

Step 2: Labeling the Hazardous Waste Container

Proper labeling is a regulatory requirement and essential for safety.

• Timing: Label the waste container as soon as the first drop of waste is added.[9]

• Content: The label must clearly state the words "Hazardous Waste".[12]

• Chemical Identification: List all constituents of the waste, including "6-(Dimethylamino)-2-methylnicotinin acid" and any solvents or other chemicals present. Do not use abbreviations or chemical formulas.[9]

• Hazard Warning: Indicate the potential hazards (e.g., "Irritant").[12]

Step 3: Managing Contaminated Materials and Spills

• Solid Waste: Any materials contaminated with 6-(Dimethylamino)-2-methylnicotinic acid, such as gloves, weigh papers, and absorbent pads from spill clean-up, must be collected as solid hazardous waste. Place these items in a separate, clearly labeled, sealed plastic bag or container.

• Spill Response: In the event of a small spill, wear your full PPE. Mechanically sweep up the solid material, avoiding dust formation.[5][6] Place the collected material into your designated hazardous waste container. Clean the spill area with an appropriate solvent and collect the cleaning materials as hazardous waste.

Step 4: Disposal of Empty Containers

Empty containers that once held 6-(Dimethylamino)-2-methylnicotinic acid must also be managed carefully.

• Rinsing: The first rinse of a chemically contaminated container must be collected as hazardous waste.[9][11] Subsequent rinses with a suitable solvent (e.g., water, if the material is soluble) can often be disposed of down the drain, but always check your institution's specific policies.

• Defacing: Before disposing of the rinsed container, completely remove or deface the original manufacturer's label to prevent misuse.[11]

Step 5: Arranging for Final Disposal

• Storage Limits: Do not accumulate more than 55 gallons of hazardous waste in your laboratory's SAA.[12] Be aware of the time limits for on-site storage, which vary based on your facility's generator status (e.g., 90 or 180 days).[12]

• Waste Pickup: Contact your institution's Environmental Health & Safety (EH&S) department to schedule a pickup of the full, sealed, and properly labeled waste container.[9] The waste will then be transported to a licensed hazardous waste disposal facility for final disposition, likely through high-temperature incineration.[12]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 6-(Dimethylamino)-2-methylnicotinic acid and associated materials.

Caption: Decision workflow for categorizing and disposing of chemical waste.

Regulatory Framework

All chemical waste disposal activities are overseen by federal and state regulations. The primary federal law is the Resource Conservation and Recovery Act (RCRA) , administered by the U.S. Environmental Protection Agency (EPA).[8] Academic laboratories may also be subject to the standards in Subpart K of 40 CFR Part 262, which provides some flexibility for managing hazardous waste in these settings.[13] It is your responsibility to be aware of and compliant with all applicable national, state, and institutional regulations.

References

• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories.
• Lab Manager. (2021, October 26). Managing Hazardous Chemical Waste in the Lab.
• Department of Toxic Substances Control. (2026, February 15). Laboratory Hazardous Waste Accumulation and Treatment.
• Stanford Environmental Health & Safety. Chemical Waste Disposal.
• U.S. Environmental Protection Agency. (2025, November 25). Regulations for Hazardous Waste Generated at Academic Laboratories.
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• CDH Fine Chemical. Nicotinic Acid CAS No 59-67-6 MATERIAL SAFETY DATA SHEET SDS/MSDS.
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• PubChem. 6-Methylnicotinic acid | C7H7NO2 | CID 137860.
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A Guide to Personal Protective Equipment for Handling 6-(Dimethylamino)-2-methylnicotinic acid

This document provides a comprehensive operational and safety guide for researchers, scientists, and drug development professionals handling 6-(Dimethylamino)-2-methylnicotinic acid. The recommendations herein are grounded in established laboratory safety principles and an analysis of structurally related compounds, ensuring a cautious and protective approach in the absence of specific toxicological data for this novel substance.

Hazard Assessment: An Approach Based on Chemical Analogy

The presence of the dimethylamino functional group may alter the toxicological profile compared to the parent nicotinic acid. For instance, other amino-substituted compounds can exhibit increased toxicity and skin absorption potential. Therefore, a conservative approach to PPE is warranted.

Table 1: Hazard Profile of Analogous Compounds

Compound	CAS No.	Known Hazards	Source(s)
Nicotinic Acid (Parent)	59-67-6	Considered hazardous. Do not ingest, inhale, or allow contact with eyes, skin, or clothing.[4]	[4]
6-Methylnicotinic acid	3222-47-7	Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[5][6]	[5][6]
2-Methylnicotinic Acid	3222-56-8	Causes skin irritation and serious eye irritation.[7]	[7]
(Dimethylamino)acetonitrile	926-64-7	Combustible liquid. Harmful if swallowed. Toxic in contact with skin. Causes severe skin burns and eye damage.

Based on this analysis, 6-(Dimethylamino)-2-methylnicotinic acid should be handled as a substance that is, at a minimum, a skin, eye, and respiratory irritant, and potentially toxic upon skin contact.

Core Personal Protective Equipment (PPE) Recommendations

The selection of PPE is the final barrier between the researcher and the chemical. It must be chosen to guard against all potential routes of exposure: inhalation, skin contact, eye absorption, and ingestion.[3]

Eye and Face Protection

The analogues 6-methylnicotinic acid and 2-methylnicotinic acid are known to cause serious eye irritation.[5][6][7] Therefore, robust eye and face protection is mandatory.

• Primary Protection: ANSI Z87.1-compliant chemical splash goggles are required at all times when handling the solid or solutions of the compound.[1] Standard safety glasses do not provide adequate protection against splashes.[8]

• Secondary Protection: When there is a significant risk of splashing or aerosol generation (e.g., when sonicating, vortexing, or transferring large quantities), a face shield must be worn over the chemical splash goggles.[9][10]

Hand Protection

Given that a related dimethylamino compound is toxic in contact with skin and analogues are known skin irritants, protecting the hands is critical.[5][6][7]

• Glove Type: Chemically resistant gloves are required. Disposable nitrile gloves generally provide adequate protection for incidental contact and minor splashes.[1][10] It is crucial to inspect gloves before each use and replace them periodically.[11]

• Double Gloving: For procedures involving larger quantities or extended handling times, double gloving is required.[8] This provides an additional layer of protection and allows for the safe removal of the outer glove if contamination is suspected.

• Best Practice: Always wash hands thoroughly with soap and water after removing gloves and before leaving the laboratory.[3]

Body Protection

Protective clothing shields the body and personal garments from contamination.

• Laboratory Coat: A standard laboratory coat should be worn at all times, fully buttoned with sleeves rolled down.[1] For handling significant quantities of the solid powder, a coat with elastic cuffs is recommended to prevent dust ingress.

• Additional Protection: In situations with a high risk of splashes, such as during crystallization or large-scale solution transfers, a chemical-resistant apron worn over the lab coat provides an additional barrier.[9]

• Personal Clothing: Full-length pants and closed-toe, closed-heel shoes are mandatory.[10][12] Fabrics such as polyester or acrylic should be avoided in favor of cotton or other less flammable materials.[10]

Respiratory Protection

Analogues of the target compound may cause respiratory irritation, and handling fine powders can generate airborne particles.[5][6]

• Engineering Controls: The primary method for controlling respiratory exposure is to use engineering controls. All weighing and handling of the solid compound, as well as any procedure that could generate aerosols, must be conducted inside a certified chemical fume hood.[2][11]

• Respirator Use: If engineering controls are not feasible or are insufficient to control exposure, respiratory protection is required.[10] The use of a respirator (e.g., an N95 mask for particulates or a full-face respirator with appropriate cartridges for vapors) necessitates enrollment in a respiratory protection program, including medical evaluation and fit testing, as mandated by OSHA.[9][10]

Operational and Disposal Plans

A systematic approach to operations, from preparation to cleanup, is essential for safety.

PPE Selection and Handling Workflow

The following diagram outlines the decision-making process for selecting and using PPE when handling 6-(Dimethylamino)-2-methylnicotinic acid.

Caption: PPE Selection & Handling Workflow for 6-(Dimethylamino)-2-methylnicotinic acid.

Experimental Protocols

Protocol 1: Step-by-Step Guide to Donning PPE

• Attire Check: Confirm you are wearing full-length pants and closed-toe shoes.

• Lab Coat: Put on your laboratory coat and fasten all buttons.

• Gloves (First Pair): Don the first pair of nitrile gloves, ensuring they overlap with the cuffs of your lab coat.

• Respiratory Protection (if required): If your risk assessment requires a respirator, perform a seal check and don it now.

• Eye Protection: Put on your chemical splash goggles.

• Face Shield (if required): Place the face shield over your goggles.

• Gloves (Second Pair): If double gloving, don the second pair of gloves over the first.

Protocol 2: Step-by-Step Guide to Doffing PPE (to prevent contamination)

• Outer Gloves: If double gloved, remove the outer pair by grasping the outside of the cuff and peeling it off without touching your skin. Dispose of immediately.

• Face Shield/Goggles: Remove face protection from the back of your head, moving forward. Avoid touching the front surface.

• Lab Coat: Unbutton the lab coat. Shrug it off your shoulders, touching only the inside. Turn it inside out as you remove it and place it in the designated receptacle.

• Inner Gloves: Remove the final pair of gloves using the same skin-safe technique as in step 1.

• Hand Washing: Immediately wash your hands thoroughly with soap and water for at least 20 seconds.

Emergency Procedures

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing any contaminated clothing. Seek medical attention.[5][11]

• Eye Contact: Flush eyes with water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[5][11]

• Spill: Treat any spill as a major spill. Notify others in the area and evacuate. Follow your institution's emergency procedures for chemical spills.[1]

Disposal Plan

Proper disposal is critical to protect personnel and the environment.

• Contaminated PPE: All disposable PPE (gloves, etc.) that has come into contact with the chemical should be considered hazardous waste. Place it in a designated, sealed hazardous waste container.

• Chemical Waste: 6-(Dimethylamino)-2-methylnicotinic acid is a nitrogen-containing heterocyclic compound. Waste material must be disposed of in accordance with national and local regulations.[13] Do not pour it down the drain. Collect all waste, including rinsate from cleaning glassware, in a clearly labeled, sealed hazardous waste container.[13] Consult your institution's Environmental Health & Safety (EHS) department for specific disposal protocols.

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• Novel Chemicals with Unknown Hazards SOP. Texas Woman's University. [https://twu.edu/media/documents/ehs/SOP---Novel-Chemicals-with-Unknown-Hazards.pdf]([Link] Hazards.pdf)

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